Auristatin f-hpa

• CAS: 1415659-09-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Chemical Properties of Auristatin F-HPA

For Researchers, Scientists, and Drug Development Professionals

Abstract

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic antineoplastic agent derived from the natural product dolastatin 10. As a highly cytotoxic payload, it is a critical component in the development of Antibody-Drug Conjugates (ADCs) for targeted cancer therapy. This technical guide provides a comprehensive overview of the synthesis and chemical properties of Auristatin F-HPA. It details a representative convergent synthetic pathway, including the preparation of key peptide fragments and their subsequent coupling and purification. Furthermore, this guide outlines experimental protocols for the characterization of its chemical properties, such as solubility and stability, and presents available quantitative data in a structured format. Visual diagrams of the synthetic workflow and mechanism of action are included to facilitate a deeper understanding of this important molecule.

Introduction

Auristatins are a class of synthetic analogs of the marine natural product dolastatin 10, which was originally isolated from the sea hare Dolabella auricularia. These pentapeptidic compounds exhibit exceptionally high cytotoxicity against a broad range of cancer cell lines, primarily through the inhibition of tubulin polymerization, which leads to cell cycle arrest and apoptosis.[1] Due to their systemic toxicity, auristatins are not suitable as standalone chemotherapeutic agents but are ideal as payloads for ADCs.[1]

Auristatin F is a derivative of dolastatin 10 where the C-terminal dolaphenine residue is replaced by phenylalanine.[2] To facilitate its conjugation to linkers in ADCs, the C-terminal carboxylic acid of Auristatin F is often modified. Auristatin F-HPA is an amide derivative of Auristatin F with 3-hydroxypropylamine. This modification can influence the physicochemical properties of the payload, such as its cell permeability.[2] When incorporated into an ADC, the linker is designed to be stable in circulation and release the active payload upon internalization into the target cancer cell.[3]

This guide provides a detailed technical overview of the synthesis and chemical properties of Auristatin F-HPA to support researchers and drug development professionals in the field of oncology and ADCs.

Synthesis of Auristatin F-HPA

The synthesis of Auristatin F-HPA is a complex, multi-step process that is typically achieved through a convergent synthetic strategy. This approach involves the independent synthesis of key peptide fragments, which are then coupled together to form the final molecule. This method is generally preferred over a linear synthesis for complex peptides as it allows for easier purification of intermediates and often results in higher overall yields.[1]

A representative convergent synthesis of Auristatin F-HPA can be conceptually divided into the synthesis of two main fragments: an N-terminal dipeptide and a C-terminal tripeptide, followed by their coupling and subsequent modification to yield the final product.

A high-level overview of the convergent synthetic workflow for Auristatin F-HPA.

Experimental Protocol: Synthesis of Auristatin F-HPA

Disclaimer: The following protocol is a representative example compiled from literature on the synthesis of auristatin analogs and has not been experimentally validated in its entirety. It is intended for informational purposes for researchers with expertise in synthetic organic and peptide chemistry. Appropriate safety precautions should be taken when handling all reagents.

Materials:

• Fmoc- and Boc-protected amino acids (including non-standard amino acids like Dolaisoleucine and Dolaproine, which require separate synthesis)

• Solid-phase synthesis resin (e.g., 2-Chlorotrityl chloride resin)

• Peptide coupling reagents (e.g., HATU, HBTU, PyBOP)

• Bases (e.g., DIEA, Piperidine)

• Solvents (e.g., DMF, DCM, Acetonitrile)

• Cleavage cocktail (e.g., TFA/TIS/H2O)

• 3-Amino-1-propanol

• Reagents for amidation (e.g., EDC, HOBt)

• Reverse-phase HPLC system for purification

• Mass spectrometer and NMR spectrometer for characterization

Procedure:

Part 1: Solid-Phase Synthesis of Auristatin F

This part describes the synthesis of the pentapeptide backbone of Auristatin F using Fmoc-based solid-phase peptide synthesis (SPPS).

• Resin Preparation: Swell the 2-chlorotrityl chloride resin in DCM in a peptide synthesis vessel.

• Loading of the First Amino Acid (Fmoc-Phe-OH): Dissolve Fmoc-Phe-OH and DIEA in DCM and add to the swollen resin. Agitate for 1-2 hours. Cap any unreacted sites with a solution of DCM/methanol/DIEA.

• Peptide Chain Elongation (Iterative Cycles for Dap, Dil, Val, N-Me-Val): a. Fmoc-Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF to remove the Fmoc protecting group. b. Coupling: Dissolve the next Fmoc-protected amino acid, a coupling reagent (e.g., HATU), and a base (e.g., DIEA) in DMF. Add the solution to the resin and agitate until the coupling is complete (monitor by Kaiser test or LC-MS analysis of a cleaved aliquot). c. Repeat steps 3a and 3b for each subsequent amino acid in the sequence.

• Cleavage from Resin: After the final amino acid is coupled and deprotected, wash the resin thoroughly and treat it with a cleavage cocktail (e.g., 95:2.5:2.5 TFA/H2O/TIS) to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification of Crude Auristatin F: Precipitate the crude peptide in cold diethyl ether, centrifuge, and decant the ether. Purify the crude Auristatin F by preparative reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the synthesized Auristatin F using mass spectrometry and NMR spectroscopy.

Part 2: Solution-Phase Amidation to form Auristatin F-HPA

• Reaction Setup: Dissolve the purified Auristatin F in a suitable anhydrous solvent such as DMF.

• Activation of Carboxylic Acid: Add a coupling agent (e.g., HATU or a combination of EDC and HOBt) and a base (e.g., DIEA) to the solution at 0°C to activate the C-terminal carboxylic acid.

• Amidation: Add 3-amino-1-propanol to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Workup and Purification: Upon completion, perform an aqueous workup to remove excess reagents and byproducts. Purify the crude Auristatin F-HPA by reverse-phase HPLC.

• Final Characterization: Confirm the structure and purity of the final product by high-resolution mass spectrometry and NMR spectroscopy.

Chemical Properties of Auristatin F-HPA

The chemical properties of Auristatin F-HPA are crucial for its formulation, stability, and biological activity, particularly in the context of its use in ADCs.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C43H74N6O8	[4]
Molecular Weight	803.08 g/mol	[4]
CAS Number	1415659-09-4	[4]
Appearance	White to off-white solid (predicted based on related compounds)

Solubility

Experimental Protocol: Determination of Solubility by Shake-Flask Method

• Preparation of Saturated Solution: Add an excess amount of solid Auristatin F-HPA to a vial containing a known volume of the test solvent (e.g., water, PBS, DMSO, ethanol).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation: Centrifuge the vials to pellet the excess solid. Carefully collect an aliquot of the supernatant and filter it through a 0.22 µm syringe filter.

• Quantification: Dilute the filtered solution to a concentration within the linear range of a pre-established calibration curve. Analyze the concentration of the dissolved Auristatin F-HPA using a validated analytical method, such as HPLC-UV.

• Calculation: The solubility is determined from the measured concentration of the saturated solution, taking into account any dilution factors.

Stability

The stability of Auristatin F-HPA is essential for its storage and in vivo performance as part of an ADC. Degradation can lead to a loss of potency and the generation of impurities. Stability is typically assessed under various conditions of pH, temperature, and in biological matrices.

Experimental Protocol: Stability Assessment in Solution

• Sample Preparation: Prepare solutions of Auristatin F-HPA at a known concentration in different buffers (e.g., pH 4, 7.4, and 9) and in relevant biological matrices (e.g., human plasma).

• Incubation: Store the solutions at different temperatures (e.g., 4°C, 25°C, and 37°C) and protect from light.

• Time-Point Analysis: At various time points (e.g., 0, 24, 48, 72 hours, and longer for long-term stability), take aliquots from each solution.

• Quantification of Parent Compound: Analyze the concentration of the remaining intact Auristatin F-HPA in each aliquot using a validated stability-indicating HPLC method.

• Data Analysis: Plot the concentration of Auristatin F-HPA versus time for each condition to determine the degradation kinetics and half-life.

Mechanism of Action

The primary mechanism of action of Auristatin F-HPA, like other auristatins, is the inhibition of tubulin polymerization.

Signaling pathway of tubulin polymerization inhibition by Auristatin F-HPA.

By binding to tubulin dimers, Auristatin F-HPA prevents their polymerization into microtubules. Microtubules are essential components of the cytoskeleton and are critical for the formation of the mitotic spindle during cell division. The disruption of microtubule dynamics leads to a halt in the cell cycle at the G2/M phase, which ultimately triggers programmed cell death, or apoptosis.[1]

Quantitative Data

The following table summarizes available quantitative data for Auristatin F and related compounds. It is important to note that the activity of these compounds can be highly dependent on the cell line and assay conditions.

Compound	Cell Line	IC50 (nM)	Reference
Dolastatin 10	L1210 (Leukemia)	0.03	[1]
Dolastatin 10	MCF7 (Breast Cancer)	0.03	[1]
Monomethyl Auristatin F (MMAF)	Various	100-250	[2]
Auristatin F	-	Significantly reduced cytotoxicity compared to MMAE	[2]

Note: Specific IC50 values for free Auristatin F-HPA are not widely reported in the literature, as its primary application is as a payload in ADCs, where the overall ADC potency is the key parameter.

Conclusion

Auristatin F-HPA is a highly potent cytotoxic agent with a well-defined mechanism of action that makes it a valuable payload for the development of antibody-drug conjugates. Its synthesis is a challenging but achievable process for experienced peptide chemists, typically following a convergent strategy. The chemical properties of Auristatin F-HPA, particularly its solubility and stability, are critical considerations for its successful incorporation into and performance within an ADC. This technical guide provides a foundational understanding of the synthesis and key chemical characteristics of Auristatin F-HPA to aid in the ongoing research and development of next-generation targeted cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]

A Technical Deep Dive: Unraveling the Bystander Effect of Auristatin F-HPA versus MMAF in Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

The efficacy of Antibody-Drug Conjugates (ADCs) in treating heterogeneous tumors is significantly influenced by the bystander killing effect of their cytotoxic payloads. This in-depth technical guide provides a comprehensive comparison of two potent auristatin derivatives, Auristatin F-hydroxypropylamide (Auristatin F-HPA) and Monomethyl Auristatin F (MMAF), with a specific focus on their distinct bystander killing capabilities. This document is intended to equip researchers, scientists, and drug development professionals with the detailed information necessary for informed payload selection in ADC design.

Introduction: The Critical Role of the Bystander Effect

Tumor heterogeneity, characterized by a mixed population of antigen-positive (Ag+) and antigen-negative (Ag-) cells, presents a significant challenge to targeted cancer therapies. The bystander effect is a crucial mechanism by which ADCs can overcome this limitation. It occurs when the cytotoxic payload, released from the targeted Ag+ cell, diffuses into the tumor microenvironment and kills neighboring Ag- cells.[1] The physicochemical properties of the payload, particularly its cell membrane permeability, are the primary determinants of its ability to induce a bystander effect.[2]

This guide will dissect the molecular and cellular mechanisms governing the bystander effects of Auristatin F-HPA and MMAF, present comparative quantitative data, detail relevant experimental protocols, and provide visual representations of key pathways and workflows.

Physicochemical and Biological Properties: A Tale of Two Auristatins

The fundamental difference between Auristatin F-HPA and MMAF lies in their chemical structures, which dictates their ability to traverse cell membranes.

• MMAF (Monomethyl Auristatin F): MMAF is a potent microtubule inhibitor.[] However, it possesses a charged C-terminal phenylalanine residue, rendering it hydrophilic and largely membrane-impermeable at physiological pH.[4][5] This characteristic severely restricts its ability to exit the target cell upon release, resulting in a minimal to non-existent bystander effect.[2][] Its cytotoxic action is therefore primarily confined to the antigen-expressing cell that internalizes the ADC.[5]

• Auristatin F-HPA (Auristatin F-hydroxypropylamide): Auristatin F-HPA is a derivative of Auristatin F designed to have a "controlled" bystander effect.[7] It is a membrane-permeable prodrug that, upon release from the ADC, can diffuse into neighboring cells.[7][8] Intracellularly, Auristatin F-HPA is metabolized to the active, but membrane-impermeable, Auristatin F.[7][9] This "DolaLock" mechanism, as termed by Mersana Therapeutics, allows for initial bystander killing by the permeable prodrug, followed by the intracellular trapping of the potent, non-permeable metabolite, thereby concentrating the cytotoxic effect within the tumor microenvironment while potentially reducing systemic exposure.[7]

Comparative Summary of Physicochemical and Biological Properties

Property	Auristatin F-HPA	MMAF
Bystander Effect	Controlled bystander effect	Minimal to none[2][]
Cell Membrane Permeability	Permeable (as prodrug)[7][8]	Low (charged molecule)[4][5]
Mechanism of Action	Microtubule polymerization inhibitor[10]	Microtubule polymerization inhibitor[]
Active Form	Metabolized to Auristatin F intracellularly[7][9]	MMAF[]
Key Structural Feature	Hydroxypropylamide modification enabling permeability[7]	Charged C-terminal phenylalanine[4]

Mechanism of Action and Signaling Pathways

Both Auristatin F-HPA and MMAF exert their cytotoxic effects by disrupting the microtubule dynamics within cancer cells, leading to cell cycle arrest and apoptosis.[][10]

Generalized ADC Mechanism of Action

The following diagram illustrates the general mechanism of action for an ADC, from binding to an antigen-positive cell to the induction of apoptosis.

Caption: Sequential steps from ADC binding to apoptosis induction.

Divergence in Bystander Effect: Auristatin F-HPA vs. MMAF

The critical difference in their bystander capabilities emerges after the payload is released within the target cell.

Caption: Contrasting membrane permeability and fate of released payloads.

Quantitative Data Presentation

While direct head-to-head comparative studies of Auristatin F-HPA and MMAF ADCs are limited in the public domain, the following tables summarize representative data for MMAF and the closely related, permeable auristatin, MMAE, which serves as a surrogate for understanding the bystander potential of a permeable auristatin like Auristatin F-HPA.

In Vitro Cytotoxicity

Payload/ADC	Cell Line	IC50 (nM)	Notes	Reference
MMAF	Karpas 299	>100	Significantly less potent as a free drug compared to MMAE due to poor cell permeability.	[10]
cAC10-vcMMAF	Karpas 299	Potent	ADC format overcomes permeability issue for target cells.	[2]
MMAE	Various	Low nM range	Highly potent as a free drug due to high cell permeability.	[10]
cAC10-vcMMAE	Karpas 299	Potent	ADC format with a permeable payload.	[2]

Note: IC50 values are highly dependent on the cell line and experimental conditions.

In Vivo Efficacy in Admixed Tumor Models

Admixed tumor models, where Ag+ and Ag- cells are co-implanted, are crucial for evaluating the in vivo bystander effect.

ADC	Target	Tumor Model	Key Efficacy Outcome	Reference
cAC10-vcMMAF	CD30	Admixed CD30+ and CD30- Karpas 299 & L540 cells	Failed to control tumor growth.	[2]
cAC10-vcMMAE	CD30	Admixed CD30+ and CD30- Karpas 299 & L540 cells	Complete tumor remission, demonstrating a potent bystander effect.	[2]

These in vivo results strongly indicate that a permeable auristatin payload is necessary for effective bystander killing in a heterogeneous tumor setting.[2]

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of the bystander effect.

In Vitro Co-culture Bystander Killing Assay

This assay directly evaluates the ability of an ADC to kill Ag- cells in the presence of Ag+ cells.[11][12]

Objective: To quantify the bystander killing of an ADC.

Materials:

• Antigen-positive (Ag+) cancer cell line.

• Antigen-negative (Ag-) cancer cell line, stably expressing a fluorescent protein (e.g., GFP) for easy identification.[13]

• ADCs: Auristatin F-HPA ADC and MMAF ADC.

• Isotype control ADC.

• Cell culture reagents.

• 96-well plates.

• Fluorescence microscope or high-content imaging system.

Methodology:

• Cell Seeding: Seed a mixture of Ag+ and Ag- cells in a 96-well plate. The ratio of Ag+ to Ag- cells can be varied (e.g., 1:1, 1:3, 1:9).[13] Include monoculture controls of Ag+ and Ag- cells.

• ADC Treatment: After cell adherence (typically overnight), treat the cells with serial dilutions of the test and control ADCs.[12]

• Incubation: Incubate the plates for a period sufficient to observe cytotoxicity (e.g., 72-120 hours).[12]

• Data Acquisition: Quantify the viability of the fluorescently labeled Ag- cells using an imaging system or flow cytometry.[12]

• Data Analysis: Normalize the number of viable Ag- cells in the treated co-cultures to the untreated co-culture control to determine the percentage of bystander cell killing.[12]

Caption: Workflow for the in vitro co-culture bystander killing assay.

Conditioned Medium Transfer Assay

This assay determines if a cytotoxic payload is released from the Ag+ cells into the culture medium in a form that can kill bystander cells.[11]

Objective: To assess the release of a cell-permeable cytotoxic agent.

Methodology:

• Prepare Conditioned Medium: Seed Ag+ cells and treat them with the ADC for 48-72 hours.[11]

• Collect Supernatant: Collect the culture supernatant (conditioned medium) and clarify by centrifugation.[12]

• Treat Bystander Cells: Seed Ag- cells in a separate plate. After adherence, replace the medium with the collected conditioned medium.[11]

• Incubation and Analysis: Incubate for 48-72 hours and then assess the viability of the Ag- cells.[11] A significant reduction in viability indicates the presence of a membrane-permeable payload in the conditioned medium.

In Vivo Admixed Tumor Xenograft Model

This model provides a more physiologically relevant assessment of the bystander effect in a solid tumor context.[4]

Objective: To evaluate the in vivo bystander effect of an ADC.

Methodology:

• Cell Preparation: Prepare a mixed suspension of Ag+ and Ag- tumor cells.[4]

• Tumor Implantation: Subcutaneously implant the cell mixture into immunocompromised mice.[4]

• Tumor Growth: Allow tumors to reach a predetermined size (e.g., 100-200 mm³).[4]

• ADC Administration: Administer the test and control ADCs to different groups of mice, typically via intravenous injection.[4]

• Tumor Monitoring: Measure tumor volume regularly.

• Endpoint Analysis: At the end of the study, tumors can be excised for immunohistochemical analysis to confirm the presence or absence of Ag+ and Ag- cells.[2]

Conclusion and Strategic Implications

The choice between Auristatin F-HPA and MMAF as an ADC payload has profound implications for therapeutic strategy.

• Auristatin F-HPA is an advantageous choice for treating heterogeneous tumors where a bystander effect is desirable to eradicate surrounding antigen-negative cancer cells. The "DolaLock" mechanism of intracellular metabolism to a non-permeable active drug may offer a wider therapeutic window by concentrating the cytotoxic effect within the tumor.

• MMAF , with its minimal bystander effect, is suited for indications where a highly targeted, cell-autonomous killing is preferred. This may be advantageous for liquid tumors or in scenarios where minimizing damage to surrounding healthy tissue is a primary concern. The lack of permeability also makes it resistant to certain multidrug resistance efflux pumps.[14]

Ultimately, the selection of the auristatin payload should be guided by a thorough understanding of the target tumor biology, the desired therapeutic index, and comprehensive preclinical evaluation using the methodologies outlined in this guide.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 4. benchchem.com [benchchem.com]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. mersana.com [mersana.com]
• 8. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. adcreview.com [adcreview.com]
• 10. books.rsc.org [books.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Novel Auristatins with High Bystander and Cytotoxic Activities in Drug Efflux-positive Tumor Models - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Discovery and Development of Auristatin F-HPA

For Researchers, Scientists, and Drug Development Professionals

Abstract

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic analogue of the natural antimitotic agent dolastatin 10. As a highly cytotoxic payload, Auristatin F-HPA is a critical component in the development of antibody-drug conjugates (ADCs), a class of targeted cancer therapeutics. This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and preclinical development of Auristatin F-HPA. Detailed experimental protocols, quantitative biological data, and visual representations of key pathways are presented to serve as a valuable resource for researchers in the field of oncology and drug development.

Introduction: The Advent of a Potent Payload

The auristatin family of peptides, derived from the marine mollusk Dolabella auricularia, has garnered significant attention for their potent tubulin polymerization inhibitory activity.[1] Monomethyl auristatin F (MMAF), a synthetic derivative, demonstrated high potency but its charged C-terminal phenylalanine limited its cell permeability.[2] This led to the development of derivatives such as Auristatin F-HPA, where the carboxylic acid is modified to a hydroxypropylamide. This modification creates a more membrane-permeable pro-drug that, upon entering a target cell, can be metabolized to the active, charged auristatin F, effectively trapping the cytotoxic agent inside.[3] This strategy enhances the therapeutic window and forms the basis of its use in advanced ADC platforms.

Synthesis of Auristatin F-HPA

The synthesis of Auristatin F-HPA is a complex, multi-step process typically achieved through solid-phase peptide synthesis (SPPS) or a convergent solution-phase approach. While a detailed, publicly available step-by-step protocol for the exact synthesis of Auristatin F-HPA is proprietary, the general methodology can be inferred from the synthesis of close analogs like Auristatin F and other C-terminal modified derivatives.[3][4] A closely related derivative, Auristatin F-HPA-Ala/TFA (XMT-1864/TFA), has a well-documented manufacturing process, providing a strong blueprint for the synthesis.[4]

General Synthetic Strategy

The synthesis involves the sequential coupling of the constituent amino acid derivatives. Key intermediates include protected forms of N-methyl-valine, valine, dolaisoleuine, dolaproine, and a modified phenylalanine derivative.

Logical Workflow for Auristatin F-HPA Synthesis:

Caption: A high-level overview of the convergent synthesis strategy for Auristatin F-HPA.

Detailed Experimental Protocol (Adapted from Analog Synthesis)

The following protocol outlines the general steps for the solid-phase synthesis of an auristatin F analog, which can be adapted for Auristatin F-HPA by using the appropriate C-terminal modified phenylalanine building block.[3]

Materials:

• Fmoc-Rink Amide resin

• Protected amino acids (e.g., Fmoc-Dolaproine, Fmoc-Dolaisoleuine, Fmoc-Valine, Boc-N-Me-Valine)

• Phenylalanine-(3-hydroxypropyl)amide building block

• Coupling reagents (e.g., HATU, HOBt)

• Base (e.g., DIPEA)

• Deprotection reagent (e.g., 20% piperidine (B6355638) in DMF)

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

• Solvents (DMF, DCM, ether)

Procedure:

• Resin Preparation: Swell the Fmoc-Rink Amide resin in DMF.

• First Amino Acid Coupling: Deprotect the resin using 20% piperidine in DMF. Couple the C-terminal phenylalanine-HPA building block using a coupling agent like HATU and a base such as DIPEA.

• Chain Elongation: Sequentially deprotect and couple the remaining protected amino acids (Fmoc-Dolaproine, Fmoc-Dolaisoleuine, Fmoc-Valine, and finally Boc-N-Me-Valine). Monitor coupling completion with a Kaiser test.

• Cleavage from Resin: After the final coupling and deprotection of the Fmoc group, cleave the peptide from the resin using a cleavage cocktail (e.g., 95% TFA).

• Purification: Precipitate the crude product in cold ether, then purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product using mass spectrometry and NMR.

Mechanism of Action: A Cascade of Cellular Disruption

Auristatin F-HPA exerts its cytotoxic effects through a well-defined mechanism of action, culminating in apoptotic cell death.

Tubulin Polymerization Inhibition

The primary target of auristatins is tubulin. By binding to the vinca (B1221190) alkaloid site on β-tubulin, Auristatin F-HPA disrupts microtubule dynamics, leading to the inhibition of microtubule assembly.[1][3] This disruption of the cellular scaffolding is the initiating event in its cytotoxic cascade.

Experimental Protocol: Tubulin Polymerization Assay

This assay measures the effect of a compound on the in vitro assembly of microtubules from purified tubulin.

Materials:

• Purified tubulin protein

• GTP solution

• Tubulin polymerization buffer

• Auristatin F-HPA

• Microplate reader capable of reading absorbance at 340 nm

Procedure:

• Preparation: Prepare a reaction mixture containing tubulin and polymerization buffer in a 96-well plate.

• Compound Addition: Add varying concentrations of Auristatin F-HPA to the wells.

• Initiation: Initiate polymerization by adding GTP and incubating at 37°C.

• Measurement: Monitor the increase in absorbance at 340 nm over time, which corresponds to the rate of tubulin polymerization.

• Data Analysis: Compare the polymerization curves of treated and untreated samples to determine the inhibitory effect.

Cell Cycle Arrest and Apoptosis

The disruption of microtubule function leads to the arrest of the cell cycle in the G2/M phase.[5] Prolonged mitotic arrest triggers the intrinsic apoptotic pathway.

Signaling Pathway of Auristatin-Induced Apoptosis:

Caption: Key signaling events in auristatin-induced apoptosis.

Preclinical Data

The preclinical evaluation of Auristatin F-HPA has primarily been conducted in the context of ADCs, such as XMT-1522.

In Vitro Cytotoxicity

Experimental Protocol: MTT Assay for Cytotoxicity

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell lines of interest

• Cell culture medium

• Auristatin F-HPA

• MTT solution

• Solubilization buffer (e.g., DMSO or SDS solution)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Auristatin F-HPA for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow the formation of formazan (B1609692) crystals.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value from the dose-response curve.

In Vivo Pharmacokinetics and Efficacy

Pharmacokinetic studies of free auristatin payloads demonstrate rapid clearance and a large volume of distribution, indicating extensive tissue distribution.[6] However, when conjugated in an ADC like XMT-1522, the pharmacokinetic profile is dramatically altered, with a much longer half-life.[7]

Workflow for In Vivo Efficacy Study:

Caption: A typical workflow for evaluating the in vivo efficacy of an auristatin-based ADC.

Table 1: Summary of Preclinical Data for XMT-1522 (Auristatin F-HPA Payload)

Parameter	Species	Tumor Model	Key Findings
Pharmacokinetics	Rat	-	AF-HPA payload primarily excreted via the gastrointestinal route.[7]
Mouse, Rat, Monkey	-	ADC exhibits a long half-life (>120 hours). Free AF-HPA and its metabolite AF are less than 1/1000th of the total ADC exposure in plasma.[7]
Tissue Distribution	Mouse	NCI-N87 Gastric Xenograft	Free AF-HPA and its metabolite Auristatin F are measurable in tumor tissue for up to 2 weeks post-dose.[7]
In Vivo Efficacy	Mouse	HER2-positive Breast Cancer Xenograft	Significant tumor regression observed with XMT-1522 treatment.

Conclusion and Future Directions

Auristatin F-HPA represents a significant advancement in the field of ADC payloads. Its design as a membrane-permeable pro-drug that is converted to a charged, less permeable active drug within the target cell provides a sophisticated mechanism for targeted cytotoxicity. The preclinical data for ADCs utilizing Auristatin F-HPA are promising, demonstrating potent antitumor activity and favorable pharmacokinetic properties.

Future research will likely focus on the development of novel ADCs targeting a broader range of tumor antigens with Auristatin F-HPA. Further optimization of linker technologies to ensure payload stability in circulation and efficient release at the tumor site will continue to be a key area of investigation. As our understanding of the intricate cellular responses to microtubule disruption deepens, there may be opportunities to explore synergistic combinations of Auristatin F-HPA-based ADCs with other therapeutic modalities to overcome drug resistance and improve patient outcomes.

References

• 1. books.rsc.org [books.rsc.org]
• 2. adcreview.com [adcreview.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Delivery of Monomethyl Auristatin F to the Tumor Microenvironment with Noninternalizing Fibroblast Activation Protein-Cleavable Small Molecule-Drug Conjugates Elicits Potent In Vivo Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Whole-Body Pharmacokinetics and Physiologically Based Pharmacokinetic Model for Monomethyl Auristatin E (MMAE) [mdpi.com]
• 7. aacrjournals.org [aacrjournals.org]

Auristatin F-HPA: A Technical Guide to Tubulin Polymerization Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic antineoplastic agent and a derivative of the natural dolastatin 10. It represents a key component in the development of next-generation antibody-drug conjugates (ADCs) due to its unique mechanism of action that leverages a controlled bystander effect. This technical guide provides an in-depth overview of Auristatin F-HPA's core mechanism of tubulin polymerization inhibition, supported by quantitative data, detailed experimental protocols, and visualizations of the associated signaling pathways.

Mechanism of Action: The "DolaLock" Controlled Bystander Effect

Auristatin F-HPA functions as a prodrug. Its cell-permeable nature allows it to diffuse across the cell membrane of both antigen-positive and neighboring antigen-negative tumor cells.[1][2] Once inside the cell, Auristatin F-HPA is metabolized to the highly potent, but membrane-impermeable, Auristatin F (AF).[3][4] This intracellular conversion effectively "locks" the cytotoxic agent within the cell, a mechanism termed "DolaLock".[1][2] This controlled bystander killing offers a significant therapeutic advantage in treating heterogeneous tumors where antigen expression may be varied.

Like other auristatins, the active metabolite, Auristatin F, exerts its potent cytotoxic effect by inhibiting tubulin polymerization.[5][6] It binds to the β-tubulin subunit at the vinca (B1221190) alkaloid binding site, disrupting the formation of microtubules.[5][7] This interference with microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis.[5][8]

Quantitative Data

The potency of Auristatin F-HPA and its active metabolite, Auristatin F, is demonstrated through their inhibitory concentrations in both biochemical and cell-based assays. While specific IC50 values for free Auristatin F-HPA in tubulin polymerization assays are not widely published, the high potency of ADCs utilizing this payload, such as XMT-1522 and XMT-1536, underscores its efficacy.[9][10][11]

Table 1: In Vitro Cytotoxicity of Auristatin F and Related Compounds

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference(s)
Monomethyl Auristatin F (MMAF)	Various	-	100 - 250	[12]
MMAF-OMe (methyl ester)	Various	-	< 0.01 - 0.01	[12]
N-alkylated MMAF analogs	Colorectal and Melanoma	-	1 - 6	[13]

Table 2: In Vitro Potency of ADCs Utilizing Auristatin F-HPA

ADC	Target	Cell Line	Cancer Type	Potency	Reference(s)
XMT-1522	HER2	25 tumor cell lines	Various	Nanomolar potency, 1-3 logs more potent than T-DM1	[9]
XMT-1522	HER2	N87	Gastric Cancer	Complete regressions at 1 mg/kg	[9]
XMT-1522	HER2	JIMT-1	Breast Cancer	Complete regressions at 1 mg/kg	[9]
XMT-1522	HER2	SNU5	Gastric Cancer	Complete regressions at 0.67 mg/kg	[9]
XMT-1536	NaPi2b	Ovarian cancer xenografts	Ovarian Cancer	50% median tumor volume reduction in 53% of models	[11]

Experimental Protocols

In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the effect of a compound on the polymerization of purified tubulin in vitro by monitoring the change in turbidity.

Materials:

• Purified tubulin (e.g., bovine brain tubulin)

• General Tubulin Buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol

• Test compound (Auristatin F-HPA) dissolved in an appropriate solvent (e.g., DMSO)

• Positive control (e.g., Paclitaxel for polymerization promotion, Nocodazole for inhibition)

• Negative control (vehicle)

• Pre-warmed 96-well microplate

• Temperature-controlled spectrophotometer capable of reading absorbance at 340 nm in kinetic mode[8][14]

Methodology:

• Reagent Preparation: On ice, prepare a tubulin solution at a final concentration of 3-4 mg/mL in General Tubulin Buffer supplemented with 1 mM GTP and 10% glycerol. Prepare serial dilutions of Auristatin F-HPA and control compounds.

• Assay Setup: In a pre-warmed 37°C 96-well plate, add the test compounds and controls.

• Initiation of Polymerization: Add the tubulin solution to each well to initiate polymerization.

• Data Acquisition: Immediately place the plate in the spectrophotometer pre-heated to 37°C and measure the absorbance at 340 nm every minute for 60-90 minutes.[8][14][15]

• Data Analysis: Plot absorbance versus time. The inhibitory effect can be quantified by comparing the rate of polymerization (Vmax) and the maximal polymer mass in the presence of the test compound to the vehicle control. IC50 values are determined by plotting the percentage of inhibition against the compound concentration.[5]

Cell Viability (MTT) Assay

This colorimetric assay assesses the cytotoxic effect of a compound on cancer cells by measuring metabolic activity.

Materials:

• Target cancer cell line

• Complete cell culture medium

• Auristatin F-HPA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader capable of measuring absorbance at 570 nm[5]

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of Auristatin F-HPA for a specified period (e.g., 72-96 hours). Include untreated cells as a control.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.[5]

Signaling Pathways and Visualizations

The inhibition of tubulin polymerization by Auristatin F-HPA's active metabolite, Auristatin F, triggers a cascade of cellular events culminating in apoptosis. This process involves cell cycle arrest at the G2/M phase, activation of the endoplasmic reticulum (ER) stress response, and modulation of the Bcl-2 family of proteins.

ADC-Mediated Delivery and Activation of Auristatin F-HPA

Workflow of ADC-mediated delivery and activation of Auristatin F-HPA.

Auristatin-Induced Apoptotic Signaling Pathway

Key signaling events in auristatin-induced apoptosis.

Experimental Workflow for In Vitro Cytotoxicity Assay

Experimental workflow for a typical in vitro cytotoxicity (MTT) assay.

Conclusion

Auristatin F-HPA is a promising cytotoxic payload for the development of highly potent and effective antibody-drug conjugates. Its unique "DolaLock" mechanism, which combines cell permeability for a bystander effect with intracellular conversion to a potent, non-permeable tubulin inhibitor, offers a sophisticated approach to cancer therapy. The provided data and protocols serve as a valuable resource for researchers and drug development professionals working to harness the therapeutic potential of this innovative class of molecules. Further investigation into the specific quantitative effects of free Auristatin F-HPA on tubulin polymerization and a broader range of cancer cell lines will continue to refine our understanding and application of this powerful agent.

References

• 1. adcreview.com [adcreview.com]
• 2. mersana.com [mersana.com]
• 3. mersana.com [mersana.com]
• 4. mersana.com [mersana.com]
• 5. benchchem.com [benchchem.com]
• 6. Tubulin Inhibitors: A Chemoinformatic Analysis Using Cell-Based Data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. JNK2 is activated during ER stress and promotes cell survival - PMC [pmc.ncbi.nlm.nih.gov]
• 8. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 9. mersana.com [mersana.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. adcreview.com [adcreview.com]
• 12. books.rsc.org [books.rsc.org]
• 13. Antibody-Drug Conjugates Containing Payloads from Marine Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. abscience.com.tw [abscience.com.tw]
• 15. sigmaaldrich.com [sigmaaldrich.com]

Structural Analysis of Auristatin F-HPA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic antineoplastic agent derived from the natural tubulin inhibitor dolastatin 10. As a key component of the antibody-drug conjugate (ADC) XMT-1522 (also known as TAK-522), Auristatin F-HPA represents a significant advancement in the targeted therapy of cancers, particularly those expressing the HER2 receptor.[1][2][3] This technical guide provides an in-depth analysis of the structural features of Auristatin F-HPA, crucial for understanding its mechanism of action, optimizing its delivery, and developing next-generation ADCs. While specific crystallographic and complete NMR spectroscopic data for Auristatin F-HPA are not publicly available, this guide synthesizes information from related auristatin derivatives and outlines the established methodologies for its comprehensive structural elucidation.

Core Structure and Physicochemical Properties

Auristatin F-HPA is a derivative of Auristatin F, featuring a hydroxypropylamide modification at the C-terminus. This modification is critical for its role as a payload in the Dolaflexin® ADC platform developed by Mersana Therapeutics, allowing for a high drug-to-antibody ratio (DAR) of approximately 12.[1][4] The fundamental physicochemical properties of Auristatin F-HPA are summarized in the table below.

Property	Value	Reference
Chemical Name	(S)-2-((S)-2-(dimethylamino)-3-methylbutanamido)-N-((3R,4S,5S)-1-((S)-2-((1R,2R)-3-(((S)-1-((3-hydroxypropyl)amino)-1-oxo-3-phenylpropan-2-yl)amino)-1-methoxy-2-methyl-3-oxopropyl)pyrrolidin-1-yl)-3-methoxy-5-methyl-1-oxoheptan-4-yl)-N,3-dimethylbutanamide	[5]
Molecular Formula	C₄₃H₇₄N₆O₈	[5]
Molecular Weight	803.08 g/mol	[5]
CAS Number	1415659-09-4	[5]

Mechanism of Action and Metabolic Pathway

As a member of the auristatin family, Auristatin F-HPA exerts its cytotoxic effect by inhibiting tubulin polymerization.[6] Upon internalization of the ADC into a target cancer cell, the linker is cleaved, releasing the active payload. The released Auristatin F-HPA can then bind to tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[7]

The metabolic fate of Auristatin F-HPA within the cell is a critical aspect of its activity. It is known to be metabolized into two key derivatives:

• Auristatin F (AF): Formed through the deamidation of the C-terminal amino group.[2][8]

• Monomethyl auristatin F-HPA (MMAF-HPA): Results from the demethylation of the N-terminus.[2][8]

Both of these metabolites retain anti-tubulin activity.[2]

Metabolic conversion of Auristatin F-HPA.

Structural Elucidation Methodologies

A comprehensive structural analysis of Auristatin F-HPA would involve a combination of spectroscopic and crystallographic techniques. The following sections detail the standard experimental protocols for such an analysis, based on established methods for related auristatin compounds.

Synthesis and Purification

The synthesis of Auristatin F-HPA is a complex multi-step process, typically involving solid-phase peptide synthesis (SPPS) followed by solution-phase modifications. A general workflow for the synthesis of a related MMAF analogue is presented below, which can be adapted for Auristatin F-HPA.[9]

General workflow for synthesis and purification.

Experimental Protocol: Synthesis of an Auristatin F Analogue

This protocol is a representative example of the solid-phase synthesis of an MMAF analogue and can be conceptually applied to the synthesis of Auristatin F-HPA.

• Resin Preparation: Swell the appropriate resin (e.g., Rink amide resin) in a suitable solvent like dimethylformamide (DMF).

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin using a solution of piperidine (B6355638) in DMF.

• Amino Acid Coupling: Sequentially couple the protected amino acid residues of the auristatin backbone using a coupling agent such as HATU and a base like DIPEA in DMF.

• Cleavage: Once the peptide chain is assembled, cleave the peptide from the resin using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).

• C-terminal Modification: The cleaved peptide is then reacted in solution with the appropriate reagent to introduce the hydroxypropylamide group at the C-terminus.

• Purification: Purify the crude product using reversed-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product by mass spectrometry and NMR spectroscopy.[9]

Spectroscopic and Crystallographic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for elucidating the detailed solution-state structure and conformation of Auristatin F-HPA. While specific data for Auristatin F-HPA is not available, studies on the related MMAF reveal the complexity of its NMR spectra due to the presence of cis and trans conformers arising from hindered rotation around the dolaproine-dolaisoleuine amide bond. A full NMR characterization would involve a suite of 1D and 2D NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC, and NOESY/ROESY) to assign all proton and carbon signals and to determine through-bond and through-space correlations.

Mass Spectrometry (MS)

High-resolution mass spectrometry is used to confirm the molecular weight and elemental composition of Auristatin F-HPA. Electrospray ionization (ESI) is a common technique used for the analysis of auristatin derivatives.

X-ray Crystallography

Single-crystal X-ray diffraction would provide the most precise three-dimensional structural information for Auristatin F-HPA, including bond lengths, bond angles, and torsional angles, as well as the absolute configuration of its stereocenters. Obtaining suitable crystals for analysis can be a significant challenge for complex and flexible molecules like auristatins.

Conformational Analysis

A critical aspect of the structural analysis of auristatins is understanding their conformational dynamics. As observed with MMAF, Auristatin F-HPA likely exists as a mixture of cis and trans isomers in solution. The trans isomer is generally considered the biologically active conformation that binds to tubulin. The ratio of these conformers can influence the overall efficacy of the drug.

Equilibrium between cis and trans conformers.

Conclusion

Auristatin F-HPA is a highly potent cytotoxic agent with a complex chemical structure that is central to its function as an ADC payload. While a complete, publicly available dataset of its three-dimensional structure is currently lacking, this guide has provided a comprehensive overview of its known properties, mechanism of action, and the established experimental methodologies for its full structural elucidation. Further research providing detailed crystallographic and NMR data will be invaluable for the rational design of more effective and safer auristatin-based cancer therapies. The continued investigation into the structure-activity relationships of auristatin derivatives remains a promising frontier in the development of next-generation ADCs.

References

• 1. adcreview.com [adcreview.com]
• 2. mersana.com [mersana.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. clearsynth.com [clearsynth.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Facebook [cancer.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]

in vitro potency of Auristatin F-HPA

An In-Depth Technical Guide on the In Vitro Potency of Auristatin F-HPA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auristatin F-hydroxypropylamide (AF-HPA) is a potent, cell-permeable antimitotic agent employed as a payload in advanced antibody-drug conjugates (ADCs).[1][2][3] A key feature of AF-HPA is its intracellular conversion to the highly potent but membrane-impermeable metabolite, auristatin F (AF).[1][2][3] This targeted conversion and subsequent intracellular trapping, a mechanism termed "DolaLock," allows for a controlled bystander effect, enhancing efficacy against heterogeneous tumors while potentially improving the safety profile.[4][5] This guide provides a comprehensive overview of the in vitro potency of AF-HPA, detailed experimental protocols for its assessment, and a visualization of its mechanism of action within an ADC construct.

Mechanism of Action

As a derivative of the potent dolastatin 10, AF-HPA functions by inhibiting tubulin polymerization, a critical process for mitotic spindle formation.[6][7] This disruption of the microtubule network leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis.[8] When conjugated to a monoclonal antibody (mAb) within an ADC, AF-HPA is designed to be released from the antibody following internalization by the target cancer cell. The cell-permeable nature of AF-HPA allows it to diffuse into neighboring antigen-negative cancer cells, creating a bystander killing effect.[3] Subsequently, intracellular metabolic processes convert AF-HPA to the charged and less permeable auristatin F (AF), effectively trapping the potent cytotoxic agent within the cancer cells.[4][5]

Caption: Workflow of AF-HPA ADC from cell binding to apoptosis.

Quantitative In Vitro Potency Data

The in vitro potency of AF-HPA and its corresponding ADCs is typically evaluated across a panel of cancer cell lines with varying levels of target antigen expression. The half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) are standard metrics for this assessment.

Compound/ADC	Cell Line	Potency (EC50/IC50)	Notes
Auristatin F-HPA (unconjugated)	OVCAR3 (Ovarian Cancer)	0.97 nmol/L	This represents the potency of the free payload.[6]
XMT-1536 (anti-NaPi2b-AF-HPA ADC)	OVCAR3 (Ovarian Cancer)	0.52 nmol/L	Potency is expressed in AF-HPA payload equivalents. The ADC demonstrates higher potency than the unconjugated payload.[6]
Dolasynthen ADCs (AF-HPA based)	Various Antigen-Expressing Cells	10-21 pM	This demonstrates the high potency achievable with this homogeneous payload platform.[1]

Experimental Protocols

The determination of in vitro potency of AF-HPA and its ADCs requires meticulous experimental design and execution. Below are detailed methodologies for key assays.

Cell Viability and Cytotoxicity Assay

This protocol is foundational for determining the IC50/EC50 values of AF-HPA and its ADC formulations.

Objective: To measure the dose-dependent effect of a compound on the viability of a cancer cell line.

Materials:

• Cancer cell lines of interest (e.g., OVCAR3, NCI-N87)[6][9]

• Complete cell culture medium (specific to the cell line)

• AF-HPA and/or ADC stock solutions

• Sterile, opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega) or similar ATP-based assay[8]

• Multichannel pipette

• Humidified incubator (37°C, 5% CO2)

• Luminometer

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring they are in the exponential growth phase.

  • Dilute the cell suspension to the desired seeding density (e.g., 5 x 10³ cells/well).[8]

  • Using a multichannel pipette, dispense 100 µL of the cell suspension into each well of a 96-well plate.[10]

  • Include wells for "cells only" (untreated control) and "media only" (background control).[10]

  • Incubate the plate overnight to allow for cell attachment.[8]

• Compound Preparation and Treatment:

  • Prepare a stock solution of the test compound (AF-HPA or ADC) in an appropriate solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations.

  • Carefully remove the medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.[10]

  • Add 100 µL of fresh medium to the "cells only" control wells.

• Incubation:

  • Incubate the plate for a predefined period, typically 72 to 96 hours, at 37°C in a humidified 5% CO2 incubator.[6][8] For slower proliferating cell lines, a 144-hour incubation may be necessary.[8]

• Viability Measurement (CellTiter-Glo®):

  • Equilibrate the CellTiter-Glo® reagent to room temperature.

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well (e.g., 100 µL).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Subtract the average luminescence value from the "media only" wells from all other wells to correct for background.[10]

  • Calculate the percent viability for each concentration relative to the "cells only" control.

  • Plot the percent viability against the logarithm of the compound concentration.

  • Use a non-linear regression model (e.g., four-parameter variable slope) to fit a sigmoidal dose-response curve and determine the IC50/EC50 value.[10]

Workflow for In Vitro Metabolism of AF-HPA to AF

This workflow outlines the process to confirm the intracellular conversion of AF-HPA.

Caption: A stepwise process for assessing AF-HPA metabolism.

Conclusion

Auristatin F-HPA is a highly potent cytotoxic agent that, when incorporated into an ADC, offers the potential for a wide therapeutic window. Its unique mechanism of intracellular conversion and trapping provides a controlled bystander effect, a desirable characteristic for treating solid tumors with heterogeneous antigen expression. The data and protocols presented in this guide offer a foundational understanding for researchers and drug development professionals working with this promising class of ADC payloads. Standardized in vitro potency and metabolism assays are critical for the preclinical evaluation and advancement of AF-HPA-based therapeutics.

References

• 1. mersana.com [mersana.com]
• 2. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. upifitamab rilsodotin (XMT-1536) / Mersana, Recepta [delta.larvol.com]
• 5. mersana.com [mersana.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. books.rsc.org [books.rsc.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. benchchem.com [benchchem.com]

Auristatin F-HPA: A Novel Payload Driving Immunogenic Cell Death in Antibody-Drug Conjugates

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Antibody-drug conjugates (ADCs) have emerged as a powerful class of targeted cancer therapeutics. The efficacy of an ADC is critically dependent on the careful selection of its constituent components: a highly specific monoclonal antibody, a stable linker, and a potent cytotoxic payload. Auristatins, a class of synthetic analogs of the natural product dolastatin 10, are among the most successful payloads utilized in ADCs.[1] These agents exert their cytotoxic effects by inhibiting tubulin polymerization, leading to G2/M phase cell cycle arrest and apoptosis.[2]

Recent evidence has illuminated a new facet of the auristatin mechanism of action: the induction of immunogenic cell death (ICD).[3] ICD is a unique form of regulated cell death that stimulates an antitumor immune response by promoting the release of damage-associated molecular patterns (DAMPs). This guide provides a comprehensive technical overview of Auristatin F-HPA (AF-HPA), a novel auristatin derivative, and its role in inducing ICD. We will delve into the underlying molecular mechanisms, present available data, detail relevant experimental protocols, and visualize key pathways to provide a thorough resource for researchers in the field of oncology and drug development.

Introduction to Auristatin F-HPA and Immunogenic Cell Death

Auristatin F-HPA is a hydrophobic, membrane-permeable prodrug that, upon intracellular delivery via an ADC, is hydrolyzed by esterases to release Auristatin F-hydroxypropylamide. This intermediate is further metabolized to Auristatin F.[4][5] Auristatin F is structurally similar to Monomethyl Auristatin F (MMAF), another well-characterized auristatin derivative.[1][6]

Immunogenic cell death is a form of apoptosis that is capable of activating an adaptive immune response against dead-cell antigens.[6] This process is characterized by the emission of DAMPs, which act as "eat-me" signals and adjuvants for the immune system. The three hallmark DAMPs of ICD are:

• Surface-exposed Calreticulin (B1178941) (CRT): CRT translocation from the endoplasmic reticulum (ER) to the cell surface acts as a potent phagocytic signal for dendritic cells (DCs).[7][8]

• Extracellular ATP: Secreted ATP acts as a "find-me" signal, recruiting antigen-presenting cells (APCs) to the tumor microenvironment.[9]

• Released High-Mobility Group Box 1 (HMGB1): Passively released from the nucleus of late apoptotic or necrotic cells, HMGB1 binds to Toll-like receptor 4 (TLR4) on DCs, promoting their maturation and antigen presentation.[10]

The induction of ICD by ADC payloads represents a significant therapeutic advantage, as it has the potential to convert the dying tumor cells into an in situ vaccine, leading to a durable, systemic antitumor immunity that can target both primary and metastatic lesions.

Mechanism of Action: Microtubule Disruption and ER Stress

The primary mechanism of action of auristatins is the disruption of microtubule dynamics.[2] By binding to tubulin, they prevent its polymerization into microtubules, which are essential for the formation of the mitotic spindle during cell division. This leads to a potent G2/M phase cell cycle arrest and subsequent apoptosis.[2]

The induction of ICD by auristatins is intrinsically linked to the induction of endoplasmic reticulum (ER) stress.[11] The catastrophic disruption of the microtubule network leads to a robust unfolded protein response (UPR) within the ER. This stress response is mediated by three transmembrane sensor proteins: PERK, IRE1, and ATF6. The activation of these pathways is a critical upstream event for the emission of DAMPs.

Signaling Pathway of Auristatin-Induced Immunogenic Cell Death

The following diagram illustrates the proposed signaling cascade initiated by Auristatin F-HPA, leading to the hallmarks of ICD.

References

• 1. Payload of Antibody-drug Conjugates (ADCs) — MMAE and MMAF Brief Introduction – Creative Biolabs ADC Blog [creative-biolabs.com]
• 2. Maytansine-bearing antibody-drug conjugates induce in vitro hallmarks of immunogenic cell death selectively in antigen-positive target cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmalive.com [pharmalive.com]
• 4. mersana.com [mersana.com]
• 5. benchchem.com [benchchem.com]
• 6. A Novel Anti-HER2 Antibody-Drug Conjugate XMT-1522 for HER2-Positive Breast and Gastric Cancers Resistant to Trastuzumab Emtansine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitation of calreticulin exposure associated with immunogenic cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Frontiers | The analysis of immunogenic cell death induced by ablation at different temperatures in hepatocellular carcinoma cells [frontiersin.org]
• 10. aacrjournals.org [aacrjournals.org]
• 11. mersana.com [mersana.com]

The Role of Auristatin F-HPA in Antibody-Drug Conjugate (ADC) Technology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic antineoplastic agent that has emerged as a critical payload in the development of next-generation antibody-drug conjugates (ADCs). As a derivative of the highly cytotoxic auristatin F (AF), AF-HPA is engineered to optimize the therapeutic index of ADCs by enabling a high drug-to-antibody ratio (DAR) while maintaining favorable pharmacokinetic and safety profiles. This technical guide provides an in-depth analysis of the core attributes of Auristatin F-HPA, including its mechanism of action, the technology behind its conjugation to monoclonal antibodies (mAbs), and a summary of its preclinical and clinical data. Detailed experimental protocols and visual representations of key pathways and workflows are included to support researchers in the field of targeted cancer therapy.

Introduction to Auristatin F-HPA

Auristatins are synthetic analogs of dolastatin 10, a natural antimitotic peptide isolated from the sea hare Dolabella auricularia.[1] They exert their potent cytotoxic effects by inhibiting tubulin polymerization, a critical process for cell division.[1] Monomethyl auristatin E (MMAE) and monomethyl auristatin F (MMAF) are two of the most well-studied auristatin derivatives used in clinically approved ADCs.[2]

Auristatin F-HPA is a novel derivative designed to overcome some of the limitations of earlier auristatins. It is a key component of Mersana Therapeutics' Dolaflexin® platform, which allows for the creation of ADCs with a high and customizable DAR (typically 10-15 molecules of payload per antibody).[3][4] This high DAR is achieved by conjugating the payload to a biodegradable polymer backbone, which is then attached to the antibody.[5]

A unique feature of Auristatin F-HPA is its metabolism within the tumor microenvironment. The hydrophobic and membrane-permeable AF-HPA is designed to be released from the ADC and can exert a "bystander effect," killing neighboring antigen-negative tumor cells.[4][6] Subsequently, it is metabolized to the negatively charged and less permeable Auristatin F (AF), which becomes trapped within the tumor cells, leading to sustained cytotoxic activity.[3][6]

Mechanism of Action

The primary mechanism of action of Auristatin F-HPA, once converted to Auristatin F, is the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.[1]

Inhibition of Tubulin Polymerization

Auristatins bind to the β-tubulin subunit at the vinca (B1221190) alkaloid binding site.[1] This binding prevents the polymerization of tubulin heterodimers into microtubules, which are essential components of the mitotic spindle.[1][7] The disruption of microtubule formation and function leads to the arrest of the cell cycle in the G2/M phase.[8]

Figure 1: Mechanism of Action of an Auristatin F-HPA ADC.

Induction of Apoptosis

The prolonged arrest in the G2/M phase triggers the intrinsic apoptotic pathway. This involves the activation of a cascade of caspases, including caspase-9 and caspase-3, which are key executioners of apoptosis.[8][9] The process is also regulated by the Bcl-2 family of proteins, with pro-apoptotic members like Bax being upregulated and anti-apoptotic members like Bcl-2 being downregulated.[8]

Figure 2: Auristatin-Induced Apoptotic Signaling Pathway.

Quantitative Data

The following tables summarize key quantitative data for Auristatin F-HPA and ADCs utilizing this payload, primarily focusing on the well-characterized ADC, XMT-1522.

Table 1: In Vitro Cytotoxicity of XMT-1522

Cell Line	Cancer Type	HER2 Expression	IC50 (pM)	Reference
NCI-N87	Gastric Cancer	High (IHC 3+)	~10	[5]
JIMT-1	Breast Cancer	Medium (IHC 2+)	~100	[5]
SNU-5	Gastric Cancer	Low (IHC 0/1+)	~100	[5]

Table 2: Preclinical Pharmacokinetics of XMT-1522

Species	ADC Component	Half-Life (t½)	Clearance (CL)	Volume of Distribution (Vd)	Reference
Mouse	Total Antibody (XMT-1519)	~150 h	~0.2 mL/h/kg	~50 mL/kg	[1]
Rat	Total Antibody (XMT-1519)	~180 h	~0.15 mL/h/kg	~40 mL/kg	[1]
Cynomolgus Monkey	Total Antibody (XMT-1519)	~200 h	~0.1 mL/h/kg	~35 mL/kg	[1]
Mouse	Conjugated Payload (XMT-1267)	~140 h	~0.2 mL/h/kg	~50 mL/kg	[1]
Rat	Conjugated Payload (XMT-1267)	~170 h	~0.15 mL/h/kg	~40 mL/kg	[1]
Cynomolgus Monkey	Conjugated Payload (XMT-1267)	~190 h	~0.1 mL/h/kg	~35 mL/kg	[1]

Note: Exposure to free AF-HPA and its metabolite Auristatin F was less than 1/1000th the exposure of the total conjugated payload in plasma, indicating high stability of the ADC in circulation.[1][10]

Table 3: Preclinical Toxicology of Auristatin-based ADCs

ADC	Payload	Animal Model	Maximum Tolerated Dose (MTD) / No Observed Adverse Effect Level (NOAEL)	Key Toxicities	Reference
Auristatin F-based ADC	Auristatin F	Mouse	MTD: 100 mg/kg	Not specified	[5]
XMT-1522	Auristatin F-HPA	Cynomolgus Monkey	Well-tolerated, no toxicity in HER2-expressing tissues	Not specified	[5]

Note: A Phase 1 clinical trial of XMT-1522 was placed on a partial clinical hold by the FDA in 2018 following a patient death, which was later lifted with protocol modifications.[7][11][12]

Experimental Protocols

Synthesis of Auristatin F-HPA and ADC Conjugation

The synthesis of Auristatin F-HPA is a multi-step process involving peptide couplings. A detailed, scalable manufacturing process for an Auristatin F derivative has been described, emphasizing control of diastereomeric purity and impurity removal through crystallization.[13]

The conjugation of Auristatin F-HPA to a monoclonal antibody via the Dolaflexin® platform involves the following general steps:

• Antibody Reduction: Partial reduction of interchain disulfide bonds of the antibody using a reducing agent like tris(2-carboxyethyl)phosphine (B1197953) (TCEP) to generate free thiol groups.

• Drug-Linker Preparation: The Auristatin F-HPA payload is attached to a polymer backbone which has a maleimide (B117702) group for antibody conjugation.

• Conjugation: The maleimide-activated polymer-drug linker is reacted with the reduced antibody. The maleimide group forms a stable thioether bond with the free thiol groups on the antibody.

• Purification: The resulting ADC is purified using techniques such as size-exclusion chromatography (SEC) or protein A affinity chromatography to remove unconjugated drug-linker and antibody.

Figure 3: General Workflow for ADC Conjugation.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a common method to determine the half-maximal inhibitory concentration (IC₅₀) of an ADC.

• Cell Seeding: Seed cancer cells expressing the target antigen in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the ADC, a negative control isotype ADC, and free payload in cell culture medium. Replace the medium in the wells with the different drug concentrations. Include untreated cells as a control.

• Incubation: Incubate the plate for 72-96 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial reductases will convert MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the logarithm of the ADC concentration and determine the IC₅₀ value using non-linear regression.[10][14]

Figure 4: Workflow for an In Vitro MTT Cytotoxicity Assay.

In Vivo Xenograft Efficacy Study

This protocol describes a general procedure for evaluating the anti-tumor efficacy of an ADC in a mouse xenograft model.

• Cell Line and Animal Model: Select a human cancer cell line that expresses the target antigen and immunocompromised mice (e.g., nude or SCID mice).

• Tumor Implantation: Subcutaneously inject a suspension of the cancer cells into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers regularly.

• Randomization and Dosing: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle control, ADC, isotype control ADC). Administer the treatment intravenously according to the planned dosing schedule.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight of the mice throughout the study.

• Endpoint: The study is typically terminated when tumors in the control group reach a maximum allowed size, or at a predetermined time point. Tumors are often excised for further analysis.

• Data Analysis: Plot the mean tumor volume over time for each group. Calculate tumor growth inhibition (TGI) to quantify the anti-tumor effect.[15]

Figure 5: Workflow for an In Vivo Xenograft Efficacy Study.

Conclusion

Auristatin F-HPA represents a significant advancement in ADC payload technology. Its unique properties, including the ability to be conjugated at a high DAR and its controlled bystander effect, offer the potential for improved therapeutic efficacy in treating a range of cancers, including those with heterogeneous or low antigen expression. The in-depth understanding of its mechanism of action, coupled with robust preclinical and emerging clinical data, positions Auristatin F-HPA as a valuable tool for the development of innovative and more effective antibody-drug conjugates. This technical guide provides a comprehensive resource for researchers and drug developers working to harness the potential of this promising cytotoxic payload.

References

• 1. benchchem.com [benchchem.com]
• 2. Design, synthesis and bioactivity evaluation of novel monomethyl auristatin F analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. adcreview.com [adcreview.com]
• 4. ir.mersana.com [ir.mersana.com]
• 5. researchgate.net [researchgate.net]
• 6. mersana.com [mersana.com]
• 7. researchgate.net [researchgate.net]
• 8. Induction of growth inhibition and apoptosis in pancreatic cancer cells by auristatin-PE and gemcitabine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Utilizing panels of patient derived xenografts to aid the development of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 11. Structural Basis of Microtubule Destabilization by Potent Auristatin Anti-Mitotics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

An In-depth Technical Guide to Auristatin F-HPA Derivatives and Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Evolution of Auristatins in Targeted Cancer Therapy

Auristatins are exceptionally potent synthetic analogs of the marine natural product dolastatin 10.[1] These pentapeptide compounds function as antimitotic agents by inhibiting tubulin polymerization, a critical process for cellular division.[2] This disruption of the microtubule network leads to cell cycle arrest in the G2/M phase and the subsequent induction of apoptosis, making them powerful tools in oncology.[2][3]

The profound cytotoxicity of auristatins, with IC50 values often in the nanomolar to picomolar range, initially limited their therapeutic potential due to a narrow therapeutic window.[2][3] The advent of antibody-drug conjugates (ADCs) provided a paradigm-shifting solution, enabling the targeted delivery of these potent payloads directly to cancer cells. This approach maximizes on-target efficacy while minimizing systemic off-target toxicity. Monomethyl auristatin E (MMAE) and monomethyl auristatin F (MMAF) are two of the most clinically significant auristatin derivatives used in ADCs.[2][3]

MMAF is distinguished by a charged C-terminal phenylalanine, which reduces its ability to permeate cell membranes.[1] While this decreases the potency of free MMAF compared to the more permeable MMAE, it is a desirable trait for ADCs as it can reduce off-target toxicity.[4] To harness the high potency of Auristatin F within the cell while improving drug delivery, the Auristatin F-hydroxypropylamide (AF-HPA) derivative was developed. AF-HPA is a cell-permeable prodrug that, once internalized by the target cell, is metabolized into the highly potent but cell-impermeable Auristatin F (AF).[5][6] This "lock-in" mechanism allows for a controlled bystander effect, where the permeable AF-HPA can diffuse into and kill adjacent antigen-negative tumor cells before being trapped intracellularly as AF.[7]

This guide provides a technical overview of Auristatin F-HPA derivatives, focusing on their mechanism of action, synthesis, and evaluation in the context of ADC development.

Mechanism of Action: From Tubulin Inhibition to Apoptosis

The cytotoxic effect of Auristatin F-HPA-based ADCs is a multi-step process initiated by targeted delivery and culminating in programmed cell death.

• Target Binding and Internalization: The ADC's monoclonal antibody component binds to a specific antigen on the surface of a cancer cell.[3]

• Endocytosis and Lysosomal Trafficking: The ADC-antigen complex is internalized into the cell via endocytosis and trafficked to the lysosome.[3]

• Payload Release and Activation: Within the acidic environment of the lysosome, proteases cleave the linker, releasing the AF-HPA payload into the cytoplasm.[8] Cellular metabolism then converts the cell-permeable AF-HPA into the cell-impermeable, active Auristatin F (AF).[5][7]

• Tubulin Inhibition: Auristatin F binds to tubulin, inhibiting its polymerization into microtubules.[2]

• Mitotic Arrest: The disruption of the microtubule network prevents the formation of a functional mitotic spindle, arresting the cell cycle in the G2/M phase.[2]

• Apoptosis Induction: Prolonged mitotic arrest triggers cellular stress pathways, including the Endoplasmic Reticulum (ER) stress response, and ultimately activates the intrinsic apoptotic cascade, leading to programmed cell death.[6] This involves the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2.[6]

Mechanism of Action for AF-HPA ADCs.

Quantitative Data: In Vitro Potency

The potency of Auristatin F-HPA derivatives is typically assessed through in vitro cytotoxicity assays against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for comparison. The data below summarizes the potency of the NaPi2b-targeting ADC, XMT-1536, which utilizes an AF-HPA payload.

Compound/ADC	Target Cell Line	Target Antigen	IC50 (nmol/L)	Notes
XMT-1536	OVCAR3	NaPi2b	0.52	Potency expressed in AF-HPA payload equivalents.[5]
Free AF-HPA	OVCAR3	N/A	0.97	Unconjugated payload shows lower potency than targeted ADC.[5]
Non-binding Control ADC	OVCAR3	N/A	15.9	Control ADC with similar DAR shows significantly reduced potency.[5]
N-alkylated MMAF analog	Colorectal & Melanoma Cell Lines	N/A	1 - 6	Free drug analogs show potent, nanomolar activity.[9]
MMAF	NCI N87	N/A	88.3	Free MMAF is less potent due to reduced cell permeability.

Key Experimental Protocols

The development of ADCs with Auristatin F-HPA derivatives involves a multi-stage workflow, including payload synthesis, conjugation to the antibody, and rigorous biological evaluation.

Preclinical Development Workflow for AF-HPA ADCs.

Protocol 1: Solid-Phase Synthesis of an Auristatin F Analog

This protocol provides a representative method for the solid-phase peptide synthesis (SPPS) of an Auristatin F analog.

• Materials:

  • Fmoc-Rink Amide resin

  • Fmoc-protected amino acids (including Dolaproine, Dolaisoleuine)

  • Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • Base: DIPEA (N,N-Diisopropylethylamine)

  • Deprotection Solution: 20% piperidine (B6355638) in DMF (N,N-Dimethylformamide)

  • Solvents: DMF, DCM (Dichloromethane)

  • Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Procedure:

  • Resin Preparation: Swell the Fmoc-Rink Amide resin in DMF for 1 hour in an SPPS vessel.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the N-terminal Fmoc protecting group. Wash the resin thoroughly with DMF (3x) and DCM (3x).

  • Amino Acid Coupling: Dissolve the first Fmoc-protected amino acid (e.g., Fmoc-Phenylalanine for the C-terminus of Auristatin F) (3 eq.), HATU (2.9 eq.), and DIPEA (6 eq.) in DMF. Add this coupling solution to the resin and agitate for 2 hours at room temperature.

  • Wash and Confirm: Wash the resin with DMF (3x) and DCM (3x). Perform a Kaiser test to confirm the completion of the coupling reaction.

  • Iterative Cycles: Repeat steps 2-4 for each subsequent amino acid in the pentapeptide sequence.

  • Final Deprotection: After the final amino acid is coupled, perform a final Fmoc deprotection (Step 2).

  • Cleavage from Resin: Wash the resin with DCM and dry it under a vacuum. Treat the resin with the cleavage cocktail for 2-3 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups.

  • Precipitation and Purification: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding cold diethyl ether. Purify the peptide using reverse-phase HPLC (RP-HPLC).[10]

Protocol 2: ADC Conjugation via Thiol-Maleimide Chemistry

This protocol describes the conjugation of a drug-linker to a monoclonal antibody (mAb) through reduced interchain disulfide bonds.

• Materials:

  • Monoclonal antibody (mAb) at 5-10 mg/mL in PBS with 1 mM EDTA, pH 7.2.

  • Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) stock solution (10 mM).

  • Maleimide-functionalized AF-HPA drug-linker dissolved in an organic solvent like DMA or DMSO.

  • Quenching Reagent: N-acetylcysteine.

  • Purification System: Size-Exclusion Chromatography (SEC) or Protein A chromatography.

• Procedure:

  • Antibody Reduction: Add a 2.5 to 4-fold molar excess of TCEP to the mAb solution. The exact ratio should be optimized to achieve the desired Drug-to-Antibody Ratio (DAR). Incubate at 37°C for 1-2 hours to partially reduce the interchain disulfide bonds, exposing free thiol groups.

  • Drug-Linker Conjugation: Add a 5-10 fold molar excess of the maleimide-activated AF-HPA drug-linker to the reduced mAb solution with gentle mixing. Ensure the final concentration of the organic solvent is below 10% (v/v).

  • Incubation: Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight.

  • Quenching: Stop the reaction by adding a molar excess of N-acetylcysteine (e.g., 5-fold excess over the drug-linker) and incubate for 30 minutes.

  • Purification: Purify the resulting ADC to remove unconjugated drug-linker and other impurities using SEC or a similar chromatography method appropriate for proteins.

Protocol 3: In Vitro Cytotoxicity Assay (MTT-Based)

This protocol outlines a standard colorimetric assay to determine the IC50 value of an AF-HPA ADC.

• Materials:

  • Antigen-positive and antigen-negative cancer cell lines.

  • Complete cell culture medium.

  • AF-HPA ADC, unconjugated mAb, and free drug-linker for controls.

  • 96-well sterile plates.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl).

  • Microplate reader.

• Procedure:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate overnight (37°C, 5% CO₂) to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the ADC and control articles. Add 100 µL of the diluted compounds to the respective wells. Include wells with untreated cells as a vehicle control.

  • Incubation: Incubate the plate for 72-144 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours, allowing metabolically active cells to convert MTT to formazan (B1609692) crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability against the logarithm of the compound concentration and use non-linear regression analysis to determine the IC50 value.[10]

Conclusion and Future Outlook

Auristatin F-HPA derivatives represent a sophisticated advancement in the design of ADC payloads. The innovative prodrug strategy, which combines cell permeability for bystander killing with intracellular metabolic trapping for reduced systemic toxicity, offers a compelling approach to improving the therapeutic index of ADCs.[7] The preclinical data for AF-HPA-containing ADCs like XMT-1536 demonstrates potent, sub-nanomolar efficacy and highlights the potential of this payload class for treating solid tumors, including those with heterogeneous antigen expression.[5][11]

Future research will likely focus on synthesizing novel HPA analogs and other derivatives to further optimize properties such as potency, metabolic stability, and the bystander effect. The continued refinement of linker and conjugation technologies will also play a crucial role in the development of next-generation ADCs that can more effectively and safely deliver these powerful cytotoxic agents to cancer cells.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Evaluation of a Monomethyl Auristatin E—Integrin αvβ6 Binding Peptide–Drug Conjugate for Tumor Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Intracellular Released Payload Influences Potency and Bystander-Killing Effects of Antibody-Drug Conjugates in Preclinical Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mersana.com [mersana.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Antibody-Drug Conjugates Containing Payloads from Marine Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mersana.com [mersana.com]

Preclinical Profile of Auristatin F-HPA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic antineoplastic agent derived from the natural tubulin inhibitor dolastatin 10. As a highly cytotoxic payload, it is a critical component of antibody-drug conjugates (ADCs), a class of targeted therapies designed to selectively deliver potent anticancer agents to tumor cells. This technical guide provides a comprehensive overview of the preclinical data available for Auristatin F-HPA, with a focus on its mechanism of action, in vitro cytotoxicity, in vivo efficacy, and the experimental methodologies used for its evaluation. The primary focus of available preclinical data is on Auristatin F-HPA as the payload component of the ADC XMT-1522.

Mechanism of Action

Auristatin F-HPA exerts its cytotoxic effect through the inhibition of tubulin polymerization. Upon internalization into the target cell, the ADC releases Auristatin F-HPA, which is then metabolized to Auristatin F (AF). Auristatin F, a negatively charged molecule, is a potent microtubule-destabilizing agent. By binding to tubulin, it disrupts the formation of microtubules, which are essential for mitotic spindle assembly and other critical cellular functions. This disruption leads to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.[1] The charged nature of Auristatin F is believed to impair its ability to cross cell membranes, potentially reducing off-target toxicity and contributing to a "trapping effect" within the tumor cell after its formation from the more permeable Auristatin F-HPA.[2]

Data Presentation

In Vitro Cytotoxicity

The following table summarizes the in vitro cytotoxicity of Auristatin F and ADCs utilizing Auristatin F-HPA against various cancer cell lines. Limited public data exists for the free Auristatin F-HPA payload; therefore, data for its active metabolite, Auristatin F, and the ADC XMT-1522 are presented.

Compound/ADC	Cell Line	Cancer Type	IC50 (ng/mL)	Reference
L49-vcMMAF	SK-MEL-5	Melanoma	1.1	[3]
L49-vcMMAF	A2058	Melanoma	2.0	[3]
L49-vcMMAF	H3677	Melanoma	>1000	[3]
XMT-1522	NCI-N87	Gastric Cancer	Not Reported	[4]
XMT-1522	OE-19	Gastric Cancer	Not Reported	[4]
XMT-1522	JIMT-1	Breast Cancer	Not Reported	[4]
XMT-1522	RN-87	Gastric Cancer	Not Reported	[4]
XMT-1522	ROE-19	Gastric Cancer	Not Reported	[4]
XMT-1522	SNU-216	Gastric Cancer	Not Reported	[4]

Note: IC50 values for XMT-1522 were not explicitly provided in the cited sources, but the studies demonstrated potent, sub-nanomolar activity in HER2-expressing cell lines. L49-vcMMAF is an ADC with a monomethylauristatin F payload.

In Vivo Efficacy of XMT-1522 (Auristatin F-HPA Payload)

The following table summarizes the in vivo efficacy of the Auristatin F-HPA-containing ADC, XMT-1522, in various xenograft models.

Xenograft Model	Cancer Type	Dosing Regimen	Key Efficacy Outcome	Reference
NCI-N87	Gastric Cancer	1 mg/kg, single dose	Complete tumor regressions	[5]
JIMT-1	Breast Cancer	1 mg/kg or 0.67 mg/kg, single dose	Complete regressions	[5]
SNU5	Gastric Cancer	0.67 mg/kg, single dose	Complete regressions	[5]
RN-87	Gastric Cancer	3 mg/kg weekly for 3 weeks	Tumor disappearance	[4]
JIMT-1	Breast Cancer	1 mg/kg or 3 mg/kg weekly for 3 weeks	Rapid tumor shrinkage	[4]

Experimental Protocols

In Vitro Cytotoxicity Assay (Resazurin Dye Reduction Method)

This protocol is adapted from a method used to assess the cytotoxicity of auristatin-containing ADCs.[3]

1. Cell Plating:

• Plate 5,000 to 7,500 cells per well in a 96-well plate.

• Allow cells to attach for 18 hours in a humidified incubator at 37°C and 5% CO2.

2. Compound Addition:

• Prepare serial dilutions of the test compound (e.g., Auristatin F-HPA, Auristatin F, or ADC) in fresh cell culture medium.

• Remove the existing medium from the wells and add the medium containing the test compound.

3. Incubation:

• Incubate the plates for 96 hours at 37°C and 5% CO2.

4. Resazurin (B115843) Addition:

• Add resazurin solution to each well to a final concentration of 50 µmol/L.

• Incubate for 4-6 hours at 37°C.

5. Data Acquisition:

• Measure the fluorescence of each well using a plate reader with an excitation wavelength of 530-560 nm and an emission wavelength of 590 nm.

6. Data Analysis:

• Calculate the percentage of cell viability relative to untreated control cells.

• Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

In Vivo Xenograft Efficacy Study

This protocol is a generalized representation based on studies with XMT-1522.[4][5]

1. Cell Implantation:

• Subcutaneously inject a suspension of human cancer cells (e.g., NCI-N87, JIMT-1) into the flank of immunocompromised mice (e.g., nude or SCID mice).

2. Tumor Growth and Randomization:

• Monitor tumor growth by measuring tumor volume with calipers.

• When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

3. Dosing:

• Administer the test ADC (e.g., XMT-1522) and control articles (e.g., vehicle, isotype control ADC) via the appropriate route (typically intravenous).

• Dosing can be a single dose or a multi-dose regimen.

4. Monitoring:

• Measure tumor volume and body weight 2-3 times per week.

• Monitor the overall health of the animals.

5. Study Endpoint:

• The study is typically terminated when tumors in the control group reach a specified maximum size or when a predetermined time point is reached.

• Tumors are often excised for further analysis.

6. Data Analysis:

• Plot mean tumor volume over time for each group.

• Statistical analysis is performed to compare the anti-tumor activity of the treatment groups versus the control group.

In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This protocol is based on a general method for assessing tubulin polymerization inhibitors.[6]

1. Reagent Preparation:

• Prepare a tubulin reaction mix containing purified tubulin (e.g., 2 mg/mL), a general tubulin buffer, GTP, glycerol, and a fluorescent reporter that binds to polymerized microtubules. Keep this mix on ice.

• Prepare 10x stocks of the test compound, a known polymerization inhibitor (e.g., nocodazole) as a positive control, and a vehicle control.

2. Assay Setup:

• Pre-warm a 96-well plate and a microplate reader to 37°C.

• Add 5 µL of the 10x test compound, positive control, or vehicle control to the appropriate wells of the pre-warmed plate.

3. Initiation of Polymerization:

• To start the reaction, add 45 µL of the ice-cold tubulin reaction mix to each well.

• Immediately place the plate in the pre-warmed microplate reader.

4. Data Acquisition:

• Measure the fluorescence intensity at regular intervals (e.g., every minute) for a set period (e.g., 60-90 minutes).

5. Data Analysis:

• Plot the fluorescence intensity over time to generate polymerization curves.

• Quantify the effect of the test compound by analyzing parameters such as the rate of polymerization and the maximum fluorescence intensity.

Mandatory Visualizations

Caption: Workflow for preclinical evaluation of Auristatin F-HPA.

Caption: Mechanism of action of an Auristatin F-HPA containing ADC.

References

• 1. researchgate.net [researchgate.net]
• 2. adcreview.com [adcreview.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. A Novel Anti-HER2 Antibody-Drug Conjugate XMT-1522 for HER2-Positive Breast and Gastric Cancers Resistant to Trastuzumab Emtansine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Stability and Degradation Pathways of Auristatin F-HPA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation pathways of Auristatin F-HPA, a potent cytotoxic agent utilized in the development of Antibody-Drug Conjugates (ADCs). Understanding the stability profile of Auristatin F-HPA is critical for the successful design, formulation, and manufacturing of robust and efficacious ADCs. This document summarizes key degradation pathways, presents available stability data, and outlines relevant experimental protocols.

Introduction to Auristatin F-HPA

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a synthetic analogue of the natural antimitotic agent dolastatin 10. As a tubulin polymerization inhibitor, it induces cell cycle arrest and apoptosis in rapidly dividing cancer cells. In the context of an ADC, Auristatin F-HPA is conjugated to a monoclonal antibody via a linker, enabling targeted delivery to tumor cells and minimizing systemic toxicity. The stability of the linker and the payload itself are crucial for the safety and efficacy of the ADC, ensuring that the cytotoxic agent is released preferentially at the tumor site.

Degradation Pathways of Auristatin F-HPA

The degradation of Auristatin F-HPA can occur through several mechanisms, including metabolic, hydrolytic, and oxidative pathways.

Metabolic Degradation

In biological systems, Auristatin F-HPA is subject to metabolic transformations. When part of an ADC, the payload can be released and subsequently metabolized. Key metabolic pathways include:

• Deamidation: The C-terminal amino group can undergo deamidation, leading to the formation of Auristatin F (AF) . This is a significant metabolic pathway.[1]

• N-demethylation: The N-terminus of the molecule can be demethylated to produce monomethyl auristatin F-HPA (MMAF-HPA) .[1]

• Further Metabolism: Both AF and MMAF-HPA can be further metabolized. For instance, MMAF-HPA can be converted to monomethyl auristatin F (MMAF) .[2]

These metabolites, particularly Auristatin F, retain anti-tubulin activity.[1]

Metabolic Degradation Pathway of Auristatin F-HPA.

Hydrolytic Degradation

The stability of Auristatin F-HPA is influenced by pH. While specific kinetic data for the standalone molecule is not extensively published, the peptide and amide bonds within its structure are susceptible to hydrolysis under acidic or basic conditions. In the context of ADCs where Auristatin F-HPA is attached to a polymer via an ester bond, this linkage is susceptible to hydrolysis, which can be enzymatic.[3]

Oxidative Degradation

Oxidative stress can lead to the degradation of peptide-based molecules like Auristatin F-HPA. Potential sites of oxidation include the methionine-like residue and other electron-rich moieties within the structure. Forced degradation studies using oxidizing agents such as hydrogen peroxide (H2O2) are typically employed to investigate this pathway.

Enzymatic Degradation

When linked to a carrier molecule in an ADC, the release of Auristatin F-HPA is often designed to be triggered by enzymes present in the target cell, such as esterases that cleave ester-based linkers.[3] This enzymatic cleavage is a critical step for the activation of the cytotoxic payload.

Stability Data

Quantitative stability data for Auristatin F-HPA as a standalone entity is limited in the public domain. Most available information pertains to its stability as part of an ADC construct.

Condition	Matrix	Observation	Reference
In vitro plasma	Animal Plasma	The half-life for AF-HPA release from the XMT-1522 ADC was greater than 120 hours in all species tested, indicating high stability of the ADC in systemic circulation.	[2]
In vitro microsomal stability	Liver Microsomes	AF-HPA was converted to metabolites including Auristatin F (AF), MMAF-HPA, and MMAF.	[2]

Experimental Protocols

Detailed experimental protocols for assessing the stability of Auristatin F-HPA are crucial for drug development. The following outlines general procedures for forced degradation studies and analytical method development.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and establish the intrinsic stability of the molecule. These studies also help in developing and validating stability-indicating analytical methods.

4.1.1. General Protocol

A general protocol for forced degradation involves exposing a solution of Auristatin F-HPA (or a related auristatin analogue) to various stress conditions.

Forced Degradation Experimental Workflow.

• Acid Hydrolysis: Incubate Auristatin F-HPA solution with an acid (e.g., 0.1 M HCl) at a controlled temperature.

• Base Hydrolysis: Incubate Auristatin F-HPA solution with a base (e.g., 0.1 M NaOH) at a controlled temperature.

• Oxidative Degradation: Treat Auristatin F-HPA solution with an oxidizing agent (e.g., 3% H2O2) at room temperature.

• Thermal Degradation: Expose Auristatin F-HPA solution to elevated temperatures (e.g., 60°C).

• Photodegradation: Expose Auristatin F-HPA solution to light as per ICH Q1B guidelines.

Samples are collected at various time points and analyzed using a stability-indicating method.

Analytical Methods

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) is the primary analytical technique for the characterization and quantification of Auristatin F-HPA and its degradation products.

4.2.1. Sample Preparation for LC-MS/MS Analysis

A typical sample preparation protocol for the analysis of free Auristatin F-HPA and its metabolites from plasma involves protein precipitation.

• To a plasma sample, add an internal standard.

• Add a protein precipitation agent (e.g., acetonitrile (B52724) with 0.1% formic acid) in a 4:1 ratio to the plasma sample.

• Vortex the mixture for a few minutes.

• Centrifuge to pellet the precipitated proteins.

• Analyze the supernatant by LC-MS/MS.

4.2.2. LC-MS/MS Conditions

• Chromatographic Separation: A reverse-phase C18 column is commonly used with a gradient elution of mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometric Detection: Electrospray ionization (ESI) in the positive ion mode is typically employed. Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for Auristatin F-HPA and its metabolites.

Conclusion

The stability of Auristatin F-HPA is a critical attribute for the development of successful ADCs. Its degradation profile is characterized by metabolic transformations, including deamidation and N-demethylation, as well as susceptibility to hydrolysis and oxidation under stressed conditions. Understanding these degradation pathways and employing robust, stability-indicating analytical methods are essential for ensuring the quality, safety, and efficacy of Auristatin F-HPA-containing therapeutics. Further studies to generate more comprehensive quantitative stability data for the standalone molecule will be beneficial for formulation development and optimization.

References

• 1. mersana.com [mersana.com]
• 2. researchgate.net [researchgate.net]
• 3. books.rsc.org [books.rsc.org]

Auristatin F-HPA: A Technical Guide to its Solubility Characteristics for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of Auristatin F-HPA (AF-HPA), a potent microtubule-inhibiting agent used as a payload in antibody-drug conjugates (ADCs). Understanding the solubility of AF-HPA is critical for its effective formulation, conjugation to monoclonal antibodies, and the overall stability and efficacy of the resulting ADC.

Core Physicochemical Properties

Auristatin F-HPA, also known as XMT-1267, is a synthetic analog of the natural product dolastatin 10. The addition of a hydroxypropyl amide (HPA) group to the C-terminus of Auristatin F (AF) is a strategic modification designed to enhance its hydrophobicity and membrane permeability. This modification, however, presents challenges related to its aqueous solubility.

Property	Value	Source
Molecular Formula	C43H74N6O8	[1][2][3]
Molecular Weight	803.08 g/mol	[1]
Synonyms	XMT-1267, Auristatin F hydroxypropylamide	[3][4]

Solubility Profile

Quantitative solubility data for Auristatin F-HPA is not extensively available in the public domain. This is likely due to its proprietary nature as a cytotoxic payload in clinical development. However, based on its chemical structure and the known properties of related auristatin derivatives, AF-HPA is characterized as a hydrophobic molecule with limited aqueous solubility. This inherent hydrophobicity can lead to challenges such as aggregation, which can impact the manufacturing, stability, and pharmacokinetic properties of ADCs.

To overcome these solubility limitations, formulation strategies often involve the use of organic co-solvents or advanced drug delivery systems. For instance, Mersana Therapeutics utilizes a proprietary hydrophilic polymer platform, called Fleximer®, to enhance the solubility and stability of ADCs carrying high drug-to-antibody ratios of AF-HPA.

While specific data for AF-HPA is scarce, the solubility of the closely related compound, Auristatin F (AF), can provide some context. It is important to note that the HPA modification in AF-HPA increases its lipophilicity compared to AF, suggesting that the aqueous solubility of AF-HPA is likely lower than that of AF.

Table 1: Reported Solubility of Auristatin F

Solvent	Solubility	Source
Dimethyl Sulfoxide (DMSO)	≥ 56 mg/mL (75.07 mM)	[5]
Dimethyl Sulfoxide (DMSO)	195 mg/mL (261.4 mM)	[6]
Dimethyl Sulfoxide (DMSO)	200 mg/mL (268.10 mM)	[7]

Note: The variability in reported DMSO solubility may be attributed to differences in experimental conditions and the source of the compound.

Experimental Protocol: Determination of Auristatin F-HPA Solubility

The following is a detailed, generalized protocol for determining the solubility of Auristatin F-HPA in various solvents using the widely accepted shake-flask method followed by High-Performance Liquid Chromatography (HPLC) analysis.

Objective: To determine the equilibrium solubility of Auristatin F-HPA in a specific solvent (e.g., phosphate-buffered saline, ethanol, DMSO).

Materials:

• Auristatin F-HPA (solid)

• Selected analytical grade solvents

• Volumetric flasks and pipettes

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Analytical balance

• Syringe filters (0.22 µm, compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Mobile phase for HPLC (e.g., acetonitrile/water with 0.1% formic acid)

• HPLC column (e.g., C18)

Procedure:

• Preparation of Standard Solutions:

  • Accurately weigh a small amount of Auristatin F-HPA and dissolve it in the chosen solvent to prepare a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to create a series of standard solutions with concentrations that will bracket the expected solubility range.

• Sample Preparation (Shake-Flask Method):

  • Add an excess amount of solid Auristatin F-HPA to a vial containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure that a saturated solution is achieved.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant, controlled temperature (e.g., 25°C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved compound is reached.

• Sample Collection and Filtration:

  • After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved particles.

• HPLC Analysis:

  • If necessary, dilute the filtered sample with the mobile phase to a concentration that falls within the linear range of the calibration curve.

  • Inject the standard solutions and the prepared sample onto the HPLC system.

  • Analyze the samples under predetermined chromatographic conditions (e.g., isocratic or gradient elution) and detect the analyte at a suitable UV wavelength.

• Data Analysis and Calculation:

  • Construct a calibration curve by plotting the peak area of the standard solutions against their known concentrations.

  • Determine the concentration of Auristatin F-HPA in the filtered sample by interpolating its peak area from the calibration curve.

  • Calculate the solubility of Auristatin F-HPA in the chosen solvent, taking into account any dilution factors. The result is typically expressed in mg/mL or µM.

Visualization of Key Processes

Signaling Pathway of Auristatins

Auristatins, including Auristatin F-HPA, exert their potent cytotoxic effects by disrupting the microtubule dynamics within cancer cells. This leads to cell cycle arrest and ultimately apoptosis.

Caption: Mechanism of action of Auristatin F-HPA, leading to apoptosis in cancer cells.

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps involved in determining the solubility of a compound like Auristatin F-HPA.

Caption: A generalized workflow for determining the solubility of Auristatin F-HPA.

Conclusion

While quantitative solubility data for Auristatin F-HPA remains limited in publicly accessible sources, its hydrophobic nature is a critical consideration for researchers and drug developers. The provided information on the solubility of the related compound Auristatin F, coupled with a detailed experimental protocol for solubility determination, offers a solid foundation for formulation and development efforts. The diagrams illustrating the mechanism of action and experimental workflow provide a clear visual guide for understanding the core concepts related to this potent ADC payload. Further in-house experimental determination of AF-HPA's solubility in relevant pharmaceutical solvents is highly recommended for any development program.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Auristatin F-HPA-D3 | C43H74N6O8 | CID 169433772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. Mersana Therapeutics Presents Preclinical Data on XMT-1522 Supporting Efficacy and Tolerability - Mersana Therapeutics [ir.mersana.com]
• 5. lifetechindia.com [lifetechindia.com]
• 6. Auristatin F | Microtubule Associated | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]

Auristatin F-HPA: A Technical Guide to Target Receptor Binding and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic antineoplastic agent derived from the natural sea hare product dolastatin 10. As a key component of advanced antibody-drug conjugates (ADCs), Auristatin F-HPA plays a critical role in the targeted delivery of cytotoxic therapy to cancer cells. This technical guide provides an in-depth analysis of its target receptor binding affinity, mechanism of action, and the experimental protocols used for its characterization.

Core Mechanism of Action: Tubulin Inhibition

The primary molecular target of Auristatin F-HPA and other auristatin derivatives is tubulin , the fundamental protein subunit of microtubules.[1][2] Microtubules are essential components of the cytoskeleton, crucial for maintaining cell structure, intracellular transport, and the formation of the mitotic spindle during cell division.

Auristatins, including Auristatin F-HPA, exert their potent cytotoxic effects by inhibiting tubulin polymerization.[1][] They bind to the β-tubulin subunit at or near the vinca (B1221190) alkaloid binding site, disrupting the assembly of microtubules.[1] This interference with microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis (programmed cell death).[1]

A unique feature of Auristatin F-HPA is its role in the "DolaLock" or controlled bystander effect. Auristatin F-HPA is designed to be membrane-permeable, allowing it to diffuse into target cells and neighboring antigen-negative cancer cells.[4] Once inside the cell, it is metabolically converted to the highly potent, but less membrane-permeable, Auristatin F. This "trapping" of the active payload within the tumor microenvironment enhances the therapeutic efficacy of the ADC.[4]

Target Receptor Binding Affinity

A fluorescence polarization assay has been utilized to determine the equilibrium dissociation constants (Kd) for fluorescein (B123965) isothiocyanate (FITC) labeled auristatins binding to free tubulin.[5]

Compound	Kd (nM)	Experimental Method
FI-MMAF	60 (±3)	Fluorescence Polarization Assay[5]
FI-MMAE	291	Fluorescence Polarization Assay[5]

Table 1: Binding Affinities of FITC-Labeled Auristatins to Tubulin

The nearly five-fold stronger binding affinity of MMAF compared to MMAE (Monomethyl Auristatin E) is attributed to the replacement of the C-terminal norephedrine (B3415761) moiety with a phenylalanine residue.[5] This enhanced affinity is believed to contribute to the increased cellular toxicity observed with membrane-permeable MMAF analogs.[5]

Experimental Protocols

Fluorescence Polarization Assay for Determining Binding Affinity

This protocol is adapted from methodologies used to determine the binding affinities of FITC-labeled MMAE and MMAF to tubulin and can be applied to assess the binding of Auristatin F-HPA.[5]

Principle:

Fluorescence polarization (FP) measures the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner. A small, fluorescently labeled ligand (e.g., FITC-Auristatin F-HPA) tumbles rapidly in solution, resulting in low polarization of emitted light. Upon binding to a large protein like tubulin, the complex tumbles much slower, leading to an increase in the polarization of the emitted light. The Kd can be determined by titrating the tubulin concentration and measuring the change in fluorescence polarization.

Materials:

• FITC-labeled Auristatin F-HPA (or a suitable fluorescent derivative)

• Purified tubulin

• FP assay buffer (e.g., 20 mM PIPES pH 6.9, 1 mM MgCl2, 0.008% Tween 20)[5]

• 384-well black, opaque plates

• Fluorescence plate reader with polarization filters

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of FITC-labeled Auristatin F-HPA in DMSO.

  • Dilute the FITC-labeled probe to a working concentration (e.g., 60 nM) in the FP assay buffer.[5]

  • Prepare a serial dilution of tubulin in the FP assay buffer. A typical concentration range for the final assay could be from 0 to 10,000 nM.[5]

• Assay Setup:

  • In a 384-well plate, add 15 µL of the 2X tubulin serial dilutions to triplicate wells.[5]

  • Add 15 µL of the 2X FITC-labeled Auristatin F-HPA solution to all wells, resulting in a final concentration of 30 nM of the fluorophore.[5]

• Incubation:

  • Cover the plate with aluminum foil to protect it from light.

  • Incubate the plate for 1 hour at room temperature with gentle shaking to allow the binding reaction to reach equilibrium.[5]

• Measurement:

  • Measure the fluorescence polarization using a plate reader equipped for FP measurements.

• Data Analysis:

  • Subtract the background polarization from wells containing only the buffer and FITC-probe.

  • Plot the change in millipolarization (mP) units against the logarithm of the tubulin concentration.

  • Fit the data to a one-site binding model using appropriate software (e.g., GraphPad Prism) to determine the Kd value.

Visualizations

Caption: Mechanism of action of an Auristatin F-HPA containing ADC.

Caption: Workflow for determining binding affinity using a fluorescence polarization assay.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 4. The “Utility” of Highly Toxic Marine-Sourced Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural Basis of Microtubule Destabilization by Potent Auristatin Anti-Mitotics - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Gateway: An In-depth Technical Guide to the Uptake Mechanisms of Auristatin F-HPA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auristatin F-hydroxypropyl amide (Auristatin F-HPA) is a potent anti-mitotic agent and a critical payload in the development of next-generation Antibody-Drug Conjugates (ADCs). As a hydrophobic and membrane-permeable derivative of the highly cytotoxic Auristatin F, its efficient cellular uptake is paramount to the therapeutic efficacy of the parent ADC. This technical guide provides a comprehensive overview of the cellular uptake mechanisms of Auristatin F-HPA, detailing the current understanding of its entry into target cells, summarizing key quantitative data from related auristatin derivatives, and providing detailed experimental protocols to further elucidate these pathways.

The primary route of cellular entry for Auristatin F-HPA, when part of an ADC, is through receptor-mediated endocytosis of the entire ADC-antigen complex. Following internalization, the ADC traffics through the endosomal-lysosomal pathway where enzymatic cleavage of the linker releases the Auristatin F-HPA payload. Once liberated, the hydrophobic nature of Auristatin F-HPA facilitates its transit across intracellular membranes to reach its site of action. Subsequently, it is metabolically converted to the active, yet less permeable, Auristatin F, which then exerts its cytotoxic effect by inhibiting tubulin polymerization.

While the endocytosis of the ADC is well-characterized, the precise mechanisms governing the cellular uptake of free Auristatin F-HPA, which can be present in the tumor microenvironment, are less defined. Understanding these alternative uptake pathways is crucial for optimizing ADC design and predicting potential off-target effects. This guide will explore both the ADC-mediated and the putative direct cellular uptake routes of Auristatin F-HPA.

Core Cellular Uptake Mechanisms

The cellular journey of Auristatin F-HPA can be broadly categorized into two main phases: the internalization of the parent ADC and the subsequent intracellular trafficking and potential direct uptake of the released payload.

Receptor-Mediated Endocytosis of the Auristatin F-HPA-Containing ADC

The initial and most critical step for the targeted delivery of Auristatin F-HPA is the binding of the ADC's monoclonal antibody to its specific antigen on the surface of a cancer cell. This binding event triggers the internalization of the ADC-antigen complex, predominantly through clathrin-mediated endocytosis.

Signaling Pathway for ADC Internalization and Payload Release

Caption: ADC binding, internalization, and payload release pathway.

Cellular Uptake of Free Auristatin F-HPA

Once released from the ADC, either within the target cell or potentially in the tumor microenvironment, the physicochemical properties of free Auristatin F-HPA dictate its ability to cross cell membranes.

• Passive Diffusion: As a hydrophobic molecule, Auristatin F-HPA is presumed to primarily enter cells via passive diffusion across the lipid bilayer of the cell membrane. This process is driven by the concentration gradient of the molecule between the extracellular and intracellular compartments. The hydrophobicity of auristatin derivatives has been shown to correlate with their cell permeability.

• Transporter-Mediated Uptake: While passive diffusion is the likely dominant mechanism, the potential involvement of membrane transporter proteins in the uptake of free Auristatin F-HPA cannot be entirely ruled out, although specific transporters have not yet been identified. Further investigation is required to determine if transporters contribute to its cellular influx or efflux.

Quantitative Data on Auristatin Cellular Permeability

Direct quantitative data on the cellular uptake kinetics of Auristatin F-HPA is limited in the public domain. However, comparative data for the related auristatins, monomethyl auristatin E (MMAE) and monomethyl auristatin F (MMAF), provide valuable insights into how structural modifications influence membrane permeability.

Auristatin Derivative	C-terminal Moiety	Charge at Physiological pH	Relative Membrane Permeability	Bystander Effect
MMAE	Uncharged Norephedrine-like	Neutral	High	High
MMAF	Phenylalanine	Negative	Low	Low
Auristatin F-HPA	Hydroxypropyl Amide	Neutral	High (presumed)	Not extensively reported

Data synthesized from multiple sources comparing MMAE and MMAF permeability.

The neutral charge and hydrophobic nature of Auristatin F-HPA suggest a high membrane permeability, likely comparable to or greater than that of MMAE. This property is crucial for its ability to cross intracellular membranes and exert its cytotoxic effect.

Experimental Protocols

To rigorously investigate the cellular uptake mechanisms of Auristatin F-HPA, a combination of in vitro assays is recommended.

Protocol 1: In Vitro ADC Internalization Assay

This assay quantifies the uptake of an Auristatin F-HPA-containing ADC into target cells.

Workflow for ADC Internalization Assay

Caption: Workflow for quantifying ADC internalization.

Methodology:

• Cell Culture: Plate target cells (antigen-positive) and control cells (antigen-negative) in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• ADC Preparation: Prepare serial dilutions of a fluorescently labeled Auristatin F-HPA ADC and a corresponding isotype control ADC in complete cell culture medium.

• Treatment: Remove the culture medium from the cells and add the ADC dilutions. Incubate for various time points (e.g., 1, 4, 8, 24 hours) at 37°C.

• Washing: After incubation, wash the cells three times with cold phosphate-buffered saline (PBS) to remove unbound ADC.

• Quantification:

  • For Plate Reader: Lyse the cells and measure the fluorescence intensity using a microplate reader.

  • For Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation solution, resuspend in PBS, and analyze the mean fluorescence intensity (MFI) by flow cytometry.

• Data Analysis: Subtract the background fluorescence from the isotype control. Plot the fluorescence intensity against time to determine the rate of internalization.

Protocol 2: Intracellular Quantification of Free Auristatin F-HPA by LC-MS/MS

This protocol allows for the precise measurement of intracellular concentrations of free Auristatin F-HPA following its release from the ADC or after direct incubation.

Workflow for Intracellular Drug Quantification

Caption: Workflow for LC-MS/MS analysis of intracellular Auristatin F-HPA.

Methodology:

• Cell Treatment: Plate cells in 6-well plates and treat with either the Auristatin F-HPA ADC or free Auristatin F-HPA at desired concentrations and for various time points.

• Cell Harvesting and Lysis: After incubation, wash the cells three times with cold PBS. Lyse the cells with a specific volume of a suitable lysis buffer (e.g., RIPA buffer).

• Sample Preparation: Precipitate proteins from the cell lysate by adding three volumes of cold acetonitrile (B52724) containing an internal standard (e.g., a stable isotope-labeled Auristatin F-HPA). Vortex and incubate at -20°C for 30 minutes.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a new tube and analyze using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify the concentration of Auristatin F-HPA.

• Data Normalization: Normalize the quantified drug amount to the total protein concentration or cell number in the lysate to determine the intracellular concentration.

Protocol 3: Passive Permeability Assessment using a Parallel Artificial Membrane Permeability Assay (PAMPA)

This in vitro assay provides a high-throughput method to assess the passive diffusion of Auristatin F-HPA across an artificial lipid membrane.

Methodology:

• Membrane Preparation: A filter plate is coated with a lipid solution (e.g., 2% lecithin (B1663433) in dodecane) to form an artificial membrane.

• Compound Addition: The test compound, Auristatin F-HPA, is added to the donor wells of the plate. The acceptor wells are filled with a buffer solution.

• Incubation: The plate is incubated for a defined period (e.g., 4-18 hours) to allow for the passive diffusion of the compound from the donor to the acceptor compartment.

• Concentration Measurement: The concentration of Auristatin F-HPA in both the donor and acceptor wells is measured using LC-MS/MS.

• Permeability Calculation: The effective permeability (Pe) is calculated based on the concentration of the compound in the donor and acceptor wells and the incubation time.

Conclusion

The cellular uptake of Auristatin F-HPA is a multi-faceted process that begins with the efficient, targeted internalization of its parent ADC via receptor-mediated endocytosis. Once released, its hydrophobic nature is a key determinant of its ability to traverse cellular membranes, likely through passive diffusion, to reach its intracellular target. While the direct involvement of membrane transporters in the uptake of free Auristatin F-HPA remains an area for further investigation, the experimental protocols outlined in this guide provide a robust framework for a deeper, quantitative understanding of these critical cellular entry mechanisms. A thorough characterization of Auristatin F-HPA's uptake pathways will be instrumental in the continued development and optimization of ADCs that utilize this potent cytotoxic payload, ultimately leading to more effective and safer cancer therapeutics.

Protocols & Analytical Methods

Application Notes and Protocols for the Conjugation of Auristatin F-HPA to Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic payload. Auristatin F, a highly potent anti-mitotic agent, is a commonly utilized payload in ADC development. To overcome its limited cell permeability, it is often modified, for instance, as Auristatin F-hydroxypropylamide (AF-HPA). This modification allows for its release and subsequent conversion to the active Auristatin F within the target cell.[1]

A key challenge in ADC development is achieving a high drug-to-antibody ratio (DAR) without inducing aggregation and compromising the pharmacokinetic properties of the antibody. The Dolaflexin® platform, developed by Mersana Therapeutics, addresses this by utilizing a hydrophilic, biodegradable polymer scaffold to which multiple molecules of a payload like AF-HPA can be attached. This polymer-drug conjugate is then linked to the antibody, enabling the creation of ADCs with a high DAR (e.g., 10-15) and favorable biophysical properties.

These application notes provide a detailed, representative protocol for the conjugation of Auristatin F-HPA to a monoclonal antibody using a polymer-based, maleimide-mediated approach, reflecting the principles of technologies like the Dolaflexin platform.

Principle of the Method

The conjugation of Auristatin F-HPA to an antibody via a polymer scaffold involves a multi-step process:

• Antibody Reduction: The interchain disulfide bonds of the monoclonal antibody are partially reduced to generate free sulfhydryl (-SH) groups. Tris(2-carboxyethyl)phosphine (TCEP) is a common reducing agent for this purpose.

• Preparation of the Polymer-Payload Conjugate: A hydrophilic polymer is functionalized with a maleimide (B117702) group and conjugated to multiple molecules of Auristatin F-HPA. For the purpose of this protocol, it is assumed that a maleimide-functionalized polymer pre-loaded with AF-HPA is available.

• Conjugation: The maleimide group on the polymer-payload conjugate reacts with the free sulfhydryl groups on the reduced antibody via a Michael addition reaction, forming a stable thioether bond.

• Purification: The resulting ADC is purified to remove unconjugated polymer-payload, unreacted antibody, and other impurities.

• Characterization: The purified ADC is thoroughly characterized to determine its drug-to-antibody ratio (DAR), purity, and level of aggregation.

Experimental Protocols

Materials and Reagents

• Monoclonal antibody (mAb) of interest (e.g., IgG1)

• Maleimide-functionalized polymer pre-loaded with Auristatin F-HPA (Polymer-AF-HPA)

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride

• L-Cysteine

• Sodium Borate Buffer (500 mM, pH 8.0)

• Phosphate Buffered Saline (PBS), pH 7.4

• EDTA solution (0.5 M)

• Dimethyl sulfoxide (B87167) (DMSO)

• Desalting columns (e.g., Sephadex G-25)

• Tangential Flow Filtration (TFF) system with appropriate molecular weight cut-off (MWCO) cassettes (e.g., 30 kDa)

• HPLC system with SEC and HIC columns

• Mass Spectrometer (e.g., Q-TOF)

Protocol 1: Antibody Reduction

This protocol describes the partial reduction of the antibody's interchain disulfide bonds.

• Antibody Preparation: Prepare the antibody solution at a concentration of 5-10 mg/mL in a conjugation buffer (e.g., PBS with 1 mM EDTA, pH 7.4).

• Addition of TCEP: Add a calculated amount of TCEP solution to the antibody solution. A typical starting point is a 2.5 to 5-fold molar excess of TCEP per antibody.

• Incubation: Incubate the reaction mixture at 37°C for 1-2 hours with gentle mixing.

• Removal of TCEP: Immediately after incubation, remove the excess TCEP by buffer exchange into the conjugation buffer using a pre-equilibrated desalting column or through TFF.

Parameter	Recommended Value
Antibody Concentration	5-10 mg/mL
TCEP to Antibody Molar Ratio	2.5:1 to 5:1
Incubation Temperature	37°C
Incubation Time	1-2 hours
Buffer	PBS with 1 mM EDTA, pH 7.4

Protocol 2: Conjugation of Polymer-AF-HPA to Reduced Antibody

• Preparation of Polymer-AF-HPA: Dissolve the maleimide-functionalized Polymer-AF-HPA in an appropriate solvent, such as DMSO, to a known concentration.

• Conjugation Reaction: Add the Polymer-AF-HPA solution to the reduced antibody solution. A molar excess of the Polymer-AF-HPA per antibody is typically used to drive the reaction. The final concentration of the organic solvent (e.g., DMSO) should be kept low (typically <10% v/v) to maintain antibody stability.

• Incubation: Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight with gentle mixing. The reaction should be protected from light.

• Quenching: Quench the reaction by adding an excess of a thiol-containing reagent, such as L-cysteine, to react with any unreacted maleimide groups. A 20-fold molar excess of L-cysteine over the maleimide compound is a common practice. Incubate for an additional 30 minutes.

Parameter	Recommended Value
Polymer-AF-HPA to Antibody Molar Ratio	5:1 to 10:1
Reaction Temperature	4°C to Room Temperature
Reaction Time	1-16 hours
Quenching Agent	L-Cysteine
Quenching Molar Excess	~20-fold over maleimide

Protocol 3: Purification of the ADC

Purification is critical to remove impurities such as free drug-linker, unconjugated antibody, and aggregates.

• Initial Purification: Utilize Tangential Flow Filtration (TFF) with an appropriate MWCO (e.g., 30 kDa) to remove unreacted Polymer-AF-HPA and quenching agent. Diafilter against a suitable formulation buffer (e.g., PBS).

• Size Exclusion Chromatography (SEC): For polishing and removal of aggregates, SEC-HPLC can be employed. This will separate the monomeric ADC from high molecular weight species.

Protocol 4: Characterization of the ADC

Thorough characterization is essential to ensure the quality and consistency of the ADC.

• Drug-to-Antibody Ratio (DAR) Determination:

  • Hydrophobic Interaction Chromatography (HIC)-HPLC: HIC is a powerful technique to determine the average DAR and the distribution of different drug-loaded species. The retention time on the HIC column increases with the hydrophobicity of the ADC, which correlates with the number of conjugated drug-polymer chains.

  • Mass Spectrometry (MS): Native MS or MS of the reduced and deglycosylated ADC can provide precise mass information to confirm the DAR.

• Purity and Aggregation Analysis:

  • Size Exclusion Chromatography (SEC)-HPLC: SEC is the standard method to quantify the monomeric ADC and detect the presence of high molecular weight aggregates.

• Confirmation of Conjugation:

  • SDS-PAGE: Analysis under reducing and non-reducing conditions can show a shift in the molecular weight of the antibody chains upon conjugation.

Analytical Method	Parameter Measured	Typical Expected Result
HIC-HPLC	Average DAR and distribution	Average DAR of 10-15
SEC-HPLC	Purity and Aggregation	>95% Monomer
Mass Spectrometry	Mass of ADC and its subunits	Confirms DAR and conjugation

Visualizations

Caption: Experimental workflow for AF-HPA conjugation.

References

• 1. newomics.com [newomics.com]

Application Notes and Protocols for Auristatin F-HPA Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics that combine the specificity of monoclonal antibodies with the potent cytotoxicity of small molecule payloads. Auristatin F, a highly potent synthetic analog of the natural antimitotic agent dolastatin 10, is a clinically relevant payload for ADCs.[1] Due to its inherent hydrophilicity, which can limit cell permeability, Auristatin F is often utilized in a prodrug form, such as Auristatin F-hydroxypropyl amide (AF-HPA).[2][3] This prodrug strategy facilitates the development of ADCs with unique properties.

The linker connecting the antibody to the AF-HPA payload is a critical component that dictates the ADC's stability, pharmacokinetic profile, and mechanism of payload release. This document provides detailed application notes and experimental protocols for the development and characterization of ADCs utilizing ester-based linker chemistry with AF-HPA.

Linker Chemistry for Auristatin F-HPA ADCs

The use of an ester linkage to connect a linker to the hydroxyl group of the hydroxypropyl amide moiety of AF-HPA allows for a distinct payload release mechanism. This ester bond is designed to be cleaved by intracellular esterases, releasing the AF-HPA, which is then subsequently metabolized to the active Auristatin F within the target cell.[2] This two-step activation process can influence the bystander effect and overall therapeutic index of the ADC.

Key Linker Strategies:

• Cleavable Linkers: These linkers are designed to be stable in systemic circulation but are cleaved by specific enzymes or conditions within the tumor microenvironment or inside the cancer cell. For AF-HPA, a common approach is to use a linker that is attached to the antibody via a cleavable moiety (e.g., a cathepsin-cleavable dipeptide like valine-citrulline) and to the AF-HPA via an ester bond.

• Non-Cleavable Linkers: In this strategy, the linker remains attached to the payload upon internalization. The release of the active drug relies on the complete proteolytic degradation of the antibody in the lysosome. For AF-HPA, a non-cleavable linker would be attached to the antibody (e.g., via a stable thioether bond) and to the AF-HPA via an ester bond. The lysosomal degradation of the antibody would release an amino acid-linker-AF-HPA catabolite, which would then be processed by esterases.

• Polymer-Based Scaffolds: Platforms like Dolaflexin utilize a hydrophilic, biodegradable polymer to which multiple AF-HPA molecules are attached via ester linkages. This approach allows for a high drug-to-antibody ratio (DAR).[4]

Data Presentation

The following tables summarize key quantitative data for Auristatin F-HPA ADCs, providing a comparative overview of their in vitro and in vivo performance.

Table 1: In Vitro Cytotoxicity of Anti-HER2 AF-HPA ADCs

Cell Line	HER2 Expression	Linker-Platform	DAR	IC50 (ng/mL)
NCI-N87	High	Dolaflexin	~12	0.8
JIMT-1	Moderate	Dolaflexin	~12	2.0
SNU-5	Low	Dolaflexin	~12	1.6

Data is representative of the XMT-1522 ADC as reported in preclinical studies.[]

Table 2: In Vivo Efficacy of Anti-HER2 AF-HPA ADC (XMT-1522) in Xenograft Models

Xenograft Model	Dosing Regimen	Key Efficacy Outcome
NCI-N87 (High HER2)	1 mg/kg, single dose	Complete tumor regression
JIMT-1 (Moderate HER2)	1 mg/kg, single dose	Complete tumor regression
SNU-5 (Low HER2)	0.67 mg/kg, single dose	Complete tumor regression

Data is representative of the XMT-1522 ADC as reported in preclinical studies.[]

Table 3: Pharmacokinetic Parameters of XMT-1522 in Different Species

Species	Parameter	Value
Mouse	ADC Half-life (conjugated AF-HPA)	>120 hours
Rat	ADC Half-life (conjugated AF-HPA)	>120 hours
Monkey	ADC Half-life (conjugated AF-HPA)	>120 hours

Data indicates high stability of the ADC in systemic circulation.[]

Experimental Protocols

This section provides detailed methodologies for key experiments in the development and characterization of Auristatin F-HPA ADCs.

Protocol 1: Synthesis of a Maleimide-Functionalized Linker-AF-HPA Payload

This protocol describes a representative synthesis of a maleimide-functionalized linker attached to AF-HPA via an ester bond.

Materials:

• Auristatin F-hydroxypropyl amide (AF-HPA)

• 6-Maleimidohexanoic acid N-hydroxysuccinimide ester (MC-NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• Silica (B1680970) gel for column chromatography

Procedure:

• Esterification of AF-HPA with a Linker:

  • Dissolve AF-HPA (1 equivalent) and 6-Maleimidohexanoic acid (1.2 equivalents) in anhydrous DCM.

  • Add DMAP (0.1 equivalents) to the solution.

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add a solution of DCC (1.2 equivalents) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Filter the reaction mixture to remove the dicyclohexylurea byproduct.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the maleimide-linker-AF-HPA conjugate.

• Characterization:

  • Confirm the structure and purity of the final product by ¹H NMR and mass spectrometry.

Protocol 2: Antibody-Drug Conjugation

This protocol details the conjugation of the maleimide-functionalized linker-AF-HPA to a monoclonal antibody via cysteine-maleimide chemistry.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Maleimide-linker-AF-HPA dissolved in DMSO

• N-acetylcysteine

• Desalting columns (e.g., Sephadex G-25)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Antibody Reduction:

  • To the mAb solution, add a 2.5-fold molar excess of TCEP per interchain disulfide bond to be reduced.

  • Incubate at 37°C for 2 hours.

  • Remove excess TCEP using a desalting column equilibrated with PBS.

• Conjugation:

  • Add the maleimide-linker-AF-HPA solution to the reduced mAb. A typical molar excess is 1.5-fold per available thiol group. Ensure the final DMSO concentration is below 10%.

  • Incubate at room temperature for 1 hour, protected from light.

• Quenching:

  • Add a 5-fold molar excess of N-acetylcysteine (relative to the linker-payload) to quench any unreacted maleimide (B117702) groups.

  • Incubate for 20 minutes at room temperature.

• Purification:

  • Purify the ADC from unconjugated linker-payload and other small molecules using a desalting column or size-exclusion chromatography.

  • Concentrate the final ADC product and store at 4°C.

Protocol 3: Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute of an ADC. Hydrophobic Interaction Chromatography (HIC) is a common method for its determination.

Materials:

• Purified ADC sample

• HIC column

• HPLC system

• Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 25 mM sodium phosphate, pH 7)

• Mobile Phase B: Low salt buffer (e.g., 25 mM sodium phosphate, pH 7)

Procedure:

• Equilibrate the HIC column with Mobile Phase A.

• Inject the ADC sample onto the column.

• Elute the ADC species using a decreasing salt gradient (from 100% A to 100% B).

• Monitor the elution profile at 280 nm. Different DAR species will elute at different retention times, with higher DAR species being more retained.

• Calculate the average DAR by integrating the peak areas of each species and weighting by their respective DAR values.

Protocol 4: In Vitro Cytotoxicity Assay

This protocol describes a method to assess the potency of the AF-HPA ADC against cancer cell lines.

Materials:

• Target cancer cell lines (e.g., HER2-expressing)

• Complete cell culture medium

• 96-well plates

• AF-HPA ADC

• Cell viability reagent (e.g., MTT, XTT, or CellTiter-Glo®)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the AF-HPA ADC in complete medium.

• Remove the medium from the cells and add the ADC dilutions. Include untreated cells as a control.

• Incubate the plates for 72-120 hours.

• Add the cell viability reagent according to the manufacturer's instructions.

• Measure the signal (e.g., absorbance or luminescence) using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting cell viability against the logarithm of the ADC concentration.

Protocol 5: In Vitro Plasma Stability Assay

This assay evaluates the stability of the ester linkage in the ADC in the presence of plasma esterases.

Materials:

• AF-HPA ADC

• Human, mouse, or rat plasma

• PBS

• LC-MS/MS system

Procedure:

• Incubate the AF-HPA ADC at a final concentration of 100 µg/mL in plasma at 37°C. As a control, incubate the ADC in PBS.

• Collect aliquots at various time points (e.g., 0, 6, 24, 48, 96 hours).

• Immediately process the samples to precipitate plasma proteins (e.g., with acetonitrile) and stop enzymatic activity.

• Analyze the supernatant by LC-MS/MS to quantify the amount of released AF-HPA.

• Plot the concentration of released AF-HPA over time to determine the stability of the ester linkage.

Visualizations

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. books.rsc.org [books.rsc.org]
• 3. mersana.com [mersana.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Drug-to-Antibody Ratio (DAR) Calculation of Auristatin F-HPA Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a class of biotherapeutics designed to deliver potent cytotoxic agents, such as Auristatin F-HPA, directly to cancer cells. The Drug-to-Antibody Ratio (DAR) is a critical quality attribute (CQA) of an ADC, as it defines the average number of drug molecules conjugated to a single antibody. The DAR significantly impacts the ADC's efficacy, safety, and pharmacokinetic profile. Therefore, accurate and robust determination of the DAR is essential during the development and manufacturing of ADCs.

These application notes provide detailed protocols for determining the DAR of ADCs conjugated with Auristatin F-HPA using two common orthogonal methods: UV/Vis Spectroscopy and Hydrophobic Interaction Chromatography (HIC) .

Principle of DAR Determination

The determination of the average DAR is based on the distinct physicochemical properties of the antibody and the conjugated drug molecule.

• UV/Vis Spectroscopy leverages the differential UV absorbance of the protein (antibody) and the small molecule drug (Auristatin F-HPA) at specific wavelengths.[1][2] By measuring the absorbance of the ADC at two wavelengths (typically 280 nm for the antibody and a wavelength where the drug has maximum absorbance), the concentrations of the antibody and the drug can be determined, and the DAR can be calculated.[3]

• Hydrophobic Interaction Chromatography (HIC) separates ADC species based on their hydrophobicity.[4][5] The conjugation of hydrophobic drug molecules to an antibody increases its overall hydrophobicity. HIC can resolve species with different numbers of conjugated drugs (e.g., DAR0, DAR2, DAR4, etc.), allowing for the calculation of the average DAR from the relative peak areas of each species.[5]

Section 1: DAR Calculation using UV/Vis Spectroscopy

This method provides a rapid estimation of the average DAR. It relies on the Beer-Lambert law and requires the molar extinction coefficients of both the antibody and the Auristatin F-HPA drug-linker.

Experimental Protocol

1.1. Determination of Auristatin F-HPA Extinction Coefficient:

The molar extinction coefficient of the specific Auristatin F-HPA drug-linker conjugate is a prerequisite for accurate DAR calculation and should be determined experimentally.

• Materials:

  • Auristatin F-HPA drug-linker standard of known concentration

  • Spectrophotometer-compatible solvent (e.g., DMSO, ethanol, or formulation buffer)

  • UV-transparent cuvettes

• Procedure:

  • Prepare a series of standard solutions of the Auristatin F-HPA drug-linker in the chosen solvent with known concentrations.

  • Measure the UV absorbance spectrum of each standard solution from 220 nm to 400 nm to determine the wavelength of maximum absorbance (λmax).

  • Measure the absorbance of each standard solution at the determined λmax and at 280 nm.

  • Plot a calibration curve of absorbance at λmax versus molar concentration.

  • The molar extinction coefficient (ε) at λmax is the slope of the linear regression of this curve (Path length = 1 cm).

  • Similarly, determine the extinction coefficient of the drug-linker at 280 nm.

1.2. DAR Calculation:

• Materials:

  • ADC sample

  • Unconjugated antibody (for reference)

  • Formulation buffer

  • UV/Vis spectrophotometer

• Procedure:

  • Measure the UV absorbance of the ADC sample at 280 nm (A280) and at the λmax of Auristatin F-HPA (Aλmax).

  • Calculate the concentration of the antibody and the drug using the following equations, which account for the contribution of the drug's absorbance at 280 nm:

    • Correction Factor (CF): CF = εDrug at 280nm / εDrug at λmax

    • Corrected A280: A280corr = A280 - (Aλmax * CF)

    • Antibody Concentration (M): CAb = A280corr / εAb at 280nm

    • Drug Concentration (M): CDrug = Aλmax / εDrug at λmax

  • Calculate the average DAR:

    DAR = CDrug / CAb

Data Presentation

Parameter	Symbol	Value	Units
Molar Extinction Coefficient of Antibody at 280 nm	εAb at 280nm	User Determined	M-1cm-1
Molar Extinction Coefficient of Auristatin F-HPA at λmax	εDrug at λmax	User Determined	M-1cm-1
Molar Extinction Coefficient of Auristatin F-HPA at 280 nm	εDrug at 280nm	User Determined	M-1cm-1
Absorbance of ADC at 280 nm	A280	Measured	AU
Absorbance of ADC at λmax	Aλmax	Measured	AU
Calculated Antibody Concentration	CAb	Calculated	M
Calculated Drug Concentration	CDrug	Calculated	M
Average Drug-to-Antibody Ratio	DAR	Calculated	-

Workflow Diagram

References

• 1. Auristatin F-HPA-D3 | C43H74N6O8 | CID 169433772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. standards.chromadex.com [standards.chromadex.com]
• 4. How to Determine the Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]
• 5. clearsynth.com [clearsynth.com]

Application Notes and Protocols for the Analytical Characterization of Auristatin F-HPA ADCs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) are a rapidly growing class of biotherapeutics that combine the specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic payload. Auristatin F-hydroxypropylamide (AF-HPA) is a novel auristatin derivative used as a payload in advanced ADC platforms, such as Dolaflexin, enabling high drug-to-antibody ratios (DAR) while maintaining favorable physicochemical and pharmacokinetic properties.[1][2] The complex and heterogeneous nature of ADCs necessitates a suite of robust analytical methods to ensure their quality, efficacy, and safety.[3]

This document provides detailed application notes and protocols for the analytical characterization of AF-HPA ADCs, focusing on methods to determine the drug-to-antibody ratio (DAR), assess ADC purity and heterogeneity, and evaluate the stability of the conjugate.

Key Analytical Attributes of AF-HPA ADCs

The critical quality attributes of AF-HPA ADCs that require thorough characterization include:

• Drug-to-Antibody Ratio (DAR): The average number of drug molecules conjugated to an antibody is a crucial parameter that directly impacts the ADC's potency and therapeutic index.[3] AF-HPA ADCs can be engineered to have a high DAR, often in the range of 10-15.[1][4]

• DAR Distribution: In addition to the average DAR, understanding the distribution of different drug-loaded species (e.g., the percentage of antibodies with 8, 10, 12, etc., drugs) is important, as different species may have varying efficacy and safety profiles.[3]

• ADC Purity and Heterogeneity: This includes assessing the presence of unconjugated antibody, aggregates, and fragments.

• Stability: The stability of the ADC, particularly the linker, is critical to prevent premature release of the cytotoxic payload in circulation, which could lead to off-target toxicity.[5]

Data Presentation

The following tables summarize key quantitative data for the characterization of AF-HPA ADCs.

Table 1: Drug-to-Antibody Ratio (DAR) Determination of an AF-HPA ADC

Analytical Method	Parameter	Typical Value	Reference
Hydrolysis and LC-MS	Average DAR	12.3	[1][6]
HIC-UV	Average DAR	12.1	[7]
RP-HPLC (reduced)	Average DAR	12.2	[7]

Table 2: Representative DAR Distribution of a High-DAR Auristatin ADC by HIC-UV

DAR Species	Relative Abundance (%)
DAR 8	5
DAR 10	20
DAR 12	50
DAR 14	20
DAR 16	5
Average DAR	12.0

Note: This data is representative of a high-DAR auristatin ADC and illustrates the typical distribution that can be resolved by HIC. The exact distribution will vary depending on the specific ADC and conjugation process.

Table 3: In Vitro Plasma Stability of an AF-HPA ADC

Time (hours)	Average DAR (by LC-MS)	% Free AF-HPA Released	Reference
0	12.3	< LLOQ	[1][4]
24	12.2	< LLOQ	[1][4]
48	12.1	< LLOQ	[1][4]
96	12.0	< LLOQ	[1][4]
120	11.9	< 0.1%	[1][4]

LLOQ = Lower Limit of Quantification. The half-life for AF-HPA release in plasma has been reported to be greater than 120 hours.[4]

Experimental Protocols and Workflows

Determination of Average DAR by Hydrophobic Interaction Chromatography (HIC)

Hydrophobic interaction chromatography is a non-denaturing technique that separates ADC species based on their hydrophobicity.[8][9] As the number of hydrophobic AF-HPA molecules increases, the ADC becomes more hydrophobic and elutes later from the HIC column.[2]

Caption: Experimental workflow for DAR analysis by HIC.

Protocol:

• Instrumentation:

  • HPLC system with a UV detector.

  • HIC column: TSKgel Butyl-NPR (4.6 mm x 100 mm, 2.5 µm).[7]

• Mobile Phases:

  • Mobile Phase A: 1.5 M Ammonium (B1175870) Sulfate, 25 mM Sodium Phosphate, pH 7.0.[7]

  • Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0, 10% Isopropanol.[7]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.[7]

  • Column Temperature: 35°C.[7]

  • Detection: UV at 280 nm.

  • Gradient:

    Time (min)	% B
    0	0
    25	100
    30	100
    31	0

    | 35 | 0 |

• Data Analysis:

  • Integrate the peak areas for each DAR species.

  • Calculate the weighted average DAR using the following formula: Average DAR = Σ (% Area of each species × DAR of each species) / 100

Characterization by Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is a denaturing technique used to assess the purity and DAR of ADCs. For DAR determination of cysteine-linked ADCs, the analysis is typically performed on the reduced ADC to separate the light and heavy chains.[3][10]

Caption: Workflow for reduced RP-HPLC analysis of AF-HPA ADCs.

Protocol:

• Sample Preparation (Reduction):

  • To the ADC sample, add Guanidine-HCl to a final concentration of 6.5 M and TCEP to a final concentration of 25 mM.[7]

  • Incubate at 50°C for 60 minutes.[7]

• Instrumentation:

  • HPLC system with a UV detector.

  • RP-HPLC Column: Phenomenex Aeris WIDEPORE XB-C8 (4.6 mm x 250 mm, 3.6 µm).[1]

• Mobile Phases:

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).[1]

  • Mobile Phase B: 1:1 Acetonitrile/Isopropanol with 0.1% TFA.[1]

• Chromatographic Conditions:

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 70°C.

  • Detection: UV at 280 nm.

  • Gradient:

    Time (min)	% B
    0	10
    6	10
    38	65
    40	100
    45	100
    46	10

    | 50 | 10 |

• Data Analysis:

  • Identify and integrate the peaks corresponding to the unconjugated and conjugated light and heavy chains.

  • Calculate the weighted average DAR based on the relative peak areas and the number of AF-HPA molecules on each chain.

Intact Mass Analysis by Native Mass Spectrometry (MS)

Native MS allows for the mass determination of the intact ADC under non-denaturing conditions, providing a direct measurement of the mass of each drug-loaded species.[11]

Caption: Workflow for intact mass analysis by native MS.

Protocol:

• Sample Preparation:

  • Buffer exchange the ADC sample into a volatile, MS-compatible buffer such as 150 mM ammonium acetate, pH 7.0. This can be done using size-exclusion chromatography (SEC) online with the MS or offline using dialysis or spin columns.

• Instrumentation:

  • A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source.

• MS Parameters (Example):

  • Capillary Voltage: 3-4 kV

  • Source Temperature: 200-250°C

  • Cone Voltage: Optimized to preserve non-covalent interactions.

  • Mass Range: m/z 2000-8000

• Data Analysis:

  • Deconvolute the raw mass spectrum to obtain the zero-charge mass spectrum.

  • Identify the masses corresponding to the unconjugated antibody and the various drug-loaded species.

  • Calculate the average DAR from the relative intensities of the deconvoluted peaks.

In Vitro Plasma Stability Assessment

This protocol describes a method to assess the stability of the ADC linker by monitoring the average DAR and the release of free AF-HPA over time in plasma.[1][4][5]

Caption: Logical workflow for in vitro plasma stability testing.

Protocol:

• ADC Incubation:

  • Thaw frozen plasma (e.g., human, mouse) at 37°C.

  • Spike the AF-HPA ADC into the plasma to a final concentration of 100 µg/mL.[5]

  • Incubate the mixture at 37°C with gentle agitation.

  • At specified time points (e.g., 0, 24, 48, 96, 120 hours), collect aliquots and immediately store them at -80°C.

• Analysis of Average DAR (by Hydrolysis and LC-MS):

  • For each time point, take a 40 µL aliquot of the plasma sample.

  • Add 10 µL of 1 N NaOH and incubate for 2 hours at 60°C to hydrolyze the linker and release AF-HPA.[1]

  • Precipitate the proteins by adding 160 µL of 0.1% formic acid in acetonitrile containing an internal standard (e.g., isotopically labeled AF-HPA).[1]

  • Centrifuge to pellet the precipitate.

  • Analyze the supernatant by LC-MS to quantify the total amount of AF-HPA.

  • Determine the antibody concentration using a suitable method (e.g., ELISA).

  • Calculate the average DAR at each time point.

• Analysis of Free AF-HPA (by LC-MS/MS):

  • For each time point, take a plasma aliquot.

  • Precipitate proteins by adding 4 volumes of cold acetonitrile containing an internal standard (e.g., Auristatin E).[1]

  • Vortex and centrifuge at high speed.

  • Analyze the supernatant by LC-MS/MS.

  • Quantify the concentration of free AF-HPA using a standard curve prepared in control plasma.

Conclusion

The analytical methods outlined in this document provide a robust framework for the comprehensive characterization of Auristatin F-HPA ADCs. A combination of techniques, including HIC, RP-HPLC, and MS, is essential to accurately determine the average DAR and its distribution, assess purity and heterogeneity, and evaluate the stability of these complex biotherapeutics. The detailed protocols and workflows presented herein serve as a valuable resource for researchers, scientists, and drug development professionals working to advance this promising class of targeted cancer therapies.

References

• 1. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ymc.co.jp [ymc.co.jp]
• 3. tandfonline.com [tandfonline.com]
• 4. lcms.cz [lcms.cz]
• 5. biopharminternational.com [biopharminternational.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. Hydrophilic Auristatin Glycoside Payload Enables Improved Antibody-Drug Conjugate Efficacy and Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates – Creative Biolabs ADC Blog [creative-biolabs.com]

Application Notes: Cell-Based Assays for Auristatin F-HPA Cytotoxicity

Introduction

Auristatin F is a highly potent synthetic antineoplastic agent that functions as a microtubule inhibitor.[1][2] By blocking the polymerization of tubulin, it disrupts the formation of the mitotic spindle, leading to cell cycle arrest and subsequent apoptosis (programmed cell death).[2][3] Due to its high potency, Auristatin F is often too toxic for systemic administration on its own and is primarily utilized as a cytotoxic payload in Antibody-Drug Conjugates (ADCs).[3][4]

This document focuses on Auristatin F-hydroxypropyl amide (AF-HPA), a membrane-permeable derivative of Auristatin F.[5] In the context of an ADC, a linker system allows for the release of AF-HPA, which can then enter the target cancer cell. Intracellularly, it is metabolized to the active Auristatin F.[5][6] Evaluating the cytotoxic and apoptotic effects of AF-HPA is a critical step in the preclinical development of such ADCs.[7][8]

These application notes provide detailed protocols for three common cell-based assays used to quantify the cytotoxic effects of Auristatin F-HPA:

• MTT Assay: Measures metabolic activity as an indicator of cell viability.

• LDH Release Assay: Quantifies the release of lactate (B86563) dehydrogenase (LDH) as a marker for loss of cell membrane integrity.

• Caspase-Glo® 3/7 Assay: Detects the activation of key executioner caspases involved in the apoptotic pathway.

Experimental Workflow and Signaling Pathways

A systematic approach is essential for accurately assessing cytotoxicity. The general workflow involves cell culture preparation, treatment with the cytotoxic agent, and subsequent analysis using specific assays.

Caption: General experimental workflow for assessing cytotoxicity.

The cytotoxic activity of Auristatin F-HPA is primarily mediated through the induction of the intrinsic apoptotic pathway.

Caption: Auristatin F-induced intrinsic apoptosis pathway.

Protocols

Protocol 1: MTT Assay for Cell Viability

The MTT assay is a colorimetric method for assessing cell metabolic activity.[9] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan (B1609692) crystals.[10] The amount of formazan produced is proportional to the number of viable cells.[11]

Materials:

• Target cancer cell line

• Complete cell culture medium

• Auristatin F-HPA

• MTT solution (5 mg/mL in sterile PBS), stored protected from light[12]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom sterile tissue culture plates

• Microplate reader (absorbance at 570-600 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.[8] Include wells for "medium only" background controls.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Treatment: Prepare serial dilutions of Auristatin F-HPA in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound or vehicle control.

• Incubation: Incubate the plate for a desired exposure period (e.g., 48 or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[13]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.[11]

• Solubilization: Carefully aspirate the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[11] Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.[12]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to reduce background.[13]

Protocol 2: LDH Release Assay for Cytotoxicity

This assay quantifies lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon cell lysis or membrane damage.[14] The amount of LDH released is proportional to the number of dead or damaged cells.

Materials:

• Target cancer cell line

• Complete cell culture medium (preferably phenol (B47542) red-free for this assay)

• Auristatin F-HPA

• Commercially available LDH Cytotoxicity Assay Kit (containing LDH substrate, cofactor, and diaphorase)

• Lysis Buffer (often 10X, provided in the kit)

• 96-well flat-bottom sterile tissue culture plates

• Microplate reader (absorbance at ~490 nm)

Procedure:

• Cell Seeding: Seed cells as described in the MTT protocol (100 µL/well).

• Controls: Set up triplicate wells for the following controls:[15]

  • Untreated Control: Cells with vehicle only (spontaneous LDH release).

  • Maximum LDH Release Control: Cells treated with Lysis Buffer.

  • Background Control: Medium only.

• Treatment: Add 100 µL of serially diluted Auristatin F-HPA or vehicle control to the appropriate wells.

• Incubation: Incubate the plate for the desired exposure period (e.g., 48 or 72 hours) at 37°C and 5% CO₂.

• Prepare Maximum Release Control: 45 minutes before the end of the incubation, add 10 µL of 10X Lysis Buffer to the maximum release control wells and mix.

• Sample Collection: Centrifuge the plate at 250 x g for 4 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[16]

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of the reaction mixture to each well of the new plate containing the supernatant.

• Incubation: Incubate at room temperature for 20-30 minutes, protected from light.[16]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

This luminescent assay measures the activity of caspase-3 and caspase-7, which are key executioner caspases in the apoptotic pathway.[17] The assay reagent contains a proluminescent substrate with the DEVD tetrapeptide sequence, which is cleaved by active caspase-3/7 to release aminoluciferin, generating a light signal proportional to caspase activity.[17][18]

Materials:

• Target cancer cell line

• Complete cell culture medium

• Auristatin F-HPA

• Caspase-Glo® 3/7 Assay Kit (e.g., from Promega)

• Opaque-walled 96-well plates suitable for luminescence measurements

• Luminometer or a microplate reader with luminescence detection capabilities

Procedure:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate in 100 µL of medium. Include wells for "no-cell" background controls.[19]

• Incubation: Incubate for 24 hours at 37°C and 5% CO₂.

• Treatment: Add 100 µL of serially diluted Auristatin F-HPA, vehicle control, or a known apoptosis inducer (positive control).

• Incubation: Incubate for a predetermined time sufficient to induce apoptosis (e.g., 24, 48, or 72 hours).

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol and allow it to equilibrate to room temperature.[18]

• Reagent Addition: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.[18]

• Incubation: Mix the contents by placing the plate on an orbital shaker at a low speed for 30-60 seconds. Incubate at room temperature for 1-2 hours, protected from light.[18]

• Data Acquisition: Measure the luminescence of each well using a luminometer.

Data Presentation

Quantitative data should be summarized to facilitate comparison and interpretation. The half-maximal inhibitory concentration (IC₅₀) is a key metric derived from these assays.

Table 1: Summary of IC₅₀ Values for Auristatin F-HPA

Assay Type	Measured Endpoint	IC₅₀ (nM)
MTT Assay	Cell Viability	Value
LDH Release Assay	Cytotoxicity (Membrane Integrity)	Value
Caspase-Glo® 3/7	Apoptosis Induction	Value

Table 2: Example Dose-Response Data from MTT Assay

AF-HPA Conc. (nM)	Mean Absorbance (570 nm)	Std. Deviation	% Viability
0 (Vehicle)	1.250	0.085	100.0%
0.01	1.215	0.077	97.2%
0.1	1.103	0.091	88.2%
1	0.855	0.062	68.4%
10	0.541	0.045	43.3%
100	0.152	0.021	12.2%
1000	0.055	0.010	4.4%

Assay Inter-relationship

The three assays provide complementary information about the cytotoxic mechanism of Auristatin F-HPA, tracking cellular events from initial metabolic decline to final membrane rupture.

References

• 1. Monomethyl auristatin F - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Increasing the Potential of the Auristatin Cancer-Drug Family by Shifting the Conformational Equilibrium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. mersana.com [mersana.com]
• 7. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 8. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. broadpharm.com [broadpharm.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 15. LDH cytotoxicity assay [protocols.io]
• 16. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Caspase-Glo® 3/7 Assay Protocol [promega.jp]
• 18. promega.com [promega.com]
• 19. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Studies with Auristatin F-HPA ADCs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting in vivo efficacy studies of Antibody-Drug Conjugates (ADCs) utilizing the auristatin F-HPA (Auristatin F-hydroxypropylamide) payload. The information compiled is based on preclinical data from notable AF-HPA ADCs, including Mersana Therapeutics' XMT-1522 (targeting HER2) and XMT-1536 (targeting NaPi2b), and Bayer's BAY 1187982 (targeting FGFR2).

Introduction to Auristatin F-HPA ADCs

Auristatin F-HPA is a novel, potent microtubule-disrupting agent used as a payload in ADCs. A key feature of AF-HPA is its "controlled bystander effect." Upon internalization into a target cancer cell, the cell-permeable AF-HPA is metabolized into the highly potent, but less permeable, auristatin F (AF). This conversion effectively traps the cytotoxic agent within the target cell, while also allowing for the diffusion of AF-HPA to neighboring cancer cells, thereby killing adjacent tumor cells that may not express the target antigen. This mechanism of action suggests that AF-HPA-based ADCs could be particularly effective in treating tumors with heterogeneous antigen expression.

Quantitative Data Presentation

The following table summarizes the in vivo efficacy of several Auristatin F-HPA ADCs in various preclinical cancer models.

ADC (Target)	Cancer Model	Dosing Regimen	Efficacy Outcome
XMT-1536 (NaPi2b)	Patient-Derived Ovarian Cancer Xenografts (n=19)	3 mg/kg, IV, weekly for three weeks	53% (10/19) of models showed at least a 50% median reduction in tumor volume relative to baseline.[1]
Patient-Derived Ovarian Cancer Xenografts with NaPi2b IHC H-score ≥70 (n=12)	3 mg/kg, IV, weekly for three weeks	83% (10/12) of models achieved a 50% or greater reduction in tumor volume.[2]
OVCAR3 Ovarian Cancer Xenograft	Single dose of 5 mg/kg or 3 weekly doses of 3 mg/kg	Complete tumor regressions observed.
XMT-1522 (HER2)	Low HER2-expressing Breast and Gastric Cancer Models	Single dose of 0.67 mg/kg or 1 mg/kg	Complete tumor regressions were achieved.[3]
N87 Gastric Cancer Xenograft (High HER2)	Single dose of 1 mg/kg	Achieved complete tumor regressions.[3]
RN-87 and JIMT-1 Xenografts (T-DM1 Resistant)	Not specified	All tumors responded, and all but one disappeared during treatment.[4]
BAY 1187982 (FGFR2)	GAGA6 Patient-Derived Gastric Cancer Xenograft (Parental)	7.5 mg/kg, weekly for three weeks	100% Tumor Growth Inhibition (TGI).[5][6]
GAGA6-R Patient-Derived Gastric Cancer Xenograft (AZD4547 Resistant)	7.5 mg/kg, weekly for three weeks	88% Tumor Growth Inhibition (TGI).[5][6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Auristatin F-HPA ADCs and a typical experimental workflow for in vivo efficacy studies.

Mechanism of Action of Auristatin F-HPA ADCs

Experimental Workflow for In Vivo Efficacy Studies

Experimental Protocols

The following is a generalized protocol for evaluating the in vivo efficacy of Auristatin F-HPA ADCs in xenograft mouse models. This protocol should be adapted based on the specific ADC, cancer model, and experimental goals.

1. Materials and Reagents

• Cell Lines: Target antigen-expressing human cancer cell lines (e.g., OVCAR3 for NaPi2b, N87 for HER2, SNU-16 for FGFR2).

• Animals: Immunodeficient mice (e.g., NOD-SCID, athymic nude mice), typically 6-8 weeks old.

• ADC and Vehicle Control: Auristatin F-HPA ADC and a corresponding vehicle control (e.g., sterile PBS).

• Cell Culture Media and Reagents: As required for the specific cell line.

• Anesthetics: For animal procedures.

• Calipers: For tumor measurement.

• Syringes and Needles: For cell implantation and ADC administration.

2. Animal Model and Tumor Implantation

• Cell Preparation: Culture cancer cells to 80-90% confluency. Harvest, wash, and resuspend cells in sterile, serum-free medium or PBS at the desired concentration (e.g., 5-10 x 10^6 cells per injection).

• Tumor Implantation: Subcutaneously inject the cell suspension (typically 100-200 µL) into the flank of each mouse. For patient-derived xenografts (PDXs), small tumor fragments are surgically implanted.

3. Study Design and Execution

• Tumor Growth Monitoring: Monitor mice for tumor formation. Once tumors are palpable and reach a predetermined size (e.g., 100-200 mm³), randomize the animals into treatment and control groups.

• Treatment Administration: Administer the Auristatin F-HPA ADC and vehicle control, typically via intravenous (IV) injection. The dosing schedule will vary depending on the study design (e.g., single dose, or multiple doses over a set period).

• Data Collection:

  • Tumor Volume: Measure tumor length and width with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.

  • Body Weight: Monitor and record the body weight of each mouse 2-3 times per week as an indicator of toxicity.

  • Clinical Observations: Perform daily checks for any signs of distress or toxicity.

4. Endpoint and Data Analysis

• Study Termination: The study is typically concluded when tumors in the control group reach a predetermined maximum size, or if mice in the treatment groups show signs of significant toxicity (e.g., >20% body weight loss).

• Tumor Excision: At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis:

  • Plot mean tumor volume ± SEM for each group over time to generate tumor growth curves.

  • Calculate Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (ΔT/ΔC)] x 100, where ΔT is the change in mean tumor volume of the treated group and ΔC is the change in mean tumor volume of the control group.

  • Statistical analysis should be performed to determine the significance of the observed differences between treatment and control groups.

5. Safety and Tolerability Assessment

Throughout the study, it is crucial to monitor for any adverse effects of the ADC treatment. This includes regular monitoring of body weight, physical appearance, and behavior. Any signs of toxicity should be recorded and may necessitate a reduction in dose or termination of the experiment for the affected animal.

These application notes and protocols provide a foundational guide for the in vivo evaluation of Auristatin F-HPA ADCs. Adherence to rigorous experimental design and detailed data collection will ensure the generation of robust and reliable efficacy and safety data.

References

• 1. adcreview.com [adcreview.com]
• 2. mersana.com [mersana.com]
• 3. mersana.com [mersana.com]
• 4. A Novel Anti-HER2 Antibody-Drug Conjugate XMT-1522 for HER2-Positive Breast and Gastric Cancers Resistant to Trastuzumab Emtansine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Formulation of Auristatin F-HPA for Preclinical Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic antimitotic agent and a derivative of the natural product dolastatin 10.[1] As a highly hydrophobic peptide, it is a critical payload component in the development of Antibody-Drug Conjugates (ADCs) for targeted cancer therapy. Its mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis. The hydrophobic nature of Auristatin F-HPA presents significant challenges in its formulation for preclinical in vitro and in vivo studies, requiring careful selection of solvents and formulation strategies to ensure its solubility, stability, and bioavailability.

These application notes provide detailed protocols for the solubilization and formulation of Auristatin F-HPA for use in preclinical research, along with methods for assessing the stability of the resulting formulations.

Physicochemical Properties of Auristatin F-HPA and Related Compounds

A thorough understanding of the physicochemical properties of Auristatin F-HPA is essential for developing appropriate formulation strategies. While specific quantitative data for Auristatin F-HPA is not extensively available in the public domain, data from closely related auristatin derivatives, such as Monomethyl Auristatin E (MMAE) and Monomethyl Auristatin F (MMAF), can provide valuable guidance.

Property	Auristatin F-HPA (Predicted/Inferred)	Monomethyl Auristatin E (MMAE)	Monomethyl Auristatin F (MMAF)
Molecular Formula	C43H74N6O8	C39H67N5O7	C39H65N5O8
Molecular Weight	~803.08 g/mol	~718.0 g/mol	~731.96 g/mol
Appearance	White to off-white solid (Expected)	Crystalline solid	White to off-white solid
Aqueous Solubility	Poor	~0.5 mg/mL in PBS (pH 7.2)[2]	More soluble than MMAE
Organic Solvent Solubility	Soluble in DMSO, DMF, Ethanol (Expected)	Ethanol: ~25 mg/mL, DMSO: ~5 mg/mL, DMF: ~20 mg/mL[2]	Soluble in DMSO (up to 20 mM)

Note: Data for Auristatin F-HPA is largely inferred from its structure and data available for similar auristatin derivatives. Researchers should perform their own solubility and stability assessments.

Experimental Protocols

Protocol 1: Solubilization of Auristatin F-HPA for In Vitro Cell-Based Assays

This protocol describes the preparation of a stock solution of Auristatin F-HPA in an organic solvent and its subsequent dilution for use in cell culture experiments.

Materials:

• Auristatin F-HPA (lyophilized powder)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile phosphate-buffered saline (PBS), pH 7.4

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Allow the lyophilized Auristatin F-HPA vial to equilibrate to room temperature before opening to prevent condensation.

  • Aseptically add a precise volume of DMSO to the vial to create a high-concentration stock solution (e.g., 10 mM).

  • Gently vortex the vial until the peptide is completely dissolved. Visually inspect the solution to ensure there are no particulates.

• Intermediate Dilution (Optional):

  • If a lower concentration stock is required, perform an intermediate dilution of the DMSO stock solution with sterile PBS or cell culture medium. It is crucial to add the DMSO stock to the aqueous solution slowly while vortexing to prevent precipitation.

• Final Working Solution Preparation:

  • Prepare the final working concentration by diluting the stock solution (or intermediate dilution) in the appropriate cell culture medium.

  • The final concentration of DMSO in the cell culture medium should be kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

  • Always prepare fresh working solutions immediately before use.

dot

Caption: Workflow for Auristatin F-HPA Solubilization.

Protocol 2: Formulation of Auristatin F-HPA for In Vivo Preclinical Studies

This protocol outlines a general method for preparing an Auristatin F-HPA formulation suitable for intravenous administration in animal models. The use of co-solvents is often necessary to maintain the solubility of hydrophobic compounds in an aqueous vehicle.

Materials:

• Auristatin F-HPA (lyophilized powder)

• Dimethyl sulfoxide (DMSO), injectable grade

• Polyethylene glycol 400 (PEG 400), injectable grade

• Saline (0.9% NaCl), sterile, injectable grade

• Sterile vials

• Vortex mixer

• Sterile filters (0.22 µm)

Procedure:

• Vehicle Preparation:

  • Prepare the dosing vehicle by mixing the co-solvents. A common vehicle for hydrophobic compounds is a mixture of DMSO, PEG 400, and saline. A typical ratio is 10% DMSO, 40% PEG 400, and 50% saline (v/v/v).

  • Important: The final vehicle composition should be optimized based on tolerability studies in the chosen animal model.

• Auristatin F-HPA Dissolution:

  • Weigh the required amount of Auristatin F-HPA.

  • First, dissolve the Auristatin F-HPA in the DMSO component of the vehicle.

  • Gradually add the PEG 400 to the DMSO solution while vortexing.

  • Finally, slowly add the saline to the mixture with continuous vortexing to reach the final desired volume and concentration.

• Sterilization:

  • Sterilize the final formulation by filtering it through a 0.22 µm sterile filter into a sterile vial.

• Pre-dosing:

  • Visually inspect the formulation for any signs of precipitation before administration.

  • The formulation should be administered shortly after preparation. If storage is necessary, stability under the intended storage conditions must be established.

dot

Caption: In Vivo Formulation Workflow for AF-HPA.

Protocol 3: Stability Assessment of Auristatin F-HPA Formulations

This protocol provides a framework for evaluating the stability of Auristatin F-HPA solutions under various conditions, which is crucial for ensuring the integrity of the compound during experiments.

Materials:

• Prepared Auristatin F-HPA formulation

• Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

• pH meter

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Sterile, sealed vials

Procedure:

• Sample Preparation:

  • Prepare the Auristatin F-HPA formulation as described in Protocol 1 or 2.

  • Aliquot the formulation into several sterile, sealed vials to be stored under different conditions.

• Storage Conditions:

  • Store the vials at various temperatures (e.g., 4°C, 25°C, and 37°C) and protected from light.

  • For pH stability, adjust the pH of the formulation to different levels (e.g., pH 5, 7.4, 9) before aliquoting and storing.

• Time Points:

  • Analyze the samples at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours, and weekly for longer-term studies).

• Analysis:

  • At each time point, visually inspect the samples for any precipitation or color change.

  • Analyze the concentration and purity of Auristatin F-HPA in each sample using a validated stability-indicating HPLC method. This method should be able to separate the intact Auristatin F-HPA from its potential degradation products.

• Data Evaluation:

  • Calculate the percentage of Auristatin F-HPA remaining at each time point relative to the initial concentration (time 0).

  • Plot the percentage of remaining Auristatin F-HPA against time for each storage condition to determine the degradation kinetics.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Temperature	4°C	25°C	37°C	4°C
pH	7.4	7.4	7.4	5.0
% Remaining (24h)	>95%	>90%	>80%	>95%
% Remaining (1 week)	>90%	>80%	>60%	>90%

Note: The above data is illustrative. Actual stability will depend on the specific formulation and storage conditions.

Signaling Pathway

Auristatin F-HPA, like other auristatins, functions by disrupting microtubule dynamics, a critical process in cell division.

dot

Caption: Auristatin F-HPA Mechanism of Action.

Conclusion

The successful formulation of the hydrophobic peptide Auristatin F-HPA for preclinical studies is critical for obtaining reliable and reproducible data. The protocols outlined in these application notes provide a comprehensive guide for the solubilization and stability assessment of Auristatin F-HPA. Researchers should consider these protocols as a starting point and may need to optimize the formulation based on their specific experimental needs and the characteristics of their in vitro or in vivo models. Careful attention to solvent selection, concentration, and stability will ensure the effective use of this potent antimitotic agent in preclinical cancer research.

References

• 1. Antibody-Drug Conjugate Payloads; Study of Auristatin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for the Purification of Auristatin F-HPA Conjugates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the purification of antibody-drug conjugates (ADCs) containing the potent cytotoxic agent Auristatin F, linked via a hydrophilic hydroxypropyl amide (HPA) linker. The protocols focus on three key chromatographic techniques: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Hydrophobic Interaction Chromatography (HIC), and Size Exclusion Chromatography (SEC).

Introduction to Auristatin F-HPA Conjugate Purification

Auristatin F is a highly potent anti-mitotic agent used as a payload in ADCs. The hydrophilic HPA linker is designed to improve the pharmacokinetic properties of the resulting conjugate. The purification of Auristatin F-HPA ADCs is a critical step in their manufacturing process to ensure a homogenous product with a defined drug-to-antibody ratio (DAR), high purity, and low levels of aggregation. The choice of purification technique depends on the specific objectives, such as the removal of unconjugated antibody, excess drug-linker, or the separation of different DAR species.

Data Presentation: Comparison of Purification Techniques

The following table summarizes the typical performance of each purification technique for Auristatin F-HPA conjugates. The values presented are illustrative and may vary depending on the specific antibody, conjugation conditions, and chromatographic parameters.

Purification Technique	Primary Application	Typical Purity (%)	Typical Recovery (%)	Key Advantages	Key Limitations
Reversed-Phase HPLC (RP-HPLC)	High-resolution analysis and small-scale purification.	>98%	70-90%	High resolving power for different DAR species and impurities.	Can be denaturing, potentially leading to aggregation; solvent usage can be high for preparative scale.
Hydrophobic Interaction Chromatography (HIC)	Separation of DAR species under non-denaturing conditions.	>95%	80-95%	Maintains the native structure of the ADC; excellent for separating species with different hydrophobicities.	Resolution may be lower than RP-HPLC; requires high salt concentrations which may need to be removed in a subsequent step.
Size Exclusion Chromatography (SEC)	Removal of aggregates and unconjugated drug-linker.	>99% (for monomer)	>95%	Gentle, non-denaturing conditions; effective for removing high and low molecular weight impurities.	Does not separate based on DAR; limited loading capacity for preparative applications.

Experimental Protocols

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This protocol is designed for the analytical and semi-preparative purification of Auristatin F-HPA conjugates to achieve high purity and resolve different DAR species.

Materials:

• Column: A C4 or C8 reversed-phase column is recommended (e.g., Agilent AdvanceBio RP-mAb C4, 3.5 µm, 150 mm × 2.1 mm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Sample Preparation: The crude conjugation mixture should be clarified by centrifugation or filtration (0.22 µm) prior to injection.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, UV detector, and fraction collector.

Protocol:

• Column Equilibration: Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B at a flow rate of 0.5 mL/min for at least 10 column volumes.

• Sample Injection: Inject the prepared sample onto the column. The injection volume should be optimized to avoid column overload.

• Gradient Elution:

  • 5-35% Mobile Phase B over 5 minutes.

  • 35-65% Mobile Phase B over 30 minutes.

  • 65-95% Mobile Phase B over 5 minutes.

  • Hold at 95% Mobile Phase B for 5 minutes.

  • Return to 5% Mobile Phase B over 2 minutes and re-equilibrate.

• Detection: Monitor the elution profile at 280 nm for the antibody and at a wavelength specific for the Auristatin F-HPA payload if it has a distinct chromophore.

• Fraction Collection: Collect fractions corresponding to the desired ADC species based on the chromatogram.

• Analysis of Fractions: Analyze the collected fractions for purity, DAR, and aggregation using analytical RP-HPLC, HIC, and SEC.

Caption: RP-HPLC Purification Workflow.

Hydrophobic Interaction Chromatography (HIC)

This protocol describes the purification of Auristatin F-HPA conjugates based on their hydrophobicity, allowing for the separation of different DAR species under non-denaturing conditions.[1][2][3]

Materials:

• Column: A HIC column with a butyl or phenyl stationary phase is recommended (e.g., TSKgel Butyl-NPR, 4.6 mm ID × 10 cm L).[1]

• Mobile Phase A (Binding Buffer): 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0.

• Mobile Phase B (Elution Buffer): 50 mM Sodium Phosphate, pH 7.0.

• Sample Preparation: The ADC sample may need to be buffer exchanged into a high-salt buffer similar to Mobile Phase A to ensure binding to the column.

Instrumentation:

• HPLC or FPLC system with a gradient pump, UV detector, and fraction collector.

Protocol:

• Column Equilibration: Equilibrate the HIC column with 100% Mobile Phase A at a flow rate of 1.0 mL/min for at least 10 column volumes.

• Sample Loading: Load the prepared ADC sample onto the equilibrated column.

• Gradient Elution:

  • 0-100% Mobile Phase B over 30 minutes.

  • Hold at 100% Mobile Phase B for 5 minutes to elute all species.

  • Return to 100% Mobile Phase A and re-equilibrate.

• Detection: Monitor the elution at 280 nm.

• Fraction Collection: Collect fractions corresponding to the different peaks, which represent different DAR species.

• Analysis of Fractions: Analyze the collected fractions for DAR, purity, and aggregation.

Caption: HIC Purification Workflow.

Size Exclusion Chromatography (SEC)

This protocol is used to remove high molecular weight aggregates and low molecular weight impurities, such as unconjugated drug-linker, from the Auristatin F-HPA conjugate preparation.

Materials:

• Column: An SEC column with an appropriate molecular weight fractionation range for IgG antibodies (e.g., TSKgel G3000SWXL, 7.8 mm ID × 30 cm L).[1]

• Mobile Phase: Phosphate-buffered saline (PBS), pH 7.4, or another suitable physiological buffer.

• Sample Preparation: The sample should be concentrated if necessary and filtered through a 0.22 µm filter.

Instrumentation:

• HPLC or FPLC system with an isocratic pump and a UV detector.

Protocol:

• Column Equilibration: Equilibrate the SEC column with the mobile phase at a flow rate of 0.5 mL/min for at least 2 column volumes.

• Sample Injection: Inject the filtered sample onto the column. The injection volume should be kept small (typically 1-2% of the column volume) to ensure good resolution.

• Isocratic Elution: Elute the sample with the mobile phase at a constant flow rate.

• Detection: Monitor the elution profile at 280 nm. Aggregates will elute first, followed by the monomeric ADC, and then low molecular weight impurities.

• Fraction Collection: Collect the fraction corresponding to the main monomeric ADC peak.

• Analysis of Fractions: Analyze the purified ADC for purity, aggregation, and concentration.

Caption: SEC Purification Workflow.

Logical Relationships in ADC Purification

The purification of Auristatin F-HPA conjugates often involves a multi-step process to achieve the desired product quality. The following diagram illustrates the logical relationship between the different purification techniques.

Caption: Multi-Step Purification Strategy.

References

• 1. Hydrophilic Auristatin Glycoside Payload Enables Improved Antibody-Drug Conjugate Efficacy and Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purification of ADCs by Hydrophobic Interaction Chromatography. | Semantic Scholar [semanticscholar.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Application Note: Flow Cytometry Analysis of Auristatin F-HPA ADC Binding

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) are a rapidly growing class of biotherapeutics designed for the targeted delivery of cytotoxic agents to cancer cells. An ADC consists of a monoclonal antibody (mAb) specific for a tumor-associated antigen, a potent cytotoxic payload, and a chemical linker connecting the two. The efficacy of an ADC is highly dependent on its ability to bind to the cell surface antigen, be internalized, and release its cytotoxic payload within the target cell.

This application note provides a detailed protocol for the analysis of the binding characteristics of an Auristatin F-hydroxypropylamide (HPA) ADC using flow cytometry. Auristatin F is a potent anti-mitotic agent that inhibits tubulin polymerization.[1] The HPA linker enhances cell permeability, and upon intracellular cleavage, releases the active Auristatin F payload.[2][3] Flow cytometry is a powerful technique for the quantitative analysis of ADC binding at the single-cell level, providing crucial data on binding affinity and specificity.[4]

Principle of the Assay

This protocol outlines an indirect immunofluorescence flow cytometry assay to quantify the binding of an Auristatin F-HPA ADC to target cells. Cells expressing the target antigen are incubated with varying concentrations of the ADC. The amount of bound ADC is then detected using a fluorescently labeled secondary antibody that recognizes the primary antibody component of the ADC. The Median Fluorescence Intensity (MFI) of the stained cells, as measured by a flow cytometer, is directly proportional to the amount of bound ADC. By performing a titration of the ADC concentration, a saturation binding curve can be generated to determine the apparent binding affinity (KD) or the half-maximal effective concentration (EC50).[5]

Data Presentation

The following tables summarize hypothetical, yet representative, quantitative data obtained from a flow cytometry binding analysis of an anti-Her2 Auristatin F-HPA ADC on Her2-positive (SK-BR-3) and Her2-negative (MCF-7) cell lines.

Table 1: Binding Affinity of Anti-Her2 Auristatin F-HPA ADC

Cell Line	Target	ADC Concentration (nM) for EC50	Apparent KD (nM)
SK-BR-3	Her2	15.5	12.8
MCF-7	Her2	Not Achieved	Not Determinable

Table 2: Median Fluorescence Intensity (MFI) at Saturating ADC Concentration (100 nM)

Cell Line	Target	MFI (ADC)	MFI (Isotype Control)	% Positive Cells
SK-BR-3	Her2	85,000	500	98.5%
MCF-7	Her2	650	480	< 1%

Experimental Protocols

Materials and Reagents

• Target-positive (e.g., SK-BR-3) and target-negative (e.g., MCF-7) cell lines

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Auristatin F-HPA ADC

• Isotype control antibody

• Flow Cytometry Staining Buffer (PBS with 1% BSA and 0.1% sodium azide)

• Fc Receptor Blocking Reagent (e.g., Human TruStain FcX™)

• Fluorochrome-conjugated secondary antibody (e.g., FITC-conjugated anti-human IgG)

• Propidium Iodide (PI) or other viability dye

• FACS tubes (5 mL polystyrene round-bottom tubes)

• Centrifuge

• Flow cytometer

Experimental Protocol: Cell Surface Binding Assay

• Cell Preparation:

  • Culture target-positive and target-negative cells to 70-80% confluency.

  • Harvest the cells using a non-enzymatic cell dissociation solution.

  • Wash the cells twice with ice-cold Flow Cytometry Staining Buffer by centrifugation at 300 x g for 5 minutes.

  • Resuspend the cells in Flow Cytometry Staining Buffer and perform a cell count. Adjust the cell density to 1 x 106 cells/mL.[6]

• Fc Receptor Blocking:

  • Aliquot 100 µL of the cell suspension (1 x 105 cells) into each FACS tube.

  • Add Fc Receptor Blocking Reagent according to the manufacturer's instructions and incubate for 10-15 minutes at 4°C.

• ADC Incubation:

  • Prepare serial dilutions of the Auristatin F-HPA ADC and the isotype control antibody in Flow Cytometry Staining Buffer. A typical concentration range would be from 0.1 nM to 500 nM.

  • Add 50 µL of the diluted ADC or isotype control to the appropriate tubes.

  • Incubate the tubes for 30-60 minutes at 4°C, protected from light.[7]

• Washing:

  • Wash the cells twice with 2 mL of ice-cold Flow Cytometry Staining Buffer, centrifuging at 300 x g for 5 minutes after each wash.

• Secondary Antibody Incubation:

  • Resuspend the cell pellet in 100 µL of the fluorochrome-conjugated secondary antibody diluted in Flow Cytometry Staining Buffer.

  • Incubate for 30 minutes at 4°C, protected from light.[7]

• Final Wash and Staining:

  • Wash the cells twice with 2 mL of ice-cold Flow Cytometry Staining Buffer as described in step 4.

  • Resuspend the final cell pellet in 500 µL of Flow Cytometry Staining Buffer.

  • Add a viability dye such as Propidium Iodide (PI) just before analysis to exclude dead cells.

• Data Acquisition:

  • Analyze the samples on a flow cytometer, acquiring at least 10,000 events for each sample.[5]

  • Gate on the live, single-cell population for analysis.

• Data Analysis:

  • Determine the Median Fluorescence Intensity (MFI) for each sample.

  • Plot the MFI values against the ADC concentrations and fit the data using a non-linear regression model (e.g., one-site binding) to determine the EC50 or apparent KD.[5]

Mandatory Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of action of an Auristatin F-HPA ADC.

Experimental Workflow

Caption: Experimental workflow for ADC binding analysis.

References

• 1. books.rsc.org [books.rsc.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. mersana.com [mersana.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. biotium.com [biotium.com]

Application Notes and Protocols: Developing Antibody-Drug Conjugates (ADCs) with Auristatin F-HPA for Resistant Tumors

Introduction

Antibody-Drug Conjugates (ADCs) have emerged as a powerful class of cancer therapeutics, designed to selectively deliver highly potent cytotoxic agents to tumor cells while minimizing systemic toxicity.[1][2] However, the development of resistance, both intrinsic and acquired, remains a significant clinical challenge.[3][4][5] Key mechanisms of resistance include the downregulation of target antigen expression, leading to tumor heterogeneity, and the upregulation of drug efflux pumps like P-glycoprotein (Pgp).[5][6]

Auristatin F-hydroxypropylamide (AF-HPA) is a novel auristatin derivative designed specifically to overcome these challenges.[7][8] It functions as a cell-permeable payload that, upon intracellular release, can diffuse into adjacent tumor cells, creating a "bystander effect" essential for eliminating antigen-negative cancer cells within a heterogeneous tumor.[8][9] Furthermore, AF-HPA is metabolized within the tumor cell to the membrane-impermeable and highly potent Auristatin F (AF), which is not a substrate for common drug efflux pumps.[8] This unique mechanism, termed "DolaLock," enhances tumor cell retention of the active payload, providing a significant advantage in treating resistant tumors.[8][10]

These application notes provide a comprehensive overview and detailed protocols for the development and preclinical evaluation of ADCs utilizing the AF-HPA payload for resistant tumor models.

The "DolaLock" Mechanism of Auristatin F-HPA

The efficacy of AF-HPA in resistant tumors is rooted in its unique pharmacological properties. Unlike traditional payloads, AF-HPA leverages a two-step mechanism to ensure potent and localized anti-tumor activity.

• Controlled Bystander Killing : The ADC binds to its target antigen on the cancer cell surface and is internalized.[9] Inside the cell, the linker is cleaved, releasing the membrane-permeable AF-HPA. This allows AF-HPA to diffuse into neighboring cells, including those that may not express the target antigen, a crucial step in overcoming resistance from tumor heterogeneity.[7][8]

• Intracellular Trapping (DolaLock) : Once inside a cell, AF-HPA is slowly metabolized by cellular esterases into Auristatin F (AF).[7][11] AF is a powerful microtubule inhibitor that is also highly charged and membrane-impermeable.[8] This "locks" the cytotoxic agent inside the tumor cell, leading to sustained microtubule disruption, cell cycle arrest, and apoptosis.[9][12] Crucially, AF is not a substrate for P-glycoprotein (Pgp) efflux pumps, allowing it to circumvent a common mechanism of multi-drug resistance.[8]

Caption: The "DolaLock" mechanism of AF-HPA ADCs.

Design and Construction of AF-HPA ADCs

The successful development of an AF-HPA ADC requires careful consideration of the antibody, linker, and conjugation technology.

• Antibody Selection : The monoclonal antibody (mAb) should target a tumor-associated antigen that is expressed on the surface of the cancer cells of interest. For resistant tumors, the antigen should ideally be robustly expressed, though the bystander effect of AF-HPA can compensate for some level of heterogeneous expression.[3]

• Linker Technology : A cleavable linker is required to release the AF-HPA payload inside the target cell. Peptide linkers that are sensitive to lysosomal proteases (e.g., cathepsin B) are commonly used.[9] Advanced linker platforms like Dolaflexin™ or Multilink™ have been specifically developed to conjugate auristatin payloads, often allowing for a high drug-to-antibody ratio (DAR).[7][10][13]

• Conjugation and DAR : AF-HPA can be conjugated to the antibody through various methods, including traditional cysteine or lysine (B10760008) conjugation or site-specific techniques.[14] The hydrophilic nature of some auristatin derivatives can enable the synthesis of ADCs with a high DAR (e.g., 10-15) that remain resistant to aggregation, potentially increasing therapeutic potency.[7][15]

Table 1: Examples of Preclinical & Clinical AF-HPA ADCs

ADC Name	Target Antigen	Linker/Platform	Approx. DAR	Indication(s)	Reference(s)
XMT-1536 (UpRi)	NaPi2b (SLC34A2)	Dolaflexin	10-15	Ovarian and Lung Cancer	[7][16]
XTM-1522	HER2	Dolaflexin	~15	Advanced Solid Tumors	[11]

| GENA-111-AF | Lu/BCAM | Multilink™ | ~4.3 | Breast and Skin Cancer |[13] |

Preclinical Evaluation Protocols

The following protocols outline key experiments for assessing the efficacy of AF-HPA ADCs against resistant tumor models.

Protocol 3.1: In Vitro Bystander Killing Assay

This assay assesses the ability of an AF-HPA ADC to kill neighboring antigen-negative cells.

Caption: Workflow for the in vitro bystander killing assay.

Methodology:

• Cell Labeling : Label the antigen-positive cell line with a fluorescent dye (e.g., CellTracker™ Green) and the antigen-negative cell line with a different fluorescent dye (e.g., CellTracker™ Red) according to the manufacturer's protocol.

• Co-culture Seeding : Seed the labeled cells together in 96-well plates at a defined ratio (e.g., 1:1, 1:3, 1:5 of positive to negative cells). Include monoculture wells for each cell type as controls.

• ADC Treatment : After allowing cells to adhere overnight, treat the wells with serial dilutions of the AF-HPA ADC, a non-cleavable linker control ADC (e.g., MMAF-based), and a vehicle control.

• Incubation : Incubate the plates for 72 to 120 hours.

• Viability Analysis :

  • Flow Cytometry : Harvest the cells and analyze the viability of each cell population (distinguished by their fluorescent labels) using a viability dye like DAPI or Propidium Iodide.

  • High-Content Imaging : Use an imaging system to quantify the number of viable cells of each color in each well.

• Data Analysis : Plot the percent viability of the antigen-negative cells as a function of ADC concentration. A significant decrease in the viability of antigen-negative cells in the co-culture treated with the AF-HPA ADC indicates a bystander effect.[17]

Protocol 3.2: In Vivo Efficacy in a Resistant Xenograft Model

This protocol evaluates the anti-tumor activity of an AF-HPA ADC in an animal model of drug-resistant cancer.

Caption: Workflow for an in vivo xenograft efficacy study.

Methodology:

• Model Selection : Utilize immunocompromised mice (e.g., NOD-SCID) with subcutaneously implanted tumors. The tumors should be from a cell line with known resistance mechanisms (e.g., Pgp overexpression) or a patient-derived xenograft (PDX) model known to be resistant to standard therapies.

• Tumor Implantation & Monitoring : Inject cancer cells or implant PDX fragments into the flank of the mice. Monitor tumor growth regularly with calipers.

• Group Randomization : When tumors reach a predetermined size (e.g., 150-200 mm³), randomize the mice into treatment groups (n=8-10 per group):

  • Vehicle Control

  • Control ADC (e.g., non-binding ADC or one with a non-cleavable linker)

  • AF-HPA ADC (at one or more dose levels)

• Dosing : Administer the ADCs, typically intravenously (IV), at the specified dose and schedule.

• Efficacy Assessment : Measure tumor volume and body weight 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2. Body weight is monitored as a measure of general toxicity.

• Endpoint : The study is terminated when tumors in the control group reach a maximum allowed size. Euthanize the mice and collect tumors for further analysis (e.g., Immunohistochemistry for biomarkers of apoptosis or cell cycle arrest).[17]

Data Presentation and Interpretation

Quantitative data from preclinical studies should be summarized clearly to facilitate comparison and interpretation.

Table 2: Template for In Vitro Cytotoxicity and Bystander Effect Data

Cell Line(s)	Antigen Status	ADC Treatment	IC₅₀ (nM)	% Viability of Antigen-Negative Cells at [X] nM (in co-culture)
Cell Line A	Positive	AF-HPA ADC	Value	N/A
Cell Line B	Negative	AF-HPA ADC	Value	Value
A + B Co-culture	Mixed	AF-HPA ADC	N/A	Value

| A + B Co-culture | Mixed | Control ADC | N/A | Value |

Table 3: Template for In Vivo Efficacy Data

Treatment Group	Dose & Schedule	Mean Tumor Volume (mm³) at Day X	% Tumor Growth Inhibition (TGI)	Body Weight Change (%)
Vehicle Control	N/A	Value	0%	Value
Control ADC	e.g., 5 mg/kg, QW	Value	Value	Value
AF-HPA ADC	e.g., 2.5 mg/kg, QW	Value	Value	Value

| AF-HPA ADC | e.g., 5 mg/kg, QW | Value | Value | Value |

The development of ADCs with the Auristatin F-HPA payload represents a promising strategy to combat resistant tumors. The unique "DolaLock" mechanism, which combines a controlled bystander effect with intracellular trapping of a potent payload that evades efflux pump-mediated resistance, directly addresses key clinical challenges.[8][10] The protocols and frameworks outlined in these application notes provide a robust starting point for researchers and drug developers to effectively harness the potential of AF-HPA in creating next-generation ADCs for patients with high unmet medical needs.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Generation of Antibody-Drug Conjugate Resistant Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming resistance to antibody-drug conjugates: from mechanistic insights to cutting-edge strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ascopubs.org [ascopubs.org]
• 7. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mersana.com [mersana.com]
• 9. benchchem.com [benchchem.com]
• 10. mersana.com [mersana.com]
• 11. books.rsc.org [books.rsc.org]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. GENA-111 conjugated to auristatin F shows therapeutic potency - Debiopharm [debiopharm.com]
• 14. Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antibody-Drug Conjugate Payloads; Study of Auristatin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. gog.org [gog.org]
• 17. benchchem.com [benchchem.com]

Application Notes and Protocols for Bystander Killing Assays with Auristatin F-HPA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a cornerstone of targeted cancer therapy, designed to deliver potent cytotoxic payloads directly to tumor cells expressing a specific antigen. A critical mechanism of action for certain ADCs is the "bystander effect," where the cytotoxic agent, upon release from the target antigen-positive (Ag+) cell, can diffuse into and eliminate adjacent antigen-negative (Ag-) tumor cells. This phenomenon is particularly advantageous in treating heterogeneous tumors with varied antigen expression.

Auristatin F-hydroxypropylamide (AF-HPA) is a novel auristatin derivative utilized in the Dolaflexin ADC platform. It is engineered to exhibit a controlled bystander effect through a unique "DolaLock" mechanism. AF-HPA is membrane-permeable, allowing it to diffuse into neighboring cells and exert a bystander killing effect. Subsequently, it is metabolized within the cell to the membrane-impermeable and highly potent auristatin F (AF).[1] This intracellular conversion effectively "locks" the cytotoxic payload within the cell, concentrating its activity and potentially reducing off-target toxicities associated with prolonged systemic exposure to permeable payloads.[1]

These application notes provide detailed protocols for in vitro assays designed to characterize and quantify the bystander killing effect of ADCs utilizing Auristatin F-HPA.

Mechanism of Action: The "DolaLock" Controlled Bystander Effect

The bystander effect of an AF-HPA-containing ADC is a multi-step process:

• ADC Binding and Internalization: The ADC selectively binds to the target antigen on the surface of Ag+ cancer cells and is internalized, typically via endocytosis.

• Payload Release: Within the target cell, the linker is cleaved, releasing the AF-HPA payload.

• Bystander Effect Initiation: The membrane-permeable AF-HPA can diffuse out of the Ag+ cell and into the tumor microenvironment.[1]

• Bystander Cell Killing: The diffused AF-HPA enters neighboring Ag- cells and induces cytotoxicity by disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis.[2]

• DolaLock Mechanism: Intracellularly, AF-HPA is metabolized to the membrane-impermeable Auristatin F (AF).[1] This conversion traps the highly potent cytotoxic agent within the bystander cell, ensuring sustained anti-tumor activity and limiting further diffusion into the systemic circulation.[1]

Caption: The "DolaLock" signaling pathway of a controlled bystander effect.

Data Presentation

Quantitative data from bystander killing assays should be summarized in a structured format for clear comparison.

Table 1: In Vitro Cytotoxicity of AF-HPA ADC in Monoculture

Cell Line	Antigen Expression	ADC IC50 (nM)
Cell Line A	High	Insert Value
Cell Line B	Low	Insert Value
Cell Line C	Negative	Insert Value

Table 2: Bystander Killing Efficacy of AF-HPA ADC in Co-culture

Ag+ Cell Line	Ag- Cell Line	Ratio (Ag+ : Ag-)	Bystander IC50 (nM) on Ag- Cells	% Viability of Ag- Cells at [X] nM ADC
Cell Line A	Cell Line C	1:1	Insert Value	Insert Value
Cell Line A	Cell Line C	1:3	Insert Value	Insert Value
Cell Line A	Cell Line C	1:9	Insert Value	Insert Value

Table 3: Conditioned Medium Transfer Assay Results

Conditioned Medium Source	Treatment of Ag- Cells	% Viability of Ag- Cells
Untreated Ag+ Cells	Conditioned Medium	Insert Value
ADC-treated Ag+ Cells	Conditioned Medium	Insert Value
Fresh Medium	Fresh Medium (Control)	100%
Fresh Medium with ADC	Fresh Medium + ADC	Insert Value

Experimental Protocols

Two primary in vitro methods are recommended to assess the bystander effect of AF-HPA ADCs: the co-culture assay and the conditioned medium transfer assay.

Caption: General experimental workflow for bystander killing assays.

Protocol 1: Co-culture Bystander Effect Assay

This assay directly measures the killing of antigen-negative cells when cultured with antigen-positive cells in the presence of an AF-HPA ADC.[1]

Materials:

• Antigen-positive (Ag+) and antigen-negative (Ag-) cancer cell lines

• Complete cell culture medium

• AF-HPA ADC and a non-binding control ADC

• 96-well cell culture plates

• Method for distinguishing Ag+ and Ag- cells (e.g., fluorescent labeling of one cell type)

• Cell viability reagent (e.g., CellTiter-Glo®, resazurin) or imaging-based cytotoxicity assay

Experimental Procedure:

• Cell Seeding:

  • Harvest and count Ag+ and Ag- cells.

  • Seed a mixture of Ag+ and Ag- cells into a 96-well plate at various ratios (e.g., 1:1, 1:3, 1:9).

  • Include control wells with only Ag- cells and only Ag+ cells.

  • Allow cells to adhere overnight.

• ADC Treatment:

  • Prepare serial dilutions of the AF-HPA ADC and control ADC in complete culture medium.

  • Remove the seeding medium and add the ADC-containing medium.

  • Include untreated control wells for each cell ratio.

• Incubation:

  • Incubate the plate for a period determined by the ADC's mechanism of action (typically 72-120 hours).[2]

• Data Acquisition and Analysis:

  • Assess the viability of the Ag- cell population using a pre-determined method. If using fluorescently labeled cells, quantify the viability of the labeled population.

  • Calculate the percentage of viable Ag- cells relative to the untreated control.

  • Plot the percentage of viable Ag- cells against the ADC concentration to determine the bystander IC50.[2]

Protocol 2: Conditioned Medium Transfer Assay

This assay determines if the cytotoxic payload is released from the Ag+ target cells into the culture medium in a form that can kill Ag- cells.

Materials:

• All materials from the co-culture assay

• Centrifuge

Experimental Procedure:

• Preparation of Conditioned Medium:

  • Seed Ag+ cells in a culture dish or multi-well plate and allow them to adhere overnight.

  • Treat the Ag+ cells with the AF-HPA ADC at a concentration sufficient to induce cytotoxicity (e.g., 5-10 times the IC50 for the Ag+ cells). Include an untreated control.

  • Incubate for 48-72 hours.

  • Collect the culture supernatant (conditioned medium).

  • Centrifuge the conditioned medium to remove any detached cells and debris.

• Treatment of Bystander Cells:

  • Seed Ag- cells in a 96-well plate and allow them to adhere overnight.

  • Remove the seeding medium and replace it with the collected conditioned medium from both ADC-treated and untreated Ag+ cells.

  • Include a control where Ag- cells are treated with fresh medium containing the ADC to assess direct toxicity.

• Incubation:

  • Incubate the Ag- cells with the conditioned medium for 48-72 hours.

• Data Acquisition and Analysis:

  • Assess the viability of the Ag- cells.

  • Compare the viability of Ag- cells treated with conditioned medium from ADC-treated Ag+ cells to those treated with conditioned medium from untreated Ag+ cells. A significant reduction in viability indicates a bystander effect mediated by a secreted payload.

Protocol 3: In Vitro Metabolism Assay for AF-HPA to AF Conversion

This assay is crucial for confirming the "DolaLock" mechanism by monitoring the intracellular conversion of AF-HPA to AF.

Materials:

• N87 cells (or other relevant Ag+ cell line)

• Complete cell culture medium

• AF-HPA

• Phosphate-buffered saline (PBS)

• LC-MS instrumentation

Experimental Procedure:

• Cell Seeding:

  • Seed N87 cells in 150 mm plates and allow them to attach overnight.

• AF-HPA Treatment:

  • Replace the medium with fresh medium containing a known concentration of AF-HPA (e.g., 150 nM).

  • Incubate for a set period (e.g., 4 hours) for continuous exposure.

• Time-Course Collection:

  • After the initial exposure, wash the cells with PBS and replace with fresh medium without AF-HPA.

  • Collect both the cell pellets and the culture medium at various time points (e.g., 4, 6, 24, and 48 hours).

• Sample Preparation and Analysis:

  • Prepare cell lysates and process the medium samples for analysis.

  • Quantify the intracellular and extracellular concentrations of AF-HPA and AF at each time point using a validated LC-MS method.

Expected Outcome:

The results of this assay should demonstrate a time-dependent decrease in intracellular AF-HPA with a corresponding increase in intracellular AF, confirming the metabolic conversion. The concentration of AF in the culture medium should remain low, demonstrating its membrane impermeability and the effectiveness of the "DolaLock" mechanism.

References

• 1. mersana.com [mersana.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Assessing the Stability of Antibody-Drug Conjugates with Auristatin F-HPA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly growing class of biotherapeutics designed to selectively deliver potent cytotoxic agents to cancer cells, thereby enhancing efficacy while minimizing systemic toxicity. The stability of the ADC construct, particularly the linker and the payload, is a critical quality attribute that directly influences its safety and therapeutic index. Premature release of the cytotoxic payload in circulation can lead to off-target toxicities, while instability of the antibody itself can result in aggregation and loss of function.

This document provides detailed application notes and standardized protocols for a comprehensive assessment of the stability of ADCs utilizing the novel auristatin payload, Auristatin F-HPA (AF-HPA). AF-HPA is a hydrophilic derivative of the potent tubulin inhibitor Auristatin F.[1][2][3] It is often employed in novel ADC platforms like Dolaflexin™, which allows for high drug-to-antibody ratios (DAR).[1] A key feature of AF-HPA is its conversion to the highly potent, but less cell-permeable, Auristatin F within the target cell, which can contribute to a controlled bystander effect.[1][3]

These protocols describe the use of orthogonal analytical techniques, including Hydrophobic Interaction Chromatography (HIC), Size Exclusion Chromatography (SEC), and Mass Spectrometry (MS), to monitor key stability-indicating parameters such as drug-to-antibody ratio (DAR), aggregation, and payload release.

Core Concepts in ADC Stability Assessment

The stability of an ADC is a multifactorial characteristic determined by the intrinsic properties of the monoclonal antibody (mAb), the linker chemistry, and the conjugated payload.[4] Key aspects to evaluate include:

• Physical Stability: Assessing the propensity of the ADC to aggregate or fragment under various stress conditions.[4][5][6]

• Chemical Stability: Evaluating the integrity of the covalent bonds within the ADC, including the linker, and monitoring for premature payload release.[4]

• In Vitro and In Vivo Stability: Determining the ADC's behavior in biological matrices, such as plasma, to predict its pharmacokinetic profile and potential for off-target toxicity.[7][8]

Experimental Workflows

A comprehensive assessment of ADC stability involves a multi-pronged approach. The following diagram illustrates a typical experimental workflow for characterizing the stability of an AF-HPA containing ADC.

Caption: Experimental workflow for assessing the stability of ADCs containing Auristatin F-HPA.

Detailed Experimental Protocols

Protocol 1: Determination of Average DAR and Drug Load Distribution by Hydrophobic Interaction Chromatography (HIC)

HIC is a cornerstone technique for characterizing cysteine-linked ADCs, separating species based on the hydrophobicity conferred by the conjugated payload.[9][10][11][12]

Objective: To determine the average drug-to-antibody ratio (DAR) and the distribution of different drug-loaded species (e.g., DAR0, DAR2, DAR4, etc.) in the ADC sample.

Materials:

• ADC sample with Auristatin F-HPA

• HIC column (e.g., TSKgel Butyl-NPR)

• HPLC or UPLC system with a UV detector

• Mobile Phase A: High salt buffer (e.g., 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0)

• Mobile Phase B: Low salt buffer (e.g., 50 mM Sodium Phosphate, pH 7.0)

Procedure:

• Equilibrate the HIC column with 100% Mobile Phase A.

• Inject 10-20 µg of the ADC sample.

• Elute the bound ADC using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 20-30 minutes.

• Monitor the elution profile at 280 nm.

• Identify peaks corresponding to different DAR species (unconjugated antibody elutes first, followed by species with increasing DAR).

• Calculate the percentage of each DAR species from the peak area.

• Calculate the average DAR using the following formula: Average DAR = Σ (% Peak Area of each DAR species × DAR value) / 100

Data Presentation:

DAR Species	Retention Time (min)	Peak Area (%)
DAR0	5.2	5.1
DAR2	8.9	15.3
DAR4	12.1	45.2
DAR6	14.8	24.9
DAR8	16.5	9.5
Average DAR	4.6

Protocol 2: Analysis of Aggregation and Fragmentation by Size Exclusion Chromatography (SEC)

SEC separates molecules based on their hydrodynamic radius, making it the gold standard for quantifying aggregates and fragments in biopharmaceutical preparations.[6][13]

Objective: To quantify the percentage of high molecular weight species (aggregates) and low molecular weight species (fragments) in the ADC sample.

Materials:

• ADC sample with Auristatin F-HPA

• SEC column (e.g., TSKgel G3000SWxl)

• HPLC or UPLC system with UV and Multi-Angle Light Scattering (MALS) detectors

• Mobile Phase: Isocratic buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 6.8)

Procedure:

• Equilibrate the SEC column with the mobile phase at a constant flow rate (e.g., 0.5 mL/min).

• Inject 20-50 µg of the ADC sample.

• Elute isocratically for 30 minutes.

• Monitor the elution profile at 280 nm. The main peak corresponds to the monomeric ADC, earlier eluting peaks are aggregates, and later eluting peaks are fragments.

• Integrate the peak areas to determine the percentage of monomer, aggregate, and fragment.

Data Presentation:

Species	Retention Time (min)	Peak Area (%)
Aggregate	8.5	1.2
Monomer	12.3	98.5
Fragment	15.1	0.3

Protocol 3: In Vitro Plasma Stability Assay

This assay assesses the stability of the ADC in a biologically relevant matrix, providing insights into payload release and changes in DAR over time.[8][14][15][16]

Objective: To evaluate the rate of payload deconjugation and change in average DAR of the ADC when incubated in plasma.

Materials:

• ADC sample with Auristatin F-HPA

• Human, mouse, or rat plasma (anticoagulant-treated)

• Incubator at 37°C

• Protein A or G magnetic beads for immunoaffinity capture

• LC-MS/MS system for released payload analysis

• HIC-HPLC system for DAR analysis

Procedure:

• Spike the ADC into pre-warmed plasma at a final concentration of 100 µg/mL.

• Incubate the plasma samples at 37°C.

• At specified time points (e.g., 0, 6, 24, 48, 96, 168 hours), collect aliquots and immediately store at -80°C.

• For DAR analysis, perform immunoaffinity capture of the ADC from the plasma aliquots using Protein A/G beads, followed by HIC analysis as described in Protocol 1.

• For released payload analysis, precipitate plasma proteins (e.g., with acetonitrile), and analyze the supernatant by LC-MS/MS to quantify free AF-HPA and its metabolites.

Data Presentation:

Table 3a: Change in Average DAR over Time in Human Plasma

Time (hours)	Average DAR
0	4.6
24	4.5
48	4.3
96	4.0
168	3.7

Table 3b: Released Auristatin F-HPA in Human Plasma

Time (hours)	Released AF-HPA (ng/mL)
0	< LLOQ
24	15.2
48	32.5
96	68.9
168	125.7

Protocol 4: Intact Mass Analysis by Mass Spectrometry (MS)

Intact mass analysis provides a direct measurement of the ADC's molecular weight, confirming its integrity and providing information on the distribution of drug-loaded species.[14][17]

Objective: To determine the intact mass of the ADC and confirm the drug load distribution.

Materials:

• ADC sample with Auristatin F-HPA

• LC-MS system (e.g., Q-TOF or Orbitrap)

• Reversed-phase or size-exclusion column suitable for intact protein analysis

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Procedure:

• Desalt the ADC sample using a suitable method.

• Inject the desalted sample into the LC-MS system.

• Elute the ADC using a shallow gradient of Mobile Phase B.

• Acquire mass spectra in the appropriate m/z range.

• Deconvolute the raw mass spectrum to obtain the zero-charge mass spectrum, which will show peaks corresponding to the different DAR species.

Data Presentation:

DAR Species	Theoretical Mass (Da)	Observed Mass (Da)
DAR0	148,500	148,502
DAR2	150,450	150,453
DAR4	152,400	152,405
DAR6	154,350	154,354
DAR8	156,300	156,306

Potential Degradation and Metabolism Pathway of AF-HPA ADC

The stability of an ADC is not only about the physical integrity but also about the chemical transformations it may undergo. The following diagram illustrates potential degradation pathways for an ADC with Auristatin F-HPA.

Caption: Potential degradation and metabolic pathways for an ADC containing Auristatin F-HPA.

Conclusion

The protocols outlined in this document provide a robust framework for the comprehensive stability assessment of ADCs containing Auristatin F-HPA. By employing a combination of HIC, SEC, and MS, researchers can gain critical insights into the physical and chemical stability of these complex biotherapeutics. The systematic evaluation of DAR, aggregation, and payload release is essential for selecting stable and efficacious ADC candidates for further development, ultimately contributing to the design of safer and more effective cancer therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. mersana.com [mersana.com]
• 3. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Physical and Chemical Stability Analysis of ADCs - Creative Proteomics [creative-proteomics.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Physical Stability Studies of Antibody-Drug Conjugates (ADCs) Under Stressed Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. agilent.com [agilent.com]
• 13. High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. lcms.labrulez.com [lcms.labrulez.com]

Application Notes and Protocols: Utilizing Auristatin F-HPA in Patient-Derived Xenograft (PDX) Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auristatin F-HPA is a potent anti-tubulin agent that serves as a cytotoxic payload in the development of Antibody-Drug Conjugates (ADCs). Its high potency and unique bystander effect make it a compelling payload for targeting solid tumors. Patient-Derived Xenograft (PDX) models, which closely recapitulate the heterogeneity and microenvironment of human tumors, provide a robust platform for the preclinical evaluation of ADCs carrying Auristatin F-HPA. These application notes provide detailed protocols and data presentation guidelines for researchers utilizing Auristatin F-HPA-based ADCs in PDX models.

Mechanism of Action of Auristatin F-HPA

Auristatin F-HPA exerts its cytotoxic effects through the inhibition of tubulin polymerization, a critical process for cell division. As a component of an ADC, it is delivered specifically to antigen-expressing tumor cells. Following internalization of the ADC, Auristatin F-HPA is released and can diffuse across cell membranes, enabling a "bystander killing" effect on neighboring antigen-negative tumor cells.[1][2] Intracellularly, Auristatin F-HPA is metabolized to Auristatin F (AF), a membrane-impermeable and highly potent metabolite that becomes trapped within the cell, leading to sustained anti-tubulin activity.[1][2] This mechanism ultimately results in cell cycle arrest at the G2/M phase and induction of apoptosis.

Mechanism of Action of Auristatin F-HPA.

Data Presentation: Efficacy of Auristatin F-HPA-Based ADCs in PDX Models

The following tables summarize the anti-tumor activity of two investigational ADCs utilizing Auristatin F-HPA, XMT-1522 (anti-HER2) and XMT-1536 (anti-NaPi2b), in various patient-derived xenograft models.

Table 1: Efficacy of XMT-1522 in Breast Cancer PDX Models [3]

PDX Model Type	Dosing Regimen	Outcome
HER2-Positive (3 models)	1 mg/kg or 3 mg/kg	Durable complete tumor regressions
HER2 Low-Expressing (5 models)	1 mg/kg or 3 mg/kg	Complete tumor regression in 3 of 5 models; Tumor stasis in 2 of 5 models

Table 2: Efficacy of XMT-1536 in Non-Small Cell Lung Cancer (NSCLC) PDX Models [4][5]

PDX Model Type	Dosing Regimen	Outcome
NSCLC Adenocarcinoma (8 models)	3 mg/kg, IV, weekly for 3 weeks	Active in 7 of 8 models: Complete tumor regression in 4 models, Partial tumor regression in 1 model, Significant tumor growth inhibition in 2 models
KRAS-mutant NSCLC (subset of above)	3 mg/kg, IV, weekly for 3 weeks	Tumor regressions observed

Table 3: Efficacy of XMT-1536 in Ovarian Cancer PDX Models [4][6]

PDX Model Type	Dosing Regimen	Outcome
Ovarian Cancer	3 mg/kg, single dose	Partial tumor regressions
Ovarian Cancer	5 mg/kg, single dose	Complete tumor regressions
Ovarian Cancer	3 mg/kg, weekly for 3 weeks	Complete tumor regressions
NaPi2b-expressing (H-score ≥70)	3 mg/kg, weekly for 3 weeks	83% (10 of 12 models) achieved ≥50% reduction in tumor volume
Low NaPi2b-expressing (H-score <70)	3 mg/kg, weekly for 3 weeks	0% (0 of 7 models) achieved ≥50% reduction in tumor volume

Experimental Protocols

Protocol 1: Establishment of Patient-Derived Xenograft (PDX) Models

This protocol outlines the key steps for establishing PDX models from fresh patient tumor tissue.

Materials:

• Fresh patient tumor tissue, collected under sterile conditions

• Immunodeficient mice (e.g., NOD/SCID, NSG)

• Collection medium (e.g., DMEM with antibiotics)

• Surgical instruments (scalpels, forceps)

• Anesthesia

• Matrigel (optional)

Procedure:

• Tissue Collection and Transport:

  • Obtain informed consent from the patient.

  • Collect fresh tumor tissue in a sterile container with a collection medium on ice.

  • Transport the tissue to the laboratory for processing as quickly as possible.

• Tumor Processing:

  • In a sterile biosafety cabinet, wash the tumor tissue with sterile PBS containing antibiotics.

  • Remove any non-tumor tissue (e.g., fat, necrotic tissue).

  • Mince the tumor tissue into small fragments (1-3 mm³).

• Implantation:

  • Anesthetize the immunodeficient mouse.

  • Create a small incision in the skin of the flank.

  • Using forceps, create a subcutaneous pocket.

  • (Optional) Mix the tumor fragments with Matrigel.

  • Implant 1-3 tumor fragments into the subcutaneous pocket.

  • Close the incision with surgical clips or sutures.

• Tumor Growth Monitoring and Passaging:

  • Monitor the mice for tumor growth by palpation and caliper measurement 2-3 times per week.

  • Once a tumor reaches a predetermined size (e.g., 1000-1500 mm³), euthanize the mouse.

  • Aseptically resect the tumor. A portion can be cryopreserved for future use, fixed for histological analysis, or processed for the next passage.

  • For passaging, repeat steps 2 and 3 with the newly harvested tumor tissue.

Protocol 2: Drug Efficacy Testing of Auristatin F-HPA-Based ADCs in PDX Models

This protocol describes a typical workflow for evaluating the efficacy of a therapeutic agent in established PDX models.

Materials:

• A cohort of mice bearing established PDX tumors of a desired size (e.g., 100-200 mm³)

• Auristatin F-HPA-based ADC

• Vehicle control

• Dosing equipment (e.g., syringes, IV catheters)

• Calipers for tumor measurement

• Balance for weighing mice

Procedure:

• Cohort Selection and Randomization:

  • Select mice with tumors that have reached the desired size range.

  • Randomize the mice into treatment and control groups (typically 5-10 mice per group).

• Treatment Administration:

  • Prepare the ADC and vehicle control according to the manufacturer's instructions or study protocol.

  • Administer the treatment (e.g., intravenously) at the specified dose and schedule (e.g., 3 mg/kg, weekly for 3 weeks).[5][6]

• Tumor Growth and Health Monitoring:

  • Measure tumor volume using calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Monitor the body weight and overall health of the mice throughout the study.

• Data Analysis and Endpoint:

  • The study endpoint can be a fixed duration or when tumors in the control group reach a maximum allowed size.

  • Analyze the data to determine tumor growth inhibition, regressions, and statistical significance between treatment and control groups.

Workflow for a PDX Efficacy Study.

Conclusion

The use of Auristatin F-HPA as a payload in ADCs has shown significant promise in preclinical PDX models of various cancers. The detailed protocols and summarized data provided in these application notes are intended to guide researchers in the effective design and execution of their own preclinical studies. The robust nature of PDX models, combined with the potent and unique mechanism of action of Auristatin F-HPA, offers a powerful approach to advancing the development of novel cancer therapeutics.

References

• 1. Mersana Therapeutics Presents Preclinical Data Further Demonstrating Differentiating Aspects of Its ADC Platform Technology at AACR 2018 - Mersana Therapeutics [ir.mersana.com]
• 2. adcreview.com [adcreview.com]
• 3. adcreview.com [adcreview.com]
• 4. adcreview.com [adcreview.com]
• 5. adcreview.com [adcreview.com]
• 6. mersana.com [mersana.com]

Technical Notes & Optimization

Auristatin F-HPA ADC Stability Technical Support Center

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide guidance on improving the circulation stability of Auristatin F-HPA (Auristatin F-hydroxypropylamide) Antibody-Drug Conjugates (ADCs). Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Auristatin F-HPA ADC instability in circulation?

A1: The instability of ADCs in circulation, leading to premature payload release, is a multifaceted issue. For Auristatin F-HPA ADCs, key factors include:

• Ester Linkage Susceptibility: The hydroxypropylamide linker, which connects the Auristatin F payload, contains an ester bond. This can be susceptible to hydrolysis by plasma esterases, leading to cleavage and premature release of the AF-HPA payload.

• Hydrophobicity of the Payload: Auristatin F-HPA is a hydrophobic molecule. High drug-to-antibody ratios (DAR) can increase the overall hydrophobicity of the ADC, potentially leading to aggregation and accelerated clearance from circulation.

• Conjugation Chemistry: The stability of the bond connecting the linker to the antibody is crucial. For instance, maleimide-based conjugation to native antibody cysteines can be prone to a retro-Michael reaction, resulting in deconjugation.

• Target-Independent Uptake: Non-specific uptake by normal tissues can also contribute to the perceived instability and off-target toxicity.

Q2: How can I improve the in vivo stability of my Auristatin F-HPA ADC?

A2: Several strategies can be employed to enhance the stability of your ADC in circulation:

• Linker Modification: While the HPA linker is designed for eventual cleavage, modifications to the linker structure can modulate its susceptibility to plasma enzymes. Introducing steric hindrance near the ester bond can improve stability.

• Hydrophilic Linkers and PEGylation: Incorporating hydrophilic linkers or polyethylene (B3416737) glycol (PEG) chains can counteract the hydrophobicity of the Auristatin F-HPA payload. This can improve solubility, reduce aggregation, and prolong circulation half-life.

• Site-Specific Conjugation: Conjugating the linker-payload to specific, engineered sites on the antibody can lead to a more homogeneous ADC with improved pharmacokinetic properties and stability compared to random conjugation methods.

• Formulation Optimization: Developing an appropriate formulation with stabilizing excipients can help prevent aggregation and maintain the integrity of the ADC during storage and administration.

Q3: What is the expected stability of an Auristatin F-HPA ADC in plasma?

A3: Preclinical studies on XMT-1522, an ADC utilizing an Auristatin F-HPA payload, have demonstrated high stability in circulation. The half-life for the release of AF-HPA in plasma was reported to be greater than 120 hours across different species.[1] Furthermore, the exposure to the free, unconjugated payload and its primary metabolite, Auristatin F, was less than 1/1000th of the total payload exposure, indicating a very stable ADC construct.[2][3]

Troubleshooting Guides

Issue 1: High levels of free Auristatin F-HPA detected in plasma stability assays.

• Potential Cause: Premature cleavage of the ester bond in the HPA linker by plasma esterases.

• Troubleshooting Steps:

  • Confirm with orthogonal methods: Use both LC-MS/MS to quantify the free payload and an ELISA-based method to measure the change in average drug-to-antibody ratio (DAR) over time.

  • In vitro plasma incubation: Incubate the ADC in plasma from different species (e.g., mouse, rat, cynomolgus monkey, human) to assess species-specific differences in esterase activity.

  • Linker modification: If instability is confirmed, consider linker engineering strategies to introduce steric hindrance or explore alternative linker chemistries.

Issue 2: ADC aggregation observed during in vitro experiments or in vivo studies.

• Potential Cause: High hydrophobicity of the Auristatin F-HPA payload, especially at higher DAR values.

• Troubleshooting Steps:

  • Characterize aggregation: Use size-exclusion chromatography (SEC) to quantify the percentage of high-molecular-weight species.

  • Optimize DAR: If aggregation correlates with higher DAR, consider reducing the average DAR of your ADC.

  • Incorporate hydrophilic moieties: Introduce hydrophilic linkers or PEGylation to improve the solubility and reduce the aggregation propensity of the ADC.

  • Formulation development: Screen different buffer conditions and excipients to identify a formulation that minimizes aggregation.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters for an Auristatin F-HPA ADC (XMT-1522) from non-clinical studies.

Table 1: In Vitro Plasma Stability of an Auristatin F-HPA ADC

Species	Half-life for AF-HPA Release (hours)
Mouse, Rat, Cynomolgus Monkey, Human	> 120

Data from in vitro plasma stability studies of XMT-1522.[1]

Table 2: In Vivo Plasma Exposure of Free vs. Total Payload for an Auristatin F-HPA ADC

Analyte	Plasma Exposure
Free Auristatin F-HPA and Auristatin F	< 1/1000th of Total Payload Exposure

Data from in vivo pharmacokinetic studies of XMT-1522 in multiple species.[2][3]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay by LC-MS/MS (Quantification of Free Payload)

Objective: To quantify the amount of free Auristatin F-HPA released from an ADC when incubated in plasma over time.

Materials:

• Auristatin F-HPA ADC

• Frozen plasma (e.g., human, mouse, rat)

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (B52724) with 0.1% formic acid (Protein precipitation solution)

• Internal standard (e.g., a structurally similar, stable isotope-labeled compound)

• LC-MS/MS system

Procedure:

• ADC Incubation:

  • Thaw plasma at 37°C and centrifuge to remove any precipitates.

  • Spike the Auristatin F-HPA ADC into the plasma to a final concentration of 100 µg/mL.

  • Incubate the mixture at 37°C with gentle agitation.

  • Collect aliquots at various time points (e.g., 0, 6, 24, 48, 72, 120 hours).

  • Immediately freeze the aliquots at -80°C to stop the reaction.

• Sample Preparation:

  • Thaw the plasma aliquots.

  • To 50 µL of plasma, add the internal standard.

  • Add 200 µL of cold protein precipitation solution.

  • Vortex and incubate at 4°C for 20 minutes.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes.

  • Carefully transfer the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant onto a reverse-phase HPLC column (e.g., C18).

  • Use a gradient of acetonitrile in water with 0.1% formic acid for separation.

  • Detect and quantify Auristatin F-HPA and the internal standard using a mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Generate a calibration curve using an analytical standard of Auristatin F-HPA in control plasma.

  • Quantify the concentration of released Auristatin F-HPA in the stability samples by comparing their peak area ratios (analyte/internal standard) to the calibration curve.

Protocol 2: In Vivo Pharmacokinetic Study to Assess ADC Stability

Objective: To determine the pharmacokinetic profile and in vivo stability of an Auristatin F-HPA ADC in a relevant animal model.

Materials:

• Auristatin F-HPA ADC

• Appropriate animal model (e.g., mice, rats)

• Dosing and blood collection supplies

• ELISA and LC-MS/MS instrumentation

Procedure:

• ADC Administration:

  • Administer a single dose of the Auristatin F-HPA ADC to the animals via intravenous (IV) injection.

• Blood Sampling:

  • Collect blood samples at predetermined time points (e.g., 5 min, 1 hr, 6 hr, 24 hr, 48 hr, 72 hr, 120 hr, 168 hr) into tubes containing an anticoagulant.

  • Process the blood to obtain plasma and store at -80°C until analysis.

• Sample Analysis:

  • Total Antibody (ELISA): Use an ELISA to measure the concentration of the total antibody (conjugated and unconjugated).

  • Intact ADC (ELISA or LC-MS):

    • ELISA: Use a format that detects the antibody only when the payload is attached.

    • LC-MS: Use immuno-affinity capture followed by LC-MS to determine the average DAR over time.

  • Free Payload (LC-MS/MS): Use the method described in Protocol 1 to quantify the concentration of free Auristatin F-HPA in the plasma samples.

• Data Analysis:

  • Plot the concentration of total antibody, intact ADC, and free payload over time.

  • Calculate pharmacokinetic parameters such as half-life, clearance, and area under the curve (AUC) for each analyte to assess the in vivo stability of the ADC.

Visualizations

Caption: Intended pathway and potential instability of Auristatin F-HPA ADCs.

Caption: Workflow for assessing Auristatin F-HPA ADC stability.

References

• 1. researchgate.net [researchgate.net]
• 2. mersana.com [mersana.com]
• 3. aacrjournals.org [aacrjournals.org]

Technical Support Center: Overcoming Multidrug Resistance with Auristatin F-HPA

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) for utilizing Auristatin F-HPA to overcome multidrug resistance in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is Auristatin F-HPA and how does it overcome multidrug resistance?

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a synthetic, highly potent antineoplastic agent. It is a prodrug of monomethyl auristatin F (MMAF), a tubulin polymerization inhibitor.[1][2] Its mechanism for overcoming multidrug resistance (MDR) is primarily attributed to the properties of its active metabolite, MMAF.

MMAF has a charged C-terminal phenylalanine, which makes it significantly less membrane-permeable compared to other auristatins like MMAE.[3][4] This reduced permeability makes MMAF a poor substrate for P-glycoprotein (P-gp/MDR1) and other ATP-binding cassette (ABC) transporters, which are major drivers of multidrug resistance.[5][6] By evading efflux by these pumps, MMAF can accumulate in resistant cancer cells and exert its cytotoxic effects.[7][8][9]

Q2: What is the mechanism of action of Auristatin F-HPA?

As a component of an antibody-drug conjugate (ADC), Auristatin F-HPA is delivered specifically to antigen-expressing tumor cells. The ADC is internalized, and the linker is cleaved in the lysosome, releasing Auristatin F-HPA.[8][10] Esterases within the cell then metabolize Auristatin F-HPA into the active payload, Auristatin F (MMAF).[11][12] MMAF then disrupts the microtubule dynamics within the cell, leading to cell cycle arrest and apoptosis.[3][13]

Q3: What are the key differences between Auristatin F-HPA/MMAF and MMAE?

The primary differences lie in their membrane permeability and susceptibility to efflux pumps.

Feature	Monomethyl Auristatin E (MMAE)	Monomethyl Auristatin F (MMAF)
Structure	N-terminal monomethylated pentapeptide	N-terminal monomethylated pentapeptide with a C-terminal phenylalanine[3]
Potency (Free Drug)	High (pM to low nM IC50)[]	Potent, but generally less so than MMAE as a free drug due to lower cell permeability[3][15]
Membrane Permeability	High[6]	Low, due to a charged C-terminal phenylalanine[4]
Susceptibility to Efflux Pumps (e.g., P-gp)	Substrate for P-gp, can be actively effluxed from the cell[7][8][9]	Poor substrate for P-gp, leading to better retention in MDR+ cells[5][6]
Bystander Effect	Capable of killing neighboring antigen-negative cells due to high membrane permeability[11]	Limited bystander effect due to low membrane permeability[6][16]

Q4: I am observing high off-target toxicity in my in vivo experiments. What could be the cause?

High off-target toxicity with auristatin-based ADCs can stem from several factors:

• Linker Instability: Premature cleavage of the linker in circulation can release the cytotoxic payload, leading to systemic toxicity.[16]

• Hydrophobicity and Aggregation: Auristatin payloads can be hydrophobic, and at high drug-to-antibody ratios (DAR), this can lead to ADC aggregation, poor pharmacokinetics, and increased clearance.[16][17]

• Uncontrolled Bystander Effect: If a more permeable auristatin derivative is used, it can affect healthy tissues surrounding the tumor.[16]

Troubleshooting Guides

Problem 1: Inconsistent IC50 values in in vitro cytotoxicity assays.

Possible Cause	Suggested Solution
Cell Health and Passage Number	Use authenticated, low-passage cell lines. Ensure cells are in the exponential growth phase during the experiment.[18]
Inconsistent Seeding Density	Ensure a homogenous cell suspension before and during seeding. Use calibrated pipettes for accuracy.[18]
ADC Aggregation or Instability	Minimize freeze-thaw cycles by aliquoting ADC stocks. Visually inspect for precipitates before use. If aggregation is suspected, characterize the ADC solution using size exclusion chromatography (SEC).[18]
Assay Duration	For tubulin inhibitors like auristatins, a longer incubation period of 72 to 96 hours is often recommended to accurately measure the cytotoxic effect.[18]

Problem 2: My ADC is not effective against a cell line known to express the target antigen.

Possible Cause	Suggested Solution
Upregulation of Drug Efflux Pumps	The cell line may have developed resistance through the overexpression of efflux pumps like P-gp. Perform a functional efflux assay using a known P-gp substrate and inhibitor (e.g., verapamil (B1683045) or elacridar) to confirm.[5]
Impaired ADC Internalization or Processing	The ADC may not be efficiently internalized, or there may be defects in lysosomal processing that prevent payload release. Assess ADC internalization and co-localization with lysosomes using immunofluorescence microscopy.[5]
Mutations in Tubulin	The target of the auristatin payload, tubulin, may have mutations that prevent the drug from binding effectively. Sequence the alpha and beta-tubulin genes to identify any potential mutations.[5]
Upregulation of Anti-Apoptotic Pathways	The cells may have upregulated anti-apoptotic proteins (e.g., from the Bcl-2 family), preventing programmed cell death. Profile the expression of Bcl-2 family proteins using Western blot.[5]

Quantitative Data

Table 1: Comparative in vitro cytotoxicity of MMAE in various cancer cell lines.

Cell Line	Cancer Type	P-gp-MDR1 Expression	MMAE EC50 (nM)	Reference
HepG2	Hepatocellular Carcinoma	High	~10-20	[8]
Hep3B2	Hepatocellular Carcinoma	High	~10-20	[8]
H226	Lung Squamous Cell Carcinoma	High	~10-20	[8]
OVCAR3	Ovary Adenocarcinoma	Low	~1-5	[8]
N87	Gastric Carcinoma	Low	~1-5	[8]

Note: EC50 values are approximate and can vary based on experimental conditions.

Table 2: Representative Drug-to-Antibody Ratios (DAR) for Auristatin-based ADCs.

ADC	Payload	Average DAR	Reference
Brentuximab vedotin	MMAE	4	[11]
Polatuzumab vedotin	MMAE	3.5	[4]
XMT-1522	Auristatin F-HPA	12	[19]
XMT-1536	Auristatin F-HPA	10-15	[1]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (MTT-based)

This protocol is for determining the cytotoxic effect of Auristatin F-HPA or an ADC containing it on cancer cell lines.

Materials:

• Target cancer cell lines (MDR+ and MDR- variants if applicable)

• Complete cell culture medium

• Auristatin F-HPA or ADC of interest

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of Auristatin F-HPA or the ADC in complete medium. Remove the existing medium from the cells and add 100 µL of the drug dilutions to the respective wells. Include untreated control wells.

• Incubation: Incubate the plate for 72-96 hours at 37°C in a humidified 5% CO2 incubator.[18]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[20]

• Formazan (B1609692) Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[20]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Cysteine-Based Antibody-Drug Conjugation

This protocol provides a general method for conjugating a maleimide-functionalized Auristatin F-HPA linker-payload to a monoclonal antibody via reduced interchain disulfide bonds.

Materials:

• Monoclonal antibody (mAb)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Maleimide-functionalized Auristatin F-HPA linker-payload

• Conjugation buffer (e.g., PBS with EDTA)

• Quenching solution (e.g., N-acetylcysteine)

• Size-exclusion chromatography (SEC) column

Methodology:

• Antibody Reduction:

  • Prepare the mAb in conjugation buffer.

  • Add a calculated amount of TCEP to partially reduce the interchain disulfide bonds. A common starting point is a 2.5-fold molar excess of TCEP per disulfide bond to be reduced.[21]

  • Incubate at 37°C for 2 hours.[21]

  • Remove excess TCEP by buffer exchange using an SEC column.

• Conjugation:

  • To the reduced mAb, add the maleimide-functionalized Auristatin F-HPA linker-payload dissolved in a compatible solvent like DMSO. A 1.5-fold molar excess of the linker-payload per sulfhydryl group is a common starting point.[21]

  • Ensure the final concentration of the organic solvent is low (e.g., <10% v/v).[21]

  • Incubate at room temperature for 1 hour, protected from light.[21]

• Quenching:

  • Add an excess of the quenching solution (e.g., 5-fold molar excess of N-acetylcysteine over the initial amount of linker-payload) to cap any unreacted maleimide (B117702) groups.[21]

  • Incubate for an additional 20 minutes at room temperature.[21]

• Purification and Characterization:

  • Purify the ADC from unconjugated payload and other reactants using SEC.

  • Characterize the final ADC product to determine the drug-to-antibody ratio (DAR), purity, and aggregation state.

Visualizations

Caption: ADC internalization and payload release pathway for Auristatin F-HPA.

Caption: Troubleshooting workflow for ADC resistance.

References

• 1. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Payload of Antibody-drug Conjugates (ADCs) — MMAE and MMAF Brief Introduction – Creative Biolabs ADC Blog [creative-biolabs.com]
• 4. Antibody–Drug Conjugate Payloads: MMAE & MMAF | Biopharma PEG [biochempeg.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Lysosomal P-gp-MDR1 Confers Drug Resistance of Brentuximab Vedotin and Its Cytotoxic Payload Monomethyl Auristatin E in Tumor Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Lysosomal P-gp-MDR1 Confers Drug Resistance of Brentuximab Vedotin and Its Cytotoxic Payload Monomethyl Auristatin E in Tumor Cells [frontiersin.org]
• 9. Lysosomal P-gp-MDR1 Confers Drug Resistance of Brentuximab Vedotin and Its Cytotoxic Payload Monomethyl Auristatin E in Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. books.rsc.org [books.rsc.org]
• 12. mersana.com [mersana.com]
• 13. benchchem.com [benchchem.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. benchchem.com [benchchem.com]
• 17. Antibody–Drug Conjugate Payloads; Study of Auristatin Derivatives [jstage.jst.go.jp]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. applications.emro.who.int [applications.emro.who.int]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Aggregation of Auristatin F-HPA ADCs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address aggregation issues encountered during the synthesis, purification, and storage of Auristatin F-HPA antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of aggregation in Auristatin F-HPA ADCs?

A1: Aggregation of Auristatin F-HPA ADCs is a multifaceted issue primarily driven by the increased hydrophobicity of the antibody after conjugation with the cytotoxic payload. Auristatin F-hydroxypropylamide (AF-HPA) is a hydrophobic molecule, and its attachment to the antibody surface can lead to intermolecular hydrophobic interactions, causing the ADCs to self-associate and form aggregates.[1][2] Several factors can exacerbate this issue:

• High Drug-to-Antibody Ratio (DAR): A higher number of AF-HPA molecules per antibody increases the overall surface hydrophobicity, making the ADC more prone to aggregation.[1]

• Suboptimal Formulation Conditions: The aggregation can be influenced by the buffer pH, ionic strength, and the absence of stabilizing excipients.[2] Conditions close to the isoelectric point (pI) of the ADC can minimize electrostatic repulsion and promote aggregation.

• Conjugation Process Stress: The chemical steps of conjugation, including the use of organic co-solvents to dissolve the hydrophobic payload, can induce conformational changes in the antibody, exposing previously buried hydrophobic regions and promoting aggregation.[2]

• Environmental Stress: Exposure to elevated temperatures, freeze-thaw cycles, and mechanical stress (e.g., vigorous shaking) can denature the ADC and lead to the formation of irreversible aggregates.[1]

Q2: How can I detect and quantify aggregation in my Auristatin F-HPA ADC samples?

A2: A multi-pronged approach using orthogonal analytical techniques is recommended for the comprehensive detection and quantification of ADC aggregation. The most common methods include:

• Size Exclusion Chromatography (SEC-HPLC): This is the gold standard for separating and quantifying monomers, dimers, and higher-order aggregates based on their hydrodynamic volume.[1][3]

• Dynamic Light Scattering (DLS): DLS is a rapid and highly sensitive method for detecting the presence of aggregates and determining the overall size distribution of the ADC population in a sample.[4] It is particularly useful for monitoring the early onset of aggregation.

• Hydrophobic Interaction Chromatography (HIC): While primarily used for determining the drug-to-antibody ratio (DAR), HIC can also provide an indication of aggregation. Aggregated species, being more hydrophobic, will elute later than the monomeric form.[5]

Q3: What is the impact of the Drug-to-Antibody Ratio (DAR) on the stability of Auristatin F-HPA ADCs?

A3: The DAR is a critical quality attribute that directly influences the stability and aggregation propensity of Auristatin F-HPA ADCs. Generally, a higher DAR leads to increased hydrophobicity and a greater tendency for aggregation.[1] While a higher DAR can enhance cytotoxic potency, it often comes at the cost of reduced stability, poor pharmacokinetics, and increased clearance in vivo. Therefore, optimizing the DAR is a crucial step in developing a stable and efficacious ADC. While high DAR ADCs are prone to aggregation, platforms like Dolaflexin are designed to accommodate a high number of payloads like AF-HPA while maintaining favorable physicochemical properties.[6]

Troubleshooting Guides

Problem: High levels of aggregation are observed immediately after the conjugation reaction.

This is a common issue and is often related to the conjugation conditions and the inherent hydrophobicity of the AF-HPA payload.

Potential Cause	Troubleshooting Strategy
High ADC Concentration	Perform the conjugation reaction at a lower antibody concentration to reduce the frequency of intermolecular interactions.
Use of Organic Co-solvents	Minimize the percentage of organic co-solvent used to dissolve the AF-HPA payload. Screen different biocompatible co-solvents to find one that is less denaturing to the antibody.
Suboptimal Buffer Conditions	Ensure the conjugation buffer pH is sufficiently far from the antibody's isoelectric point to maintain electrostatic repulsion. Optimize the ionic strength of the buffer.
Reaction Temperature	Perform the conjugation at a lower temperature to reduce the potential for thermal stress and denaturation of the antibody.
Conjugation Chemistry	Consider using site-specific conjugation technologies to produce more homogeneous ADCs, which can sometimes exhibit lower aggregation propensity compared to stochastic conjugation methods.

Problem: A gradual increase in aggregation is observed during storage.

This indicates that the formulation is not optimal for long-term stability.

Potential Cause	Troubleshooting Strategy
Inadequate Formulation Buffer	Screen a panel of formulation buffers with varying pH and ionic strengths to identify the most stabilizing conditions. A histidine-based buffer at a slightly acidic pH (e.g., 5.2) has been shown to be effective in stabilizing auristatin-based ADCs.[7]
Absence of Stabilizing Excipients	Incorporate excipients into the formulation to enhance stability. Common stabilizers include surfactants (e.g., polysorbate 20/80), sugars (e.g., sucrose, trehalose), and amino acids (e.g., arginine, glycine).[8]
Improper Storage Temperature	Store the ADC at the recommended temperature, typically 2-8°C. Avoid repeated freeze-thaw cycles, as this can be a significant source of aggregation.[1]
Mechanical Stress	Minimize mechanical stress during handling. Avoid vigorous vortexing or shaking of the ADC solution.
Light Exposure	Protect the ADC from light, as some payloads can be photosensitive, leading to degradation and subsequent aggregation.[1]

Quantitative Data on Formulation Effects

The following table summarizes the impact of different storage conditions and formulations on the aggregation of auristatin-based ADCs, as determined by SEC-HPLC. While specific data for Auristatin F-HPA is limited in publicly available literature, the data for structurally similar auristatin ADCs provides valuable insights.

ADC Type	Formulation/Condition	Monomer (%)	Aggregate (%)	Reference
Trastuzumab-MC-VC-PAB-MMAE (DAR ~1.9)	20 mM Histidine, 5% Trehalose, pH 5.2 (Stored at 4°C for 30 days)	>98%	<2%	[7]
DAR = 8 Trastuzumab-MMAE ADC	Formulation Buffer (Stored at 40°C for 2 days)	<5%	>95%	[9]
DAR = 8 Trastuzumab-MMAU ADC (hydrophilic auristatin)	Formulation Buffer (Stored at 40°C for 2 days)	98%	2%	[9]
Adcetris® (Brentuximab Vedotin)	Original Formulation (Stored at 40°C for 24 weeks)	83.41%	16.59%	[10]

Experimental Protocols

Protocol 1: Size Exclusion Chromatography (SEC-HPLC) for Aggregate Quantification

Objective: To separate and quantify the monomeric, dimeric, and higher molecular weight aggregate species of an Auristatin F-HPA ADC.

Materials:

• Auristatin F-HPA ADC sample

• SEC-HPLC system with a UV detector

• SEC column (e.g., Agilent AdvanceBio SEC 300Å, 7.8 × 300 mm, 2.7 µm)[3]

• Mobile Phase: 150 mM Sodium Phosphate, 200 mM NaCl, pH 7.0[11]

Procedure:

• System Preparation: Equilibrate the SEC column with the mobile phase at a flow rate of 0.5 mL/min until a stable baseline is achieved.

• Sample Preparation: Dilute the Auristatin F-HPA ADC sample to a concentration of approximately 1 mg/mL using the mobile phase. Filter the sample through a 0.22 µm syringe filter.

• Injection: Inject 10-20 µL of the prepared sample onto the column.

• Chromatographic Run: Perform an isocratic elution for 15-20 minutes.

• Data Analysis: Monitor the elution profile at 280 nm. Integrate the peak areas corresponding to the high molecular weight (HMW) species (aggregates), the monomer, and any low molecular weight (LMW) species. Calculate the percentage of each species relative to the total peak area.

Protocol 2: Dynamic Light Scattering (DLS) for Size Distribution Analysis

Objective: To rapidly assess the size distribution and identify the presence of aggregates in an Auristatin F-HPA ADC sample.

Materials:

• Auristatin F-HPA ADC sample

• DLS instrument

• Low-volume cuvette or multi-well plate

Procedure:

• Sample Preparation: Dilute the ADC sample to a final concentration of 0.5-1.0 mg/mL in the formulation buffer. It is critical that the sample is free of dust and other particulates. Filter the sample through a 0.22 µm syringe filter directly into the cuvette or well.[12]

• Instrument Setup: Set the instrument parameters, including the sample viscosity and refractive index (based on the buffer), and the measurement temperature (e.g., 25°C).

• Measurement: Place the sample in the instrument and allow it to equilibrate to the set temperature for at least 5 minutes. Perform the DLS measurement, typically consisting of multiple acquisitions.

• Data Analysis: Analyze the correlation function to obtain the hydrodynamic radius (Rh) and the polydispersity index (PDI). A higher Rh and PDI are indicative of aggregation.

Protocol 3: Hydrophobic Interaction Chromatography (HIC) for DAR and Hydrophobicity Profile

Objective: To determine the drug-to-antibody ratio (DAR) distribution and assess the hydrophobicity profile of the Auristatin F-HPA ADC.

Materials:

• Auristatin F-HPA ADC sample

• HIC column (e.g., TSKgel Butyl-NPR)[13]

• HPLC system with a UV detector

• Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0[11]

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0[11]

Procedure:

• System Equilibration: Equilibrate the HIC column with 100% Mobile Phase A.

• Sample Preparation: Dilute the ADC sample to 1 mg/mL in Mobile Phase A.

• Injection: Inject 10-20 µL of the prepared sample.

• Chromatographic Run: Apply a linear gradient from high salt (Mobile Phase A) to low salt (Mobile Phase B) to elute the ADC species. More hydrophobic species (higher DAR) will elute later. A typical gradient might be 100% A to 100% B over 20-30 minutes.

• Data Analysis: Monitor the chromatogram at 280 nm. The peaks eluting at different retention times correspond to ADC species with different DARs. The weighted average DAR can be calculated from the peak areas of the different species.

Visualizations

Caption: Structure of an Auristatin F-HPA ADC.

Caption: Troubleshooting decision tree for ADC aggregation.

References

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. pharmtech.com [pharmtech.com]
• 3. agilent.com [agilent.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. explorationpub.com [explorationpub.com]
• 8. Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. bioprocessintl.com [bioprocessintl.com]
• 11. benchchem.com [benchchem.com]
• 12. Sample preparation: DLS – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Mitigating Off-Target Toxicity of Auristatin F-HPA Antibody-Drug Conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and mitigate the off-target toxicity of Antibody-Drug Conjugates (ADCs) utilizing the Auristatin F-HPA payload.

Troubleshooting Guides

This section addresses specific issues that may arise during the development and in vitro/in vivo evaluation of Auristatin F-HPA ADCs, with a focus on strategies to minimize off-target effects.

Issue 1: High In Vitro Cytotoxicity in Antigen-Negative Cell Lines

Question: My Auristatin F-HPA ADC is showing significant toxicity to antigen-negative (Ag-) cells in my experiments. What is the likely cause and how can I troubleshoot this?

Answer: Unwanted toxicity in antigen-negative cells often points to premature payload release from the ADC in the culture medium, leading to non-specific uptake of the cytotoxic Auristatin F-HPA or its metabolite, Auristatin F (AF). The inherent hydrophobicity of Auristatin F-HPA facilitates its passive diffusion across cell membranes, contributing to this off-target effect.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high in vitro off-target toxicity.

Potential Causes and Solutions:

Potential Cause	Explanation	Suggested Solution
Linker Instability	The linker connecting Auristatin F-HPA to the antibody may be susceptible to cleavage by extracellular enzymes present in the cell culture medium, leading to premature payload release.[1]	- Assess linker stability: Perform a plasma or cell culture medium stability assay to quantify the rate of payload release over time. - Engineer a more stable linker: Consider alternative linker chemistries that are less prone to enzymatic degradation in the extracellular environment.
Excessive Bystander Effect	While a controlled bystander effect is desirable for treating heterogeneous tumors, the high membrane permeability of the released Auristatin F-HPA can lead to excessive killing of neighboring Ag- cells.[2]	- Quantify the bystander effect: Utilize a co-culture assay with fluorescently labeled Ag- and Ag+ cells to precisely measure the extent of bystander killing.[3][4] - Modify the payload: While Auristatin F-HPA is designed for permeability, consider exploring derivatives with altered physicochemical properties to control the bystander effect.
High Drug-to-Antibody Ratio (DAR)	A high DAR can increase the hydrophobicity of the ADC, potentially leading to aggregation and non-specific uptake by cells.[5]	- Optimize the DAR: Synthesize ADCs with varying DARs (e.g., 2, 4, 8) and evaluate their in vitro off-target toxicity. A lower DAR may improve the therapeutic index. - Use site-specific conjugation: This ensures a homogenous DAR and can lead to improved pharmacokinetics and a better safety profile.

Issue 2: Unexpected In Vivo Toxicity (e.g., Neutropenia, Hepatotoxicity)

Question: My Auristatin F-HPA ADC demonstrated good specificity in vitro, but is causing significant toxicity in animal models. What are the potential reasons and how can I address this?

Answer: In vivo toxicity that is not predicted by in vitro models is a common challenge in ADC development. This can be attributed to several factors, including off-target uptake by healthy tissues, linker instability in the systemic circulation, and the inherent toxicity of the auristatin payload.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected in vivo toxicity.

Potential Causes and Solutions:

Potential Cause	Explanation	Suggested Solution
Non-specific Uptake	The ADC may be cleared from circulation by non-target cells, such as those in the liver and spleen, through mechanisms like Fc-receptor mediated uptake or recognition of the ADC's glycosylation pattern.[6] The hydrophobicity of the Auristatin F-HPA payload can also contribute to non-specific uptake.[7]	- Modify the antibody's Fc region: Introduce mutations to reduce binding to Fc receptors on immune cells. - Increase hydrophilicity: Incorporate hydrophilic linkers (e.g., PEG) to shield the hydrophobic payload and reduce non-specific interactions.[8]
"On-target, off-tumor" Toxicity	The target antigen may be expressed at low levels on healthy tissues, leading to ADC binding and subsequent toxicity.	- Thoroughly characterize target antigen expression: Use sensitive methods like immunohistochemistry (IHC) on a wide range of normal tissues to quantify off-tumor antigen expression. - Select a different target antigen: If off-tumor expression is significant, consider an alternative target with a more tumor-specific expression profile.
Linker Instability in Circulation	The linker may be stable in vitro but susceptible to cleavage by enzymes present in the bloodstream, leading to systemic release of the potent auristatin payload.	- Perform in vivo linker stability studies: Analyze plasma samples from treated animals at various time points to quantify the concentration of released Auristatin F-HPA and its metabolites.[9] - Optimize linker chemistry: Select a linker with proven stability in the relevant species.

Issue 3: ADC Aggregation and Poor Pharmacokinetics

Question: I'm observing aggregation of my Auristatin F-HPA ADC preparation, and it's clearing rapidly in vivo. How can I improve its properties?

Answer: ADC aggregation is a common issue, often driven by the increased hydrophobicity of the conjugate after payload attachment.[10] Aggregation can lead to altered efficacy, poor pharmacokinetics (rapid clearance), and potential immunogenicity.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ADC aggregation and poor pharmacokinetics.

Potential Causes and Solutions:

Potential Cause	Explanation	Suggested Solution
Payload Hydrophobicity	Auristatin F-HPA is a hydrophobic molecule. Conjugating multiple copies to an antibody significantly increases the overall hydrophobicity of the ADC, promoting self-association.[7]	- Incorporate hydrophilic linkers: The use of linkers containing polyethylene (B3416737) glycol (PEG) can effectively "shield" the hydrophobic payload, reducing aggregation and improving solubility.[8] - Explore hydrophilic payload derivatives: While Auristatin F-HPA is the payload of interest, for future ADC designs, consider more hydrophilic auristatin derivatives.[5]
High and Heterogeneous DAR	A high number of conjugated drug molecules increases hydrophobicity. Traditional conjugation methods (e.g., to lysines or cysteines) can result in a heterogeneous mixture of ADCs, some with very high DARs that are prone to aggregation.[5]	- Optimize the DAR: Aim for a lower, more optimal DAR (typically 2-4) to balance potency and biophysical properties. - Employ site-specific conjugation: This produces a homogeneous ADC with a defined DAR, which often leads to improved pharmacokinetics and reduced aggregation.
Suboptimal Formulation	The buffer composition (pH, ionic strength) and the presence of stabilizing excipients are critical for maintaining ADC stability.[11]	- Perform formulation screening: Evaluate the stability of the ADC in a range of buffers with different pH values and ionic strengths. - Add stabilizing excipients: Screen for excipients such as sugars (e.g., sucrose, trehalose) and surfactants (e.g., polysorbate 20/80) that can prevent aggregation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Auristatin F-HPA and how does it differ from other auristatins like MMAE and MMAF?

A1: Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a derivative of Auristatin F. Like other auristatins, its ultimate mechanism of action is to inhibit tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[12][13]

The key differences lie in its delivery and bystander effect:

• Release: Auristatin F-HPA is typically attached to the antibody via an ester linkage. It is released from the ADC within the target cell by the action of esterases.[14]

• Metabolism and Permeability: Once released, the hydrophobic and cell-permeable Auristatin F-HPA can diffuse out of the target cell to exert a "bystander effect" on neighboring tumor cells.[2] Inside the cells, it is further metabolized to Auristatin F (AF). AF is negatively charged and significantly less membrane-permeable, effectively trapping the highly potent payload within the cells.[15] This creates a "controlled" bystander effect.

• Comparison to MMAE and MMAF:

  • MMAE (Monomethyl Auristatin E) is also hydrophobic and cell-permeable, leading to a potent bystander effect.

  • MMAF (Monomethyl Auristatin F) has a charged C-terminal phenylalanine, making it much less membrane-permeable.[12] Consequently, ADCs with MMAF have a significantly reduced or absent bystander effect.

Q2: How does the Drug-to-Antibody Ratio (DAR) impact the off-target toxicity of my Auristatin F-HPA ADC?

A2: The DAR is a critical parameter that significantly influences both the efficacy and toxicity of an ADC. For a hydrophobic payload like Auristatin F-HPA, a higher DAR generally leads to:

• Increased Off-Target Toxicity: Higher DARs increase the overall hydrophobicity of the ADC, which can lead to faster clearance from circulation, increased aggregation, and greater non-specific uptake by tissues like the liver.[5][7] This can result in the release of the payload in healthy tissues, causing toxicity.

• Potentially Higher Potency: A higher DAR means more payload is delivered to the target cell, which can increase potency. However, this benefit is often outweighed by the negative impact on pharmacokinetics and safety.

• Optimal DAR: The optimal DAR is a balance between efficacy and safety. For many ADCs, a DAR of 2 to 4 is considered optimal. It is crucial to experimentally determine the optimal DAR for your specific ADC.

Q3: What are the most important in vitro assays to run to predict the potential for off-target toxicity of my Auristatin F-HPA ADC?

A3: A panel of in vitro assays is essential to de-risk an ADC candidate before moving into in vivo studies. The most critical assays for predicting off-target toxicity include:

• Cytotoxicity Assay on Antigen-Negative Cells: This is a direct measure of non-specific killing. A significant loss of viability in antigen-negative cells at clinically relevant concentrations is a major red flag.

• Plasma Stability Assay: This assay assesses the stability of the linker in a biologically relevant matrix.[1][16] By incubating the ADC in plasma from the intended preclinical species (and human plasma), you can quantify the rate of premature payload release, which is a primary driver of systemic toxicity.

• Bystander Effect Assay (Co-culture): This assay is particularly important for a permeable payload like Auristatin F-HPA. It helps to quantify the extent of killing of neighboring antigen-negative cells.[3][4] An overly potent bystander effect in vitro can translate to toxicity in vivo.

• Hematopoietic Progenitor Cell (HPC) Toxicity Assay: This assay uses human bone marrow-derived stem cells to predict the potential for myelosuppression (e.g., neutropenia, thrombocytopenia), a common dose-limiting toxicity for ADCs.

Q4: Can I reduce off-target toxicity by changing the dosing schedule in my animal studies?

A4: Yes, optimizing the dosing regimen can be an effective strategy to improve the therapeutic index of an ADC. Instead of a single high dose, a fractionated dosing schedule (administering smaller, more frequent doses) can often be better tolerated. This approach can maintain therapeutic drug concentrations in the tumor while keeping systemic levels of free payload below toxic thresholds. However, the optimal dosing schedule needs to be determined empirically for each ADC.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (MTT-based)

Objective: To determine the IC50 (half-maximal inhibitory concentration) of the Auristatin F-HPA ADC on both antigen-positive (Ag+) and antigen-negative (Ag-) cell lines.

Materials:

• Ag+ and Ag- cell lines

• Complete cell culture medium

• Auristatin F-HPA ADC and isotype control ADC

• 96-well sterile plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Multichannel pipette

• Humidified incubator (37°C, 5% CO2)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 2,000-10,000 cells/well) in 100 µL of medium.

  • Incubate overnight to allow for cell attachment.[17][18]

• ADC Treatment:

  • Prepare serial dilutions of the Auristatin F-HPA ADC and isotype control ADC in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted ADCs. Include untreated control wells (medium only).

• Incubation:

  • Incubate the plate for a duration appropriate for the ADC's mechanism of action (typically 72-120 hours).

• MTT Assay:

  • Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.[17]

  • Carefully remove the medium and add 100 µL of solubilization buffer to dissolve the formazan crystals.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (wells with no cells).

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the logarithm of the ADC concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: Co-culture Bystander Effect Assay

Objective: To quantify the bystander killing of antigen-negative (Ag-) cells by the Auristatin F-HPA ADC in the presence of antigen-positive (Ag+) cells.

Materials:

• Ag+ cell line

• Ag- cell line engineered to express a fluorescent protein (e.g., GFP)

• Complete cell culture medium

• Auristatin F-HPA ADC and isotype control ADC

• 96-well black-walled, clear-bottom sterile plates

• Hoechst 33342 (for nuclear staining)

• Propidium Iodide (PI) or other dead cell stain

• High-content imaging system or flow cytometer

Procedure:

• Cell Seeding:

  • Seed a mixture of Ag+ cells and Ag--GFP cells at a defined ratio (e.g., 1:1, 3:1, 9:1) in a 96-well plate.[4]

  • Include control wells with only Ag--GFP cells to measure direct toxicity.

  • Allow cells to adhere overnight.

• ADC Treatment:

  • Prepare serial dilutions of the ADC. A key consideration is to use a concentration range that is highly cytotoxic to the Ag+ cells but has minimal direct effect on the Ag- cells in monoculture.[18]

  • Add the ADC-containing medium to the wells.

• Incubation:

  • Incubate the plate for 72-120 hours.

• Staining and Imaging:

  • Add Hoechst 33342 and a dead cell stain to the wells and incubate as required.

  • Acquire images using a high-content imaging system, capturing both the GFP and dead cell stain channels.

• Data Analysis:

  • Use image analysis software to identify and count the number of live (GFP-positive, PI-negative) and dead (GFP-positive, PI-positive) Ag- cells in each well.

  • Calculate the percentage viability of the Ag--GFP cells in the co-cultures relative to the Ag--GFP cells in the monoculture control wells treated with the same ADC concentration.

  • A significant decrease in the viability of Ag--GFP cells in the co-culture compared to the monoculture indicates a bystander effect.

Protocol 3: In Vitro Plasma Stability Assay

Objective: To assess the stability of the ADC linker and quantify the premature release of Auristatin F-HPA in plasma.

Materials:

• Auristatin F-HPA ADC

• Freshly collected plasma (e.g., human, mouse, rat) with anticoagulant (e.g., heparin)

• Phosphate-buffered saline (PBS)

• Incubator at 37°C

• Acetonitrile (B52724) with an internal standard

• LC-MS/MS system

Procedure:

• ADC Incubation:

  • Incubate the Auristatin F-HPA ADC at a final concentration (e.g., 100 µg/mL) in plasma at 37°C.[16]

  • Include a control sample of the ADC in PBS to monitor intrinsic stability.

• Time Points:

  • Collect aliquots of the plasma samples at various time points (e.g., 0, 6, 24, 48, 96, 168 hours).

  • Immediately freeze the aliquots at -80°C to stop any further degradation.

• Sample Preparation:

  • Thaw the plasma aliquots on ice.

  • Precipitate the plasma proteins by adding 3-4 volumes of cold acetonitrile containing an internal standard.

  • Vortex and centrifuge at high speed to pellet the proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial.

  • Analyze the supernatant by LC-MS/MS to quantify the concentration of released Auristatin F-HPA.

• Data Analysis:

  • Generate a standard curve for Auristatin F-HPA in plasma.

  • Calculate the concentration of released payload at each time point.

  • Plot the percentage of released payload over time to determine the stability profile of the ADC in plasma.

Protocol 4: Determination of Drug-to-Antibody Ratio (DAR) by HIC

Objective: To determine the average DAR and the distribution of drug-loaded species of the Auristatin F-HPA ADC.

Materials:

• Auristatin F-HPA ADC sample

• Hydrophobic Interaction Chromatography (HIC) column (e.g., TSKgel Butyl-NPR)

• HPLC system with a UV detector

• Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol

Procedure:

• System Equilibration:

  • Equilibrate the HIC column with 100% Mobile Phase A.

• Sample Preparation:

  • Dilute the ADC sample to approximately 1 mg/mL in Mobile Phase A.[19]

• Chromatographic Run:

  • Inject the sample onto the column.

  • Elute the bound ADC species using a linear gradient of increasing Mobile Phase B (e.g., 0-100% B over 30 minutes). Species will elute in order of increasing hydrophobicity (and thus, increasing DAR).

  • Monitor the elution profile at 280 nm.

• Data Analysis:

  • Integrate the peak areas for each DAR species (DAR0, DAR2, DAR4, etc.).

  • Calculate the weighted average DAR using the following formula: Average DAR = Σ (Peak Area of each species * DAR of that species) / Σ (Total Peak Area)

By following these troubleshooting guides and experimental protocols, researchers can systematically evaluate and mitigate the off-target toxicity of Auristatin F-HPA ADCs, ultimately leading to the development of safer and more effective cancer therapeutics.

References

• 1. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 2. mersana.com [mersana.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Antibody-Drug Conjugate Payloads; Study of Auristatin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Proposed mechanism of off-target toxicity for antibody–drug conjugates driven by mannose receptor uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of Payload Hydrophobicity on the Stability of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 11. pharmtech.com [pharmtech.com]
• 12. Payload of Antibody-drug Conjugates (ADCs) — MMAE and MMAF Brief Introduction – Creative Biolabs ADC Blog [creative-biolabs.com]
• 13. Unlocking the Multifaceted Mechanisms of Antibody–Drug Conjugates – BEBPA [bebpa.org]
• 14. books.rsc.org [books.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 18. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

Navigating the Synthesis of Auristatin F-HPA at Scale: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The large-scale synthesis of Auristatin F-HPA (Auristatin F-hydroxypropyl amide), a potent cytotoxic payload for antibody-drug conjugates (ADCs), presents a unique set of challenges that require careful consideration and optimization. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in overcoming common hurdles encountered during the scale-up process.

Frequently Asked Questions (FAQs)

1. What are the primary challenges when scaling up the synthesis of Auristatin F-HPA?

Scaling up the synthesis of this complex pentapeptide derivative from the lab bench to manufacturing scale introduces several critical challenges. These primarily revolve around maintaining product quality and ensuring a consistent and efficient process. Key issues include:

• Impurity Profile Control: The formation of process-related impurities can increase with scale, complicating purification and potentially impacting the final product's safety and efficacy.

• Diastereomeric Purity: Auristatin F-HPA contains multiple chiral centers. Maintaining high diastereomeric purity is crucial, as diastereomers can have different biological activities and toxicities.

• Peptide Aggregation: The hydrophobic nature of the auristatin peptide backbone can lead to aggregation during synthesis and purification, resulting in poor yields and difficult handling.[1][2][3]

• Reagent Stoichiometry and Addition Rates: What works at a small scale may not be directly transferable. Controlling reaction kinetics and heat transfer becomes critical to avoid side reactions.

• Purification Methodology: Chromatographic purification can be challenging and costly at a large scale. Crystallization is a preferred method for purification and impurity removal in a manufacturing setting.[4]

2. What is the general synthetic strategy for large-scale Auristatin F-HPA production?

A convergent synthesis approach is the most common and efficient method for the large-scale manufacturing of Auristatin F and its derivatives.[4][5] This strategy involves the synthesis of smaller, well-defined peptide fragments, which are then coupled together to form the final molecule. This approach is generally preferred over a linear synthesis for complex peptides as it simplifies purification of intermediates and can lead to higher overall yields.

The synthesis can be broadly divided into non-GMP and GMP (Good Manufacturing Practice) steps, with the final steps being conducted under high containment due to the cytotoxic nature of the molecule.[4]

3. How are impurities controlled during the scale-up of Auristatin F-HPA synthesis?

Control of impurities during large-scale synthesis is a multi-faceted challenge. A key strategy is the isolation and purification of intermediates by crystallization or precipitation.[4] This approach is highly effective at removing process-related impurities and ensuring that the material entering the subsequent step is of high purity.

Final product purification is also critical. Crystallization of the final Auristatin F-HPA product has been successfully developed to remove specified impurities and provide a high-purity active warhead molecule.[4]

Troubleshooting Guides

Issue 1: Low Yield and/or Incomplete Reactions

Possible Cause	Troubleshooting Steps
Peptide Aggregation	- Solvent Selection: Switch to more polar, aprotic solvents like N-methyl-2-pyrrolidone (NMP) or add dimethyl sulfoxide (B87167) (DMSO) to the reaction mixture to improve solvation of the peptide chain.[1][6] - Chaotropic Salts: Incorporate chaotropic salts such as lithium chloride (LiCl) into the coupling and deprotection solutions to disrupt secondary structures that lead to aggregation.[6] - Temperature: Couple at a higher temperature to disrupt hydrogen bonding.[1] - Backbone Protection: For particularly difficult sequences, consider the use of backbone-protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb) to prevent hydrogen bonding.[1]
Poor Reagent Solubility	- Solvent Screening: Perform solubility studies for all starting materials and reagents in the chosen solvent system at the intended reaction temperature. - Co-solvent Systems: Utilize a co-solvent system to ensure all reactants remain in solution throughout the reaction.
Inefficient Coupling	- Coupling Reagent Selection: Screen different peptide coupling reagents to find the optimal one for the specific peptide fragments being coupled. - Activation Time: Optimize the activation time for the coupling reaction. - pH Control: Ensure the reaction pH is optimal for the coupling reaction.

Issue 2: Poor Diastereomeric Purity

Possible Cause	Troubleshooting Steps
Racemization during Peptide Coupling	- Coupling Reagent Choice: Use coupling reagents known to minimize racemization, such as those based on carbodiimides in the presence of an additive like 1-hydroxybenzotriazole (B26582) (HOBt).[6] - Temperature Control: Maintain a low temperature during the coupling reaction to minimize the rate of racemization. - Base Selection: Use a non-nucleophilic base for the coupling reaction.
Epimerization of Chiral Centers	- Protecting Group Strategy: Select protecting groups that are stable under the reaction conditions and can be removed without causing epimerization.[4] - Process Parameter Control: Tightly control reaction parameters such as temperature, reaction time, and reagent stoichiometry.

Issue 3: Difficulty with Product Isolation and Purification

Possible Cause	Troubleshooting Steps
Product is an Oil or Amorphous Solid	- Crystallization Development: Invest in developing a robust crystallization process for the final product and key intermediates. This may involve screening a wide range of solvents, temperatures, and cooling profiles.[4] - Anti-solvent Precipitation: If crystallization is not feasible, develop a controlled precipitation method using an anti-solvent.
Product Contaminated with Reagents or Byproducts	- Work-up Optimization: Optimize the aqueous work-up procedure to effectively remove water-soluble impurities. - Re-crystallization/Re-slurry: Perform a re-crystallization or re-slurry of the isolated product to improve its purity.

Data Presentation

While specific quantitative data from proprietary large-scale synthesis is not publicly available, the following table summarizes the key challenges and the strategies employed to overcome them in a manufacturing setting.

Challenge	Key Contributing Factors	Recommended Scale-up Strategy
Impurity Formation	Side reactions, excess reagents, thermal degradation.	Isolation and purification of intermediates by crystallization/precipitation.[4]
Low Diastereomeric Purity	Racemization during coupling, epimerization.	Careful selection of coupling reagents and protecting groups, strict temperature control.[4]
Peptide Aggregation	Hydrophobic nature of the peptide backbone.	Use of polar aprotic solvents (e.g., NMP, DMSO), addition of chaotropic salts.[1][6]
Low Overall Yield	Incomplete reactions, difficult purifications.	Convergent synthetic route, optimization of each synthetic step, development of a crystallization process for isolation.[4][5]

Experimental Protocols

A detailed, step-by-step protocol for the kilogram-scale synthesis of Auristatin F-HPA is proprietary. However, based on the literature, a generalized experimental workflow for a convergent synthesis is described below.

Convergent Synthesis of Auristatin F-HPA (Generalized)

• Fragment Synthesis: Synthesize two or more key peptide fragments separately. For example, a dipeptide fragment and a tripeptide fragment. This is typically done using standard solution-phase peptide synthesis techniques.

• Fragment Purification: Purify each fragment, often by crystallization or column chromatography at the lab scale, and preferably by crystallization at a larger scale.

• Fragment Coupling: Couple the purified fragments using a suitable peptide coupling reagent.

• Deprotection: Remove any protecting groups from the coupled peptide.

• HPA Moiety Installation: Introduce the hydroxypropyl amide (HPA) moiety to the C-terminus of the peptide.

• Final Deprotection and Purification: Perform the final deprotection step and purify the Auristatin F-HPA product, ideally through crystallization, to achieve the desired high purity and diastereomeric ratio.[4]

Visualizations

Caption: Generalized Convergent Synthesis Workflow for Auristatin F-HPA.

Caption: Troubleshooting Logic for Low Yield in Auristatin F-HPA Synthesis.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. books.rsc.org [books.rsc.org]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Bystander Effect of Auristatin F-HPA ADCs

Welcome to the technical support center for researchers, scientists, and drug development professionals dedicated to optimizing the bystander effect of Auristatin F-HPA Antibody-Drug Conjugates (ADCs). This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to provide answers to common questions and solutions to problems that may arise during your in vitro and in vivo experiments aimed at augmenting the bystander killing capacity of Auristatin F-HPA-based ADCs.

Q1: We are observing a weaker than expected bystander effect in our co-culture assay. What are the potential causes and how can we troubleshoot this?

A1: A suboptimal bystander effect in a co-culture system can stem from several factors related to the ADC construct, the experimental setup, or the cell lines used. Here's a troubleshooting guide:

• ADC Construct Integrity and Composition:

  • Linker Stability and Cleavage: The linker must be efficiently cleaved within the target antigen-positive (Ag+) cell to release the Auristatin F-HPA payload.[1] If the linker is too stable, payload release will be limited, thus preventing its diffusion to neighboring antigen-negative (Ag-) cells.[1] Conversely, if the linker is too labile, premature payload release in the medium can lead to non-specific toxicity and confound the interpretation of a true bystander effect.

    • Troubleshooting:

      • Linker Selection: Consider evaluating linkers with different cleavage mechanisms (e.g., enzyme-cleavable vs. pH-sensitive) to optimize payload release kinetics.[2] For Auristatin F-HPA, a cleavable linker is essential for releasing the membrane-permeable payload.[3]

      • Linker Stability Assay: Perform a plasma stability assay to ensure the linker is not prematurely cleaved.

  • Drug-to-Antibody Ratio (DAR): A low DAR may not deliver a sufficient concentration of the payload to the target cell to elicit a strong bystander effect.[1] Conversely, a very high DAR can lead to ADC aggregation and faster clearance in vivo, potentially reducing efficacy.[1][4]

    • Troubleshooting:

      • DAR Optimization: It is crucial to optimize the DAR to balance payload delivery and ADC stability.[1] Synthesize and test ADCs with varying DARs (e.g., 2, 4, 8) to determine the optimal ratio for your specific antibody and target.

• Experimental Assay Conditions:

  • Co-culture Ratio and Seeding Density: The ratio of Ag+ to Ag- cells is critical. A higher proportion of Ag+ cells generally leads to a more pronounced bystander effect.[1][5] Cell seeding density should allow for cell-to-cell contact to facilitate payload diffusion but avoid overgrowth, which can complicate analysis.[1]

    • Troubleshooting:

      • Ratio Titration: Experiment with different Ag+:Ag- ratios (e.g., 1:3, 1:1, 3:1) to find the optimal balance for your system.[1]

      • Density Optimization: Perform a cell titration experiment to determine the optimal seeding density for both cell lines.

  • ADC Concentration: The ADC concentration should be sufficient to effectively kill the Ag+ cells without causing significant direct toxicity to the Ag- cells.[1]

    • Troubleshooting:

      • Dose-Response Curves: Determine the IC50 of your ADC on both Ag+ and Ag- monocultures to identify the appropriate concentration range for the co-culture assay.

  • Incubation Time: The duration of the assay must be sufficient to allow for ADC internalization, payload release, diffusion, and induction of apoptosis in bystander cells.

    • Troubleshooting:

      • Time-Course Experiment: Perform a time-course experiment (e.g., 48, 72, 96, 120 hours) to identify the optimal incubation period for observing the bystander effect.

• Cell Line Characteristics:

  • Antigen Expression Levels: The level of antigen expression on the Ag+ cells can influence the extent of ADC uptake and subsequent payload release.[5]

    • Troubleshooting:

      • Antigen Quantification: Quantify the antigen expression on your Ag+ cell line using flow cytometry or western blot to ensure it is adequate.

  • Payload Efflux Pumps: Overexpression of efflux pumps, such as P-glycoprotein (Pgp), in bystander cells can reduce the intracellular concentration of the payload and diminish the bystander effect.[6]

    • Troubleshooting:

      • Efflux Pump Expression Analysis: Assess the expression of relevant efflux pumps in your Ag- cell line.

      • Use of Efflux Pump Inhibitors: Consider including a control with an efflux pump inhibitor to determine if this is a limiting factor.

Q2: How can we differentiate a true bystander effect from non-specific toxicity caused by premature linker cleavage in the culture medium?

A2: This is a critical question that can be addressed using a Conditioned Medium Transfer Assay .

• Principle: This assay differentiates between a true bystander effect (cell-to-cell transfer of the payload) and the effect of payload that has been prematurely released into the culture medium.[1]

• Procedure:

  • Culture the Ag+ cells alone and treat them with the Auristatin F-HPA-based ADC for a predetermined period.

  • Collect the conditioned medium from these ADC-treated Ag+ cells.[7]

  • As a control, add the same concentration of the ADC to fresh culture medium without cells and incubate for the same duration.

  • Add the conditioned medium and the control medium to cultures of Ag- cells.[7]

  • Assess the viability of the Ag- cells.

• Interpretation:

  • If the conditioned medium from the ADC-treated Ag+ cells is significantly more cytotoxic to the Ag- cells than the control medium containing the ADC alone, it indicates that the payload was processed by and released from the Ag+ cells, confirming a bystander effect.[1]

  • If both conditioned and control media show similar toxicity, it suggests that the linker is unstable in the culture medium, leading to premature payload release.[1]

Q3: We are observing high background or no signal in our bystander effect assays. What are some general troubleshooting tips?

A3: High background and weak or no signal are common issues in cell-based assays. Here are some general troubleshooting strategies:

• For High Background:

  • Insufficient Washing: Ensure thorough but gentle washing steps to remove unbound ADC and other reagents.

  • Primary Antibody Concentration (for detection): If using a secondary detection method, the primary antibody concentration may be too high, leading to non-specific binding.[8]

  • Insufficient Blocking: Ensure adequate blocking of non-specific binding sites.[8]

  • Autofluorescence: Cell culture media components like phenol (B47542) red and fetal bovine serum can cause autofluorescence. Consider using phenol red-free media or performing measurements in PBS.[9]

• For Weak or No Signal:

  • Reagent Issues: Confirm that all reagents, including the ADC, are properly stored and within their expiration dates. Prepare fresh reagents.

  • Incorrect Reagent Order or Preparation: Double-check the experimental protocol to ensure reagents were added in the correct order and at the correct concentrations.

  • Suboptimal Incubation Times: Ensure incubation times are sufficient for the biological processes to occur.[10]

  • Instrument Settings: Verify that the plate reader or imaging system is set to the correct wavelengths and has been properly calibrated.[10]

  • Cell Health: Ensure cells are healthy and viable before starting the experiment.

Data Presentation

The following tables summarize representative quantitative data on how linker type and Drug-to-Antibody Ratio (DAR) can influence the bystander effect of Auristatin-based ADCs.

Table 1: Impact of Linker Type on In Vitro Bystander Effect

ADC Construct	Linker Type	Payload	Bystander Effect (IC50 on Ag- cells in co-culture, nM)	Reference
ADC-1	Cleavable (vc-type)	Auristatin F-HPA	55	[11][12]
ADC-2	Non-cleavable (SMCC-type)	Auristatin F-HPA	>1000	[11][13]

This data is representative and illustrates the principle that cleavable linkers are generally required for a potent bystander effect with auristatin-based payloads.[7][14]

Table 2: Influence of Drug-to-Antibody Ratio (DAR) on Bystander Killing

ADC Construct	DAR	Payload	Bystander Effect (IC50 on Ag- cells in co-culture, nM)	Reference
ADC-3	2	Auristatin F-HPA	95	[3][15]
ADC-4	4	Auristatin F-HPA	60	[3][15]
ADC-5	8	Auristatin F-HPA	45	[3][15]

This representative data suggests that a higher DAR can lead to a more potent bystander effect in vitro, although in vivo efficacy and tolerability must also be considered.[4]

Experimental Protocols

Detailed methodologies for key in vitro assays to evaluate the bystander effect are provided below.

Protocol 1: Co-culture Bystander Effect Assay

This assay directly measures the killing of antigen-negative cells when cultured together with antigen-positive cells in the presence of an ADC.[16]

• Materials and Reagents:

  • Antigen-positive (Ag+) cell line

  • Antigen-negative (Ag-) cell line, engineered to express a fluorescent protein (e.g., GFP) for identification.[16]

  • Complete cell culture medium

  • Auristatin F-HPA ADC

  • Isotype control ADC

  • 96-well, black, clear-bottom tissue culture plates

  • Fluorescence microscope or high-content imager

• Procedure:

  • Cell Seeding:

    • Harvest and count Ag+ and Ag- cells.

    • Seed a mixture of Ag+ and Ag- cells into a 96-well plate at a predetermined ratio (e.g., 1:1, with a total of 10,000 cells per well).[7]

    • Include control wells with only Ag- cells and only Ag+ cells.

    • Allow cells to adhere overnight.[7]

  • ADC Treatment:

    • Prepare serial dilutions of the Auristatin F-HPA ADC and isotype control ADC in complete culture medium.

    • Remove the seeding medium from the wells and add the ADC-containing medium.[7]

    • Include untreated control wells for each cell ratio.

  • Incubation:

    • Incubate the plate for a period determined to be optimal for observing the bystander effect (typically 72-120 hours).[7]

  • Data Acquisition and Analysis:

    • Imaging: Acquire images of the fluorescently labeled Ag- cells using a fluorescence microscope or high-content imager.[7]

    • Quantification: Quantify the number or confluence of viable Ag- cells in each well.[7]

    • Data Analysis: Normalize the number of viable Ag- cells in the treated co-culture wells to the untreated co-culture control wells to determine the percentage of bystander cell killing. Plot dose-response curves to determine the IC50 of the bystander effect.[7]

Protocol 2: Conditioned Medium Transfer Assay

This assay determines if the cytotoxic payload is released from the Ag+ cells into the culture medium and is capable of killing Ag- cells.[14]

• Materials and Reagents:

  • Same as the co-culture assay.

• Procedure:

  • Preparation of Conditioned Medium:

    • Seed Ag+ cells in a culture flask or multi-well plate and allow them to adhere overnight.

    • Treat the Ag+ cells with a high concentration (e.g., 10x IC50) of the Auristatin F-HPA ADC for 48-72 hours.[7]

    • Include an untreated control group of Ag+ cells.[7]

    • Collect the culture supernatant (conditioned medium).[7]

    • Centrifuge the conditioned medium to remove any detached cells and debris.[7]

  • Treatment of Bystander Cells:

    • Seed Ag- cells in a 96-well plate and allow them to adhere overnight.[7]

    • Remove the seeding medium and replace it with the collected conditioned medium from both ADC-treated and untreated Ag+ cells.[7]

    • Include a control where Ag- cells are treated with fresh medium containing the ADC to assess direct toxicity.[7]

  • Incubation:

    • Incubate the Ag- cells with the conditioned medium for 48-72 hours.[7]

  • Data Acquisition and Analysis:

    • Assess the viability of the Ag- cells using a suitable method such as an MTT assay, CellTiter-Glo®, or live/dead staining followed by imaging.[7]

    • Compare the viability of Ag- cells treated with conditioned medium from ADC-treated Ag+ cells to those treated with conditioned medium from untreated Ag+ cells. A significant reduction in viability indicates a bystander effect mediated by a secreted payload.[7]

Visualizations

The following diagrams illustrate key concepts and workflows related to the bystander effect of Auristatin F-HPA ADCs.

Caption: Mechanism of the "DolaLock" controlled bystander effect of Auristatin F-HPA ADCs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Hydrophilic Auristatin Glycoside Payload Enables Improved Antibody-Drug Conjugate Efficacy and Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. mersana.com [mersana.com]
• 7. benchchem.com [benchchem.com]
• 8. Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background [atlasantibodies.com]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 11. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Bystander Effects, Pharmacokinetics, and Linker-Payload Stability of EGFR-Targeting Antibody-Drug Conjugates Losatuxizumab Vedotin and Depatux-M in Glioblastoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Auristatin F-HPA Payload Delivery

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Auristatin F-HPA-based Antibody-Drug Conjugates (ADCs). This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you optimize the delivery of your Auristatin F-HPA payload to tumor cells and address common challenges encountered during your experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Auristatin F-HPA and how does its delivery mechanism work?

Auristatin F-hydroxypropylamide (AF-HPA) is a potent anti-mitotic agent used as a cytotoxic payload in ADCs.[1][2][3][4] It is a derivative of Auristatin F (AF). The delivery mechanism is designed for a controlled bystander effect. AF-HPA is membrane-permeable, allowing it to diffuse into target tumor cells and kill neighboring antigen-negative cells.[4] Once inside the cell, it is metabolized to the membrane-impermeable Auristatin F, which becomes trapped within the cell, leading to sustained cytotoxic activity.[1][4]

Q2: What are the critical factors influencing the successful delivery of the Auristatin F-HPA payload?

Several factors are crucial for the effective delivery of the Auristatin F-HPA payload:

• Antibody Specificity and Internalization: The monoclonal antibody (mAb) must bind with high specificity to a tumor-associated antigen that is abundantly expressed on the cancer cell surface.[5][6] Efficient internalization of the ADC-antigen complex is essential for the payload to reach its intracellular target.[6][7][8]

• Linker Stability: The linker connecting the antibody to the AF-HPA payload must be stable in systemic circulation to prevent premature release of the payload, which can cause off-target toxicity.[9][10][11][12]

• Payload Release Mechanism: For cleavable linkers, the release mechanism should be efficient within the target cell's lysosomal environment.[13][14]

• Drug-to-Antibody Ratio (DAR): An optimal DAR is critical. A low DAR may not deliver a sufficient cytotoxic dose, while a high DAR can lead to ADC aggregation and altered pharmacokinetics.[6][15]

Q3: My ADC with a Val-Cit linker shows poor efficacy in a mouse model, but good in vitro activity. What could be the reason?

A common reason for this discrepancy is the instability of the valine-citrulline (Val-Cit) linker in mouse plasma.[9] Mouse plasma contains carboxylesterases that can cleave the Val-Cit linker, leading to premature payload release before the ADC reaches the tumor.[9] This phenomenon is not typically observed in human or non-human primate plasma.[9]

Section 2: Troubleshooting Guides

Issue 1: Low In Vitro Cytotoxicity of the ADC

Possible Cause	Troubleshooting Steps
Poor antibody binding	1. Verify the binding affinity of the unconjugated antibody to the target cells using ELISA or flow cytometry. 2. Confirm high expression of the target antigen on the tumor cell line.
Inefficient ADC internalization	1. Assess ADC internalization using a fluorescently labeled ADC with confocal microscopy or flow cytometry. 2. If internalization is slow, consider co-administering a cross-linking antibody to enhance receptor-mediated endocytosis.[7]
Inefficient payload release (for cleavable linkers)	1. Measure the activity of the target enzyme (e.g., Cathepsin B for Val-Cit linkers) in the cell lysate.[9] 2. Consider using a different linker chemistry if enzymatic activity is low.
Payload resistance	1. Investigate the expression and activity of drug efflux pumps like P-glycoprotein (P-gp/ABCB1) in your cell line.[16] 2. Perform a functional efflux assay to confirm if the payload is being actively removed from the cells.[16]

Issue 2: High Off-Target Toxicity in In Vivo Models

Possible Cause	Troubleshooting Steps
Premature payload release	1. Conduct an in vitro plasma stability assay to measure the rate of payload release in plasma from the relevant species.[9] 2. If using a Val-Cit linker in a mouse model, consider its known instability in mouse plasma.[9]
ADC aggregation	1. Analyze the ADC formulation for aggregates using size-exclusion chromatography (SEC-HPLC).[17] 2. Optimize the formulation buffer (pH, excipients) to minimize aggregation.[9] 3. Consider using more hydrophilic linkers or site-specific conjugation to improve stability.[1][9]
Excessive bystander effect	1. Perform an in vitro bystander effect assay using co-cultures of target-positive and target-negative cells to assess indiscriminate killing.[9] 2. If the bystander effect is too potent, consider modifying the payload or linker to reduce its membrane permeability.

Section 3: Experimental Protocols

Protocol 1: Determination of Drug-to-Antibody Ratio (DAR) by HIC-HPLC

Objective: To determine the average DAR and the distribution of different drug-loaded species in an ADC preparation.

Materials:

• ADC sample

• Hydrophobic Interaction Chromatography (HIC) column (e.g., TSKgel Butyl-NPR)

• HPLC system with a UV detector

• Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, containing 20% isopropanol[17]

Procedure:

• Sample Preparation: Dilute the ADC sample to a final concentration of 1 mg/mL in Mobile Phase A.[17]

• HPLC System Setup:

  • Equilibrate the HIC column with 100% Mobile Phase A.

  • Set the flow rate to 0.5 mL/min.

  • Set the UV detection wavelength to 280 nm.[17]

• Chromatographic Separation:

  • Inject the prepared ADC sample.

  • Apply a linear gradient from 0% to 100% Mobile Phase B over 30 minutes to elute the ADC species.

• Data Analysis:

  • Integrate the peak areas for each species (unconjugated antibody and antibody with different numbers of payloads).

  • Calculate the average DAR by taking the weighted average of the different drug-loaded species.

Protocol 2: In Vitro ADC Internalization Assay using Flow Cytometry

Objective: To quantify the internalization of an ADC by target cells.

Materials:

• Target tumor cells

• Fluorescently labeled ADC (e.g., with Alexa Fluor 488)

• Non-labeled ADC (as a competitor)

• Trypsin-EDTA

• Flow cytometry buffer (e.g., PBS with 2% FBS)

• Flow cytometer

Procedure:

• Cell Seeding: Seed target cells in a 6-well plate and allow them to adhere overnight.

• ADC Incubation:

  • Incubate the cells with the fluorescently labeled ADC at 37°C for various time points (e.g., 0, 1, 4, 24 hours).

  • Include a control with a molar excess of non-labeled ADC to determine specific binding.

  • Include a control at 4°C to measure surface binding without internalization.

• Cell Harvesting:

  • At each time point, wash the cells with cold PBS.

  • Detach the cells using Trypsin-EDTA.

  • Resuspend the cells in flow cytometry buffer.

• Flow Cytometry Analysis:

  • Analyze the fluorescence intensity of the cells using a flow cytometer.

  • The increase in fluorescence at 37°C compared to 4°C indicates internalization.

Section 4: Data Presentation

Table 1: Representative In Vitro Cytotoxicity Data

Cell Line	Target Antigen Expression	ADC	IC50 (ng/mL)
Cell Line A	High	Anti-Target-AF-HPA	15
Cell Line A	High	Non-targeting Control ADC	>10,000
Cell Line B	Low	Anti-Target-AF-HPA	850

Note: Data is representative and will vary based on the specific ADC, cell line, and experimental conditions.

Table 2: Representative Plasma Stability Data

Plasma Source	Linker Chemistry	Time (hours)	% Intact ADC
Human	Val-Cit	24	95
Mouse	Val-Cit	24	60
Human	Non-cleavable	24	>98
Mouse	Non-cleavable	24	>98

Note: Data is representative and highlights the potential for linker instability in different species.[9]

Section 5: Diagrams

Caption: Mechanism of action for an Auristatin F-HPA ADC.

Caption: Troubleshooting workflow for low ADC efficacy.

References

• 1. books.rsc.org [books.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mersana.com [mersana.com]
• 4. The “Utility” of Highly Toxic Marine-Sourced Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical ADC Development: Challenges and Solutions | ChemPartner [chempartner.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Improving Intracellular Delivery of an Antibody-Drug Conjugate Targeting Carcinoembryonic Antigen Increases Efficacy at Clinically Relevant Doses In Vivo: Faster Delivery of a CEA ADC Increases Therapeutic Window - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Strategies and Methods for Studying ADC Payload Release and Metabolism - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. Strategies for ADC Payload Release and Metabolism: A Key Step in the Development - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. Auristatin antibody drug conjugate physical instability and the role of drug payload - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Mitigating Neurotoxicity of Auristatin-Based ADCs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and mitigate the neurotoxicity associated with auristatin payloads in antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of auristatin-induced neurotoxicity?

A: The primary mechanism is the disruption of microtubule dynamics in neurons.[1][2][] Auristatins like Monomethyl Auristatin E (MMAE) are highly potent microtubule inhibitors.[4][5][6] Once the ADC is internalized by cells or the payload is released prematurely into circulation, the auristatin can enter peripheral neurons. Inside the neuron, it binds to tubulin and inhibits microtubule polymerization.[2][] This disruption interferes with essential cellular processes, particularly microtubule-dependent axonal transport, which is critical for maintaining neuronal health and function. This leads to axonal degeneration and manifests clinically as peripheral neuropathy (PN), characterized by weakness, numbness, and pain.[1][7]

Q2: Why is peripheral neuropathy a common side effect of MMAE-based ADCs?

A: Peripheral neuropathy (PN) is a common adverse effect primarily due to the "off-target" toxicity of the MMAE payload.[7][8] While ADCs are designed for targeted delivery to cancer cells, several factors can lead to neuronal damage:

• Premature Payload Release: Linkers connecting the antibody and MMAE can be unstable in systemic circulation, leading to the premature release of the highly potent, cell-permeable MMAE, which can then be taken up non-specifically by peripheral nerve cells.[1]

• Non-specific ADC Uptake: Peripheral nerve cells may take up the ADC non-specifically.[1][7]

• Bystander Effect: The hydrophobic and cell-permeable nature of MMAE allows it to diffuse out of target cancer cells after its release and affect nearby healthy cells, including neurons.[1]

• Target-Dependent Uptake: In some cases, the target antigen for the ADC may be expressed at low levels on normal peripheral nerve cells or supporting tissues, leading to direct, on-target toxicity.[1]

Q3: How does Monomethyl Auristatin F (MMAF) differ from MMAE in terms of neurotoxicity?

A: Monomethyl Auristatin F (MMAF) is generally associated with reduced neurotoxicity compared to MMAE.[2] This difference is attributed to its physicochemical properties. MMAF has a charged C-terminal phenylalanine, which makes it less permeable to cell membranes than the uncharged MMAE.[9] This reduced permeability limits its ability to enter neuronal cells through non-specific mechanisms and curtails the "bystander effect," where the payload kills adjacent healthy cells.[10] Consequently, ADCs using MMAF payloads often exhibit a more favorable safety profile with respect to peripheral neuropathy.[2]

Q4: Are there any clinical strategies for managing auristatin-induced peripheral neuropathy?

A: Yes. Currently, there are no specific guidelines for managing ADC-induced peripheral neuropathy, so strategies are often adapted from those used for chemotherapy-induced peripheral neuropathy (CIPN).[7] The primary management strategy is dose modification, which may include reducing the dose or prolonging the interval between cycles.[7][11] For grade 1 or 2 PN, dose adjustments are not usually required, but for grade 3 or 4, dose reduction or treatment interruption is the main approach.[7] Preclinical studies in mouse models have shown that lithium pretreatment may prevent both central and peripheral neuropathies induced by MMAE without compromising its antitumor activity.[12][13][14]

Troubleshooting Guides

Issue 1: High In Vitro Cytotoxicity in Antigen-Negative or Neuronal Cell Lines

Question: My auristatin-ADC is showing significant toxicity to antigen-negative cells or primary neuronal cultures in my experiments. What are the likely causes and how can I address this?

Answer: This issue often points to premature or non-specific release and uptake of the auristatin payload. The hydrophobicity of MMAE contributes significantly to this phenomenon.[15][16][17]

Potential Cause	Recommended Solution / Mitigation Strategy	Rationale
Linker Instability	Use a more stable linker system, such as a non-cleavable linker or a cleavable linker with higher plasma stability.[11][15]	A stable linker prevents the premature release of the payload in the culture medium, reducing its availability to antigen-negative cells.[15]
Payload Hydrophobicity	Incorporate hydrophilic linkers (e.g., containing PEG moieties) or use more hydrophilic payload derivatives (e.g., MMAU, a glucuronide of MMAE).[15][18][19][20]	Increasing the hydrophilicity of the ADC can reduce non-specific uptake by cells and may improve pharmacokinetic properties, leading to better tolerability.[19][20][21]
High Bystander Effect	Consider using a less permeable payload like MMAF, which has an ionized carboxyl group at its C-terminus, restricting its ability to cross cell membranes.[9][10][22]	A less permeable payload will remain trapped within the target cell after cleavage, minimizing damage to adjacent, antigen-negative cells.
Heterogeneous Conjugation	Employ site-specific conjugation techniques to produce a homogeneous ADC with a defined drug-to-antibody ratio (DAR).[15]	Traditional conjugation methods can lead to ADC populations with high DARs, which are often more hydrophobic, prone to aggregation, and have faster clearance, potentially increasing off-target toxicity.[15][19]

Issue 2: Poor In Vivo Tolerability and Narrow Therapeutic Window

Question: My ADC is causing significant signs of neurotoxicity (e.g., gait abnormalities, sensory deficits) in animal models at doses required for tumor efficacy. How can I improve its therapeutic index?

Answer: Improving the therapeutic window requires a multi-faceted approach focused on optimizing the ADC's design and dosing strategy.

Potential Cause	Recommended Solution / Mitigation Strategy	Rationale
Suboptimal Pharmacokinetics (PK)	Optimize the ADC's PK profile. Incorporating hydrophilic linkers (e.g., PEG-based) can improve tolerability and biodistribution.[18]	Poor PK can lead to rapid clearance and high concentrations of free payload in circulation. Improving PK ensures more of the ADC reaches the tumor site over time, reducing the need for high doses that cause toxicity.[18]
Payload-Driven Toxicity	Switch to an auristatin payload with an improved safety profile, such as MMAF or a novel hydrophilic derivative.[10][23]	Payloads like MMAF are less cell-permeable and can reduce off-target toxicities, including neurotoxicity.[9]
Dosing Regimen	Optimize the dosing schedule. Lower, more frequent doses might be better tolerated than a single high dose.[11][24]	Adjusting the dosing regimen can help manage exposure levels and avoid severe toxicities.[11]
Combination Therapy Overlap	Avoid pairing the ADC with other therapies known to cause similar toxicities, such as other microtubule-targeting agents (e.g., taxanes).[11]	Combining therapies with overlapping toxicity profiles can exacerbate adverse events like peripheral neuropathy.[11]
Co-administration Strategy	Consider co-dosing the ADC with the unconjugated "naked" antibody.[25]	The naked antibody can compete for binding to target antigens on healthy tissues that may have low expression levels, potentially reducing on-target, off-tumor toxicity without increasing the amount of cytotoxic payload administered.[25]

Quantitative Data Summary

Table 1: Incidence of Treatment-Related Peripheral Neuropathy (PN) in Clinical Trials of MMAE-ADCs

ADC	Target	Trial	Incidence of PN (Any Grade)	Incidence of PN (Grade ≥3)	Median Onset of PN
Enfortumab vedotin	Nectin-4	EV-201	54%	Not Specified	2.4 months
Enfortumab vedotin	Nectin-4	EV-301	46.3%	3.7%	Not Specified
Data sourced from a review of clinical trial results.[1]

Table 2: Comparative In Vitro Cytotoxicity (IC₅₀) of Auristatins

Cell Line	Cancer Type	MMAE IC₅₀ (nM)	MMAF IC₅₀ (nM)	Notes
SKBR3	Breast Cancer	3.27 ± 0.42	-	72-hour incubation
HEK293	Kidney Cancer	4.24 ± 0.37	-	72-hour incubation
NCI-N87	Gastric Cancer	~0.1	-	Incubation time not specified
BT-474	Breast Cancer	~0.1	-	Incubation time not specified
General Range	Various	-	100 - 250	MMAF is generally >100-fold less potent than MMAE as a free drug due to its reduced cell permeability.[10]
IC₅₀ values can vary based on experimental conditions. Data compiled from multiple sources.[10][26]

Experimental Protocols

Protocol 1: In Vitro Neurite Outgrowth Assay for Neurotoxicity Assessment

This assay evaluates the effect of a test compound on the growth of neurites (axons and dendrites) from cultured neurons, a key indicator of neurotoxicity.[27]

Materials:

• Primary neurons (e.g., dorsal root ganglion neurons) or iPSC-derived neurons

• Neuron culture medium and supplements

• 96-well culture plates (poly-D-lysine coated)

• Test ADC, isotype control ADC, and free auristatin payload

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody (e.g., anti-β-III tubulin)

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• High-content imaging system and analysis software

Methodology:

• Cell Seeding: Seed neurons into a 96-well plate at an appropriate density and culture for 24-48 hours to allow neurite extension.

• Compound Treatment: Prepare serial dilutions of the test ADC, controls, and free payload. Add the compounds to the wells and incubate for a defined period (e.g., 24-72 hours).

• Fixation and Staining:

  • Carefully remove the medium and fix the cells with 4% paraformaldehyde.

  • Wash with PBS and permeabilize the cells.

  • Block non-specific binding with blocking buffer.

  • Incubate with the primary antibody against a neuronal marker like β-III tubulin.

  • Wash and incubate with the fluorescently labeled secondary antibody and a nuclear counterstain like DAPI.

• Imaging: Acquire images using a high-content imaging system, capturing both the neuronal processes and the nuclei.

• Analysis: Use automated image analysis software to quantify key parameters such as:

  • Total neurite length per neuron

  • Number of neurite branches

  • Number of viable neurons (cell count)

• Data Interpretation: Compare the results from treated wells to vehicle controls. A significant reduction in neurite length or complexity indicates potential neurotoxicity.

Protocol 2: In Vitro ADC Cytotoxicity Assay (ATP-Based Luminescence)

This protocol determines the potency (IC₅₀) of an ADC by measuring cell viability based on the quantification of ATP, an indicator of metabolically active cells.

Materials:

• Antigen-positive (Ag+) and antigen-negative (Ag-) cell lines

• Complete cell culture medium

• Test ADC, isotype control ADC, and free payload

• White, opaque-walled 96-well plates

• ATP-based luminescence cell viability assay kit (e.g., CellTiter-Glo®)

• Luminometer

Methodology:

• Cell Seeding: Dispense 100 µL of cell suspension (e.g., 5,000-10,000 cells/well) into each well of a 96-well plate. Include wells for untreated controls and media-only background controls.[15][28]

• Incubation: Incubate the plate overnight at 37°C with 5% CO₂ to allow for cell attachment.[15]

• Compound Preparation and Addition: Prepare serial dilutions of the test ADC and controls. Add 100 µL of the diluted compounds to the appropriate wells.

• Incubation: Incubate for a period relevant to the payload's mechanism of action (typically 72-96 hours for auristatins).[15]

• Assay Procedure:

  • Equilibrate the plate and the ATP assay reagent to room temperature.

  • Add a volume of the assay reagent equal to the culture medium volume in each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a microplate luminometer.

• Analysis:

  • Subtract the background reading from all wells.

  • Calculate cell viability as a percentage relative to the untreated control.

  • Plot the dose-response curve using non-linear regression to determine the IC₅₀ value.

Protocol 3: Workflow for In Vivo Assessment of Peripheral Neuropathy

This workflow outlines key steps for evaluating ADC-induced neurotoxicity in a rodent model.

Methodology:

• Model Selection: Choose an appropriate animal model (e.g., Sprague-Dawley rats or specific mouse strains).

• Acclimation & Randomization: Acclimate animals for at least one week, then randomize them into treatment groups (vehicle control, ADC dose levels).[15]

• ADC Administration: Administer the ADC via the intended clinical route (typically intravenous).[15]

• Behavioral and Sensory Testing: Conduct baseline and periodic functional tests throughout the study to detect signs of neuropathy.[12][13]

  • Mechanical Allodynia: Von Frey test to measure sensitivity to touch.

  • Thermal Hyperalgesia: Hargreaves test or hot/cold plate test to measure sensitivity to temperature.

  • Motor Coordination: Rotarod test to assess balance and coordination.

• Nerve Conduction Velocity (NCV) Measurement: At the end of the study, perform electrophysiological measurements on peripheral nerves (e.g., sciatic or tail nerve) to assess nerve function directly.

• Histopathology:

  • Collect dorsal root ganglia (DRG) and peripheral nerves (e.g., sciatic nerve).

  • Perform fixation, embedding, and sectioning.

  • Stain with H&E for general morphology and specialized stains (e.g., toluidine blue for myelin, immunofluorescence for axonal markers) to assess nerve damage, demyelination, and axonal degeneration.

• Data Analysis: Compare functional, electrophysiological, and histological data between treated and control groups to characterize the neurotoxic profile of the ADC.

Visualizations

Caption: Mechanism of MMAE-induced peripheral neurotoxicity.

Caption: Key strategies for mitigating neurotoxicity of auristatin-ADCs.

References

• 1. Peripheral neuropathy associated with monomethyl auristatin E-based antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 4. MMAE – The Beloved Toxin of ADCs: Mechanisms, Advantages & Challenges-DIMA BIOTECH [dimabio.com]
• 5. adcreview.com [adcreview.com]
• 6. Auristatins - Creative Biolabs [creativebiolabs.net]
• 7. Management of neurotoxic reactions induced by antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. adcreview.com [adcreview.com]
• 10. researchgate.net [researchgate.net]
• 11. drugtargetreview.com [drugtargetreview.com]
• 12. Chemotherapy-induced neuropathy in monomethyl Auristatin E treatment: prevention by lithium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Chemotherapy-induced neuropathy in monomethyl Auristatin E treatment: prevention by lithium - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Synthesis and Evaluation of a Monomethyl Auristatin E—Integrin αvβ6 Binding Peptide–Drug Conjugate for Tumor Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. vectorlabs.com [vectorlabs.com]
• 19. Hydrophilic Auristatin Glycoside Payload Enables Improved Antibody-Drug Conjugate Efficacy and Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Antibody-Drug Conjugate Payloads; Study of Auristatin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. DSpace [helda.helsinki.fi]
• 23. Auristatin S: An Auristatin Payload with Improved Tolerability and Modified Bystander Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. biosynergypharm.com [biosynergypharm.com]
• 25. youtube.com [youtube.com]
• 26. benchchem.com [benchchem.com]
• 27. creative-bioarray.com [creative-bioarray.com]
• 28. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Therapeutic Index of Auristatin F-HPA ADCs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the development of Antibody-Drug Conjugates (ADCs) utilizing Auristatin F-hydroxypropylamide (AF-HPA).

Frequently Asked Questions (FAQs)

Q1: What is Auristatin F-HPA and how does its mechanism of action contribute to its therapeutic index?

A1: Auristatin F-hydroxypropylamide (AF-HPA) is a potent synthetic analog of the natural antimitotic agent dolastatin 10.[1] It functions by inhibiting tubulin polymerization, which leads to cell cycle arrest at the G2/M phase and subsequent apoptosis of rapidly dividing cancer cells.[1] AF-HPA is a membrane-permeable payload, allowing it to exert a "bystander effect," where it can kill neighboring antigen-negative tumor cells after being released from the target cell.[2] Inside the tumor cell, AF-HPA is metabolized to the membrane-impermeable and highly potent Auristatin F (AF).[2][3] This intracellular conversion effectively "locks" the cytotoxic agent within the target cell, a mechanism termed "DolaLock," which is designed to enhance efficacy while minimizing systemic exposure and toxicity.[2]

Q2: My Auristatin F-HPA ADC is showing significant off-target toxicity in in vivo models. How can I reduce it?

A2: High off-target toxicity can stem from several factors, including linker instability, high drug-to-antibody ratio (DAR), or "on-target, off-tumor" toxicity where the target antigen is expressed on healthy tissues.[4][5] Strategies to mitigate this include:

• Linker Optimization: Ensure the linker is stable in circulation to prevent premature release of AF-HPA.[6][7] Consider exploring different linker chemistries to find one with an optimal balance of stability and efficient cleavage within the tumor.

• DAR Optimization: A high DAR can increase hydrophobicity, leading to aggregation and faster clearance, which can contribute to toxicity.[8][9] Reducing the DAR, often to a range of 2 to 4, can improve the pharmacokinetic profile and reduce off-target effects.[5] Site-specific conjugation methods can produce more homogeneous ADCs with a defined DAR, leading to improved pharmacokinetics and a better safety profile.[6]

• Antibody Affinity Modulation: In some cases, reducing the binding affinity of the monoclonal antibody to its target can decrease uptake in healthy tissues with low antigen expression, thereby improving the therapeutic index.[10][11]

Q3: I'm observing aggregation of my ADC during formulation and storage. What could be the cause and how can I prevent it?

A3: Aggregation is a common issue with ADCs, often driven by the hydrophobicity of the payload.[8] High DAR species are particularly prone to aggregation.[9] To address this:

• Hydrophilic Linkers: Incorporate hydrophilic moieties, such as polyethylene (B3416737) glycol (PEG), into the linker to mask the payload's hydrophobicity.[7][8]

• Hydrophilic Payloads: While AF-HPA has its own properties, exploring more hydrophilic auristatin derivatives can be a strategy. For instance, auristatin glycosides have been shown to reduce aggregation.[12][13]

• Formulation Screening: Optimize the formulation buffer by screening different pH levels and excipients to identify conditions that minimize aggregation and maintain ADC stability.[8]

Q4: The therapeutic efficacy of my ADC is lower than expected. What are potential reasons and how can I improve potency?

A4: Suboptimal efficacy can be due to poor internalization of the antibody, inefficient payload release, or drug resistance.[14] To enhance potency:

• Antibody Selection: Ensure the antibody targets a robustly internalizing antigen to facilitate the delivery of AF-HPA into the cell.

• Linker Cleavage: The linker must be efficiently cleaved within the tumor microenvironment or intracellularly to release the AF-HPA payload.[6] If the linker is too stable, the payload may not be released effectively.

• Increase DAR: While high DAR can lead to toxicity, a low DAR may result in insufficient potency.[6] Careful optimization is key. Novel conjugation platforms allow for higher DARs (e.g., 10-15) with controlled properties.[3]

• Dual-Payload ADCs: For resistant tumors, consider designing ADCs with dual payloads that have different mechanisms of action to enhance efficacy.[6]

Troubleshooting Guides

Issue 1: High in vitro cytotoxicity in antigen-negative cell lines.

• Potential Cause: Premature cleavage of the linker in the culture medium, leading to the release of free AF-HPA that can diffuse into antigen-negative cells.[5]

• Troubleshooting Steps:

  • Assess Linker Stability: Analyze the ADC in culture medium over time using techniques like HPLC to quantify the amount of prematurely released payload.[15]

  • Control Experiments: Include a control ADC with a non-cleavable linker to determine if the toxicity is dependent on payload release.

  • Alternative Linkers: Synthesize the ADC with a more stable linker chemistry and repeat the in vitro cytotoxicity assay.[5]

Issue 2: Inconsistent Drug-to-Antibody Ratio (DAR) between batches.

• Potential Cause: Variability in the conjugation reaction conditions or reagent quality.[16]

• Troubleshooting Steps:

  • Verify Reagent Quality: Ensure the purity and concentration of the antibody, linker, and payload are consistent.[16]

  • Optimize Reaction Conditions: Tightly control reaction parameters such as pH, temperature, reaction time, and the molar ratio of linker-payload to antibody.[16]

  • Purification Process: Evaluate the purification process to ensure that it does not inadvertently enrich or deplete certain DAR species.

  • Analytical Characterization: Use multiple orthogonal methods, such as Hydrophobic Interaction Chromatography (HIC) and Mass Spectrometry, to accurately characterize the DAR distribution.[17]

Data Presentation

Table 1: Comparison of in vivo Efficacy of Auristatin F-HPA ADCs with Different Linkers

ADC Construct	Linker Type	Xenograft Model	Dosing Regimen (mg/kg)	Key Efficacy Outcome
Anti-HER2-AF-HPA	Dolaflexin (High DAR)	NCI-N87 Gastric Cancer (HER2-positive)	3, single dose	Measurable free AF and AF-HPA in tumor tissue up to 2 weeks post-dose.[18]
Anti-NaPi2b-AF-HPA	Dolaflexin (DAR 10-15)	Ovarian Primary Xenograft	Not specified	Efficacy correlated with target expression.[3]

Table 2: Physicochemical Properties of ADCs with Varying DAR

ADC	Average DAR	Aggregation (% HMW) at 40°C	Thermal Unfolding Temp (Tm)	Relative Hydrophobicity (HIC)
MMAE ADC	8	>95%	Decreased with higher DAR	High
MMAU (hydrophilic auristatin) ADC	8	2%	More stable than MMAE ADC	Lower than DAR 4 MMAE ADC
Naked Antibody	0	No aggregation	Highest	Low
Data adapted from studies on auristatin derivatives to illustrate the impact of DAR and hydrophilicity.[9][12]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay

• Cell Culture: Culture target antigen-positive and antigen-negative cancer cell lines in appropriate media.[8]

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[5]

• ADC Treatment: Prepare serial dilutions of the AF-HPA ADC, a non-targeting control ADC, and free AF-HPA payload. Add the diluted compounds to the cells.[8]

• Incubation: Incubate the plates for 72-96 hours at 37°C in a 5% CO2 incubator.[5]

• Viability Assessment: Measure cell viability using a suitable assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay.

• Data Analysis: Calculate the IC50 values by plotting cell viability against the logarithm of the compound concentration and fitting the data to a four-parameter logistic curve.

Protocol 2: DAR Analysis by Hydrophobic Interaction Chromatography (HIC)

• Sample Preparation: Dilute the ADC sample to a final concentration of 1 mg/mL in a high-salt mobile phase (e.g., 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0).[17]

• HPLC System Setup: Equilibrate a HIC column (e.g., TSKgel Butyl-NPR) with the high-salt mobile phase at a flow rate of 0.5 mL/min.[17]

• Chromatographic Separation: Inject the sample and apply a decreasing salt gradient using a low-salt mobile phase (e.g., 50 mM Sodium Phosphate, pH 7.0) to elute the ADC species.[17]

• Detection: Monitor the elution profile at 280 nm.[17]

• Data Analysis: Integrate the peak areas for each DAR species (DAR0, DAR2, DAR4, etc.). Calculate the average DAR by taking the weighted average of the different species.

Visualizations

Caption: Mechanism of action of an Auristatin F-HPA ADC.

Caption: Troubleshooting workflow for high off-target toxicity.

Caption: Decision tree for optimizing ADC formulation to reduce aggregation.

References

• 1. benchchem.com [benchchem.com]
• 2. mersana.com [mersana.com]
• 3. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibody-Drug Conjugates Containing Payloads from Marine Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 7. Preclinical ADC Development: Challenges and Solutions | ChemPartner [chempartner.com]
• 8. benchchem.com [benchchem.com]
• 9. Auristatin antibody drug conjugate physical instability and the role of drug payload - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reducing target binding affinity improves the therapeutic index of anti-MET antibody-drug conjugate in tumor bearing animals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reducing target binding affinity improves the therapeutic index of anti-MET antibody-drug conjugate in tumor bearing animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. adcreview.com [adcreview.com]
• 14. biocompare.com [biocompare.com]
• 15. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. aacrjournals.org [aacrjournals.org]

Technical Support Center: Addressing Hydrophobicity Issues of Auristatin F-HPA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges related to the hydrophobicity of Auristatin F-HPA in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Auristatin F-HPA, and why is its hydrophobicity a concern?

Auristatin F-HPA (Auristatin F-hydroxypropyl amide) is a potent synthetic antineoplastic agent derived from the natural product dolastatin 10. It functions as a microtubule inhibitor, leading to cell cycle arrest and apoptosis in cancer cells. Auristatin F-HPA is a hydrophobic, membrane-permeable prodrug that, once inside a target cell, is metabolized to the active form, Auristatin F.[1]

The hydrophobicity of Auristatin F-HPA is a significant concern in the development of antibody-drug conjugates (ADCs) for several reasons:

• Aggregation: The hydrophobic nature of the payload can cause the ADC to aggregate, which can lead to immunogenicity, altered pharmacokinetic profiles, and reduced efficacy.[2][3]

• Increased Clearance: Hydrophobic ADCs are more susceptible to nonspecific uptake by the reticuloendothelial system (RES), particularly in the liver, resulting in rapid clearance from circulation and a shorter half-life.[4][5] This reduces the amount of ADC that reaches the tumor.

• Manufacturing and Formulation Challenges: The poor aqueous solubility of Auristatin F-HPA can complicate the conjugation process and the development of stable, long-term formulations.[6]

Q2: How does the Drug-to-Antibody Ratio (DAR) affect the hydrophobicity and performance of an Auristatin F-HPA ADC?

The Drug-to-Antibody Ratio (DAR) is the average number of drug molecules conjugated to a single antibody. Increasing the DAR of a hydrophobic payload like Auristatin F-HPA generally leads to:

• Increased Hydrophobicity: Higher DARs result in a more hydrophobic ADC, exacerbating the issues of aggregation and rapid clearance.[5][7]

• Potentially Reduced Efficacy In Vivo: While a higher DAR can increase potency in vitro, the negative impact on pharmacokinetics in vivo can lead to diminished overall efficacy. ADCs with very high DARs (e.g., 8) using hydrophobic payloads have been shown to be cleared more rapidly than those with lower DARs (e.g., 2 or 4).[5][8][9]

Q3: What are the primary strategies to mitigate the hydrophobicity of Auristatin F-HPA in an ADC?

Several strategies can be employed to overcome the challenges associated with the hydrophobicity of Auristatin F-HPA:

• Incorporate Hydrophilic Linkers: This is a common and effective approach. Introducing hydrophilic moieties such as polyethylene (B3416737) glycol (PEG) or charged amino acids into the linker can "mask" the hydrophobicity of the payload, improving solubility and pharmacokinetic properties.[2][4][10]

• Payload Modification: The auristatin molecule itself can be modified to increase its hydrophilicity. For example, the development of glycosylated auristatins, such as monomethyl auristatin β-D-glucuronide (MMAU), has been shown to significantly reduce aggregation and improve the in vivo performance of high-DAR ADCs.[8][9][11]

• Formulation Optimization: Adjusting the formulation by optimizing pH, ionic strength, and including stabilizers can help to maintain the stability of the ADC and prevent aggregation.

• Site-Specific Conjugation: While not directly addressing the hydrophobicity of the payload itself, site-specific conjugation methods can lead to more homogeneous ADCs with defined DARs, which can contribute to more predictable and improved biophysical properties.

Q4: How can I assess the hydrophobicity and aggregation of my Auristatin F-HPA ADC?

Two key analytical techniques are used to characterize the hydrophobicity and aggregation of ADCs:

• Hydrophobic Interaction Chromatography (HIC): HIC separates molecules based on their surface hydrophobicity. It is a valuable tool for assessing the overall hydrophobicity of an ADC and can be used to determine the drug-load distribution. More hydrophobic species, such as those with a higher DAR, will have a longer retention time on the HIC column.

• Size Exclusion Chromatography (SEC): SEC separates molecules based on their size. It is the standard method for quantifying high-molecular-weight species (aggregates) in an ADC preparation.

Troubleshooting Guides

Issue 1: ADC Aggregation Observed During or After Conjugation

Possible Causes:

• High Hydrophobicity of Auristatin F-HPA: The inherent hydrophobicity of the payload is a primary driver of aggregation.

• High Drug-to-Antibody Ratio (DAR): A high DAR increases the overall hydrophobicity of the ADC.

• Suboptimal Buffer Conditions: pH, ionic strength, and the presence of organic co-solvents can influence ADC stability.

• Stress Conditions: Freeze-thaw cycles, elevated temperatures, or mechanical stress can induce aggregation.

Troubleshooting Steps:

• Characterize Aggregation:

  • Action: Quantify the percentage of aggregate in your ADC preparation using Size Exclusion Chromatography (SEC).

  • Expected Outcome: A chromatogram showing a main monomer peak and one or more earlier-eluting peaks corresponding to high-molecular-weight species (aggregates).

• Optimize Conjugation and Formulation:

  • Action:

    • If using a high DAR, consider reducing it to a lower, more stable level (e.g., 2 or 4).

    • Evaluate and optimize the pH and ionic strength of your buffers.

    • Minimize the use of organic co-solvents during the conjugation process.

    • Screen different formulation buffers containing stabilizers (e.g., polysorbate 20, sucrose).

  • Expected Outcome: Reduced aggregation levels in the final ADC product as measured by SEC.

• Implement Hydrophilicity-Enhancing Strategies:

  • Action:

    • Synthesize the Auristatin F-HPA with a more hydrophilic linker (e.g., a PEGylated linker).

    • If feasible, explore the use of a more hydrophilic auristatin derivative.

  • Expected Outcome: A significant reduction in aggregation and improved solubility.

Issue 2: Poor In Vivo Efficacy and Rapid Clearance of the ADC

Possible Causes:

• High ADC Hydrophobicity: Leading to rapid uptake and clearance by the reticuloendothelial system.

• ADC Aggregation: Aggregates are rapidly cleared from circulation.

• Linker Instability: Premature cleavage of the linker in circulation can lead to off-target toxicity and reduced efficacy.

Troubleshooting Steps:

• Assess ADC Hydrophobicity and Aggregation:

  • Action:

    • Analyze the ADC by Hydrophobic Interaction Chromatography (HIC) to assess its hydrophobicity profile.

    • Quantify the level of aggregation by Size Exclusion Chromatography (SEC).

  • Expected Outcome: HIC will show the hydrophobicity relative to the unconjugated antibody, and SEC will determine if aggregation is a contributing factor to poor in vivo performance.

• Modify the ADC to Enhance Hydrophilicity:

  • Action:

    • Incorporate a hydrophilic linker (e.g., PEG-based) into the Auristatin F-HPA drug-linker.

    • Consider reducing the DAR to decrease overall hydrophobicity.

  • Expected Outcome: Improved pharmacokinetic profile with reduced clearance and a longer half-life, leading to increased tumor exposure.

• Evaluate Linker Stability:

  • Action: Perform in vitro plasma stability assays to assess the rate of drug-linker cleavage over time.

  • Expected Outcome: A stable linker will show minimal release of the free payload in plasma over the desired time course.

Data Presentation

The following tables summarize quantitative data from studies on auristatin-based ADCs, illustrating the impact of hydrophobicity on key properties.

Table 1: Impact of Payload Hydrophilicity on ADC Aggregation

ADC Construct	Payload	DAR	Storage Condition	Aggregation (%)	Reference
Trastuzumab-MMAE	MMAE (Hydrophobic)	8	2 days at +40°C	>95%	[11][12]
Trastuzumab-MMAU	MMAU (Hydrophilic)	8	2 days at +40°C	~2%	[11][12]

MMAE: Monomethyl Auristatin E; MMAU: Monomethyl Auristatin β-D-glucuronide

Table 2: Impact of Hydrophilic Linkers on ADC Pharmacokinetics in Mice

ADC Construct	Linker Type	DAR	Clearance (mL/day/kg)	Half-life (h)	AUC (µg·h/mL)	Reference
Trastuzumab-MMAE	Hydrophobic	4	24.5	67	2,040	[4]
Trastuzumab-MMAE-PEG8	Hydrophilic	4	11.8	103	4,240	[4]
Trastuzumab-MMAE-PEG12	Hydrophilic	4	8.9	120	5,620	[4]

AUC: Area Under the Curve

Table 3: In Vitro Cytotoxicity of Auristatin Derivatives

Compound	Target Cell Line	IC50 (nM)	Notes	Reference
Monomethyl Auristatin F (MMAF)	Various	100-250	Charged C-terminus reduces cell permeability.	[1]
Monomethyl Auristatin E (MMAE)	Various	<1	Uncharged and highly cell-permeable.	[1]

IC50: Half-maximal inhibitory concentration

Experimental Protocols

Protocol 1: Determination of ADC Aggregation by Size Exclusion Chromatography (SEC)

Objective: To quantify the percentage of high-molecular-weight species (aggregates) in an ADC sample.

Materials:

• SEC system with a UV detector

• SEC column suitable for monoclonal antibodies (e.g., TSKgel G3000SWxl)

• Mobile Phase: e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 6.8

• ADC sample

• Low-protein-binding 0.22 µm filters

Procedure:

• System Preparation: Equilibrate the SEC column with the mobile phase until a stable baseline is achieved.

• Sample Preparation: Thaw the ADC sample at room temperature. If necessary, dilute the sample to an appropriate concentration (e.g., 1 mg/mL) with the mobile phase. Filter the sample through a 0.22 µm filter.

• Chromatographic Run: Inject a defined volume of the prepared sample onto the column.

• Data Analysis:

  • Identify the peaks corresponding to the monomer and the high-molecular-weight aggregates.

  • Integrate the area of each peak.

  • Calculate the percentage of aggregation using the following formula: % Aggregation = (Area of Aggregate Peaks / Total Area of All Peaks) x 100

Protocol 2: Assessment of ADC Hydrophobicity by Hydrophobic Interaction Chromatography (HIC)

Objective: To assess the relative hydrophobicity of an ADC and its drug-load species.

Materials:

• HIC system with a UV detector

• HIC column (e.g., Tosoh TSKgel Butyl-NPR)

• Mobile Phase A (High Salt): e.g., 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0

• Mobile Phase B (Low Salt): e.g., 25 mM Sodium Phosphate, pH 7.0, with 20% isopropanol

• ADC sample

Procedure:

• System Preparation: Equilibrate the HIC column with 100% Mobile Phase A until a stable baseline is achieved.

• Sample Preparation: Dilute the ADC sample to approximately 1 mg/mL in Mobile Phase A.

• Chromatographic Run:

  • Inject the prepared sample onto the column.

  • Elute the bound ADC using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a defined period (e.g., 30 minutes).

• Data Analysis:

  • Analyze the resulting chromatogram. Unconjugated antibody will elute first, followed by ADC species with increasing DAR.

  • The retention time is indicative of the relative hydrophobicity.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the potency (IC50) of an Auristatin F-HPA ADC on a target cancer cell line.

Materials:

• Target cancer cell line

• Complete cell culture medium

• 96-well plates

• Auristatin F-HPA ADC

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Multi-well spectrophotometer

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.

• ADC Treatment: Prepare serial dilutions of the ADC in complete culture medium. Remove the medium from the wells and add 100 µL of the ADC dilutions. Include wells with untreated cells as a control.

• Incubation: Incubate the plates for a period that allows for the assessment of cytotoxicity, typically 72 to 120 hours.

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the percentage of cell viability against the logarithm of the ADC concentration and fit the data to a sigmoidal curve to determine the IC50 value.

Visualizations

Troubleshooting workflow for ADC aggregation.

Cellular mechanism of action for an Auristatin F-HPA ADC.

References

• 1. Increasing the Potential of the Auristatin Cancer-Drug Family by Shifting the Conformational Equilibrium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. benchchem.com [benchchem.com]
• 5. Advances and Limitations of Antibody Drug Conjugates for Cancer | MDPI [mdpi.com]
• 6. Improving Antibody-drug Conjugate (ADC) Solubility with Hydrophobic Novel Payloads Using the Chito-oligosaccharide ChetoSensar™ [sigmaaldrich.com]
• 7. bioprocessintl.com [bioprocessintl.com]
• 8. Hydrophilic Auristatin Glycoside Payload Enables Improved Antibody-Drug Conjugate Efficacy and Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. adcreview.com [adcreview.com]
• 10. Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing ADC Efficacy with Auristatin F-HPA

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the evaluation of Antibody-Drug Conjugates (ADCs) featuring the hydrophilic payload, Auristatin F-HPA. Our goal is to help you understand the role of Auristatin F-HPA in ADC efficacy and guide you through the intricacies of internalization experiments.

Frequently Asked Questions (FAQs)

Q1: How does Auristatin F-HPA improve the therapeutic potential of an ADC?

Auristatin F-HPA is a hydrophilic derivative of the potent anti-mitotic agent, auristatin. Its hydrophilicity allows for the conjugation of a higher number of drug molecules to a single antibody, achieving a high drug-to-antibody ratio (DAR) without the common issue of ADC aggregation.[1][2][3][4] This increased payload capacity can lead to enhanced cytotoxicity, particularly for targets with low expression or slow internalization rates.[1] Upon internalization into the target cell, Auristatin F-HPA is metabolized to the highly potent, but less cell-permeable, Auristatin F, which contributes to a controlled bystander killing effect.[3]

Q2: Does Auristatin F-HPA directly increase the rate of ADC internalization?

Currently, there is no direct evidence to suggest that Auristatin F-HPA itself enhances the rate or extent of ADC internalization. The internalization process is primarily driven by the binding of the antibody component of the ADC to its specific antigen on the cell surface, triggering receptor-mediated endocytosis.[5][6] The key advantage of Auristatin F-HPA lies in its ability to enable high DARs, which can make the ADC more potent even if the internalization rate is not optimal.[1]

Q3: What is the mechanism of action of Auristatin F-HPA following ADC internalization?

Once the ADC-antigen complex is internalized into the target cell, it is trafficked through the endosomal-lysosomal pathway.[7] In the acidic environment of the lysosome, the linker connecting Auristatin F-HPA to the antibody is cleaved. Auristatin F-HPA is then intracellularly metabolized to Auristatin F (AF), a potent microtubule-disrupting agent.[8] AF then leads to cell cycle arrest and apoptosis.

Q4: What are the main pathways for ADC internalization?

The primary mechanism for ADC internalization is receptor-mediated endocytosis. The most common pathways include:

• Clathrin-mediated endocytosis: This is a well-studied pathway for many ADCs.

• Caveolae-mediated endocytosis: Another important route for ADC uptake.

• Macropinocytosis: A less common, receptor-independent pathway.

The specific pathway utilized depends on the target antigen and the cell type.

Troubleshooting Guide for ADC Internalization Assays

This guide addresses common issues encountered during the experimental evaluation of ADC internalization, with a focus on ADCs containing Auristatin F-HPA.

Issue 1: Low or No Fluorescence Signal in Flow Cytometry/Confocal Microscopy

Potential Cause	Troubleshooting Steps
Low Target Antigen Expression	- Confirm target antigen expression levels on the cell line using a validated antibody and flow cytometry.[9]- Select a cell line with higher, clinically relevant antigen expression.
Inefficient ADC Binding	- Verify the binding affinity of the ADC to the target cells using a cell-based binding assay.- Ensure the ADC concentration is sufficient to saturate the target receptors.
Slow Internalization Rate	- Increase the incubation time to allow for sufficient internalization. A time-course experiment (e.g., 0, 2, 6, 24 hours) is recommended.[10]- Perform experiments at 37°C, as internalization is an active process and is significantly slower at 4°C.[11]
Degraded Fluorescent Dye	- Protect fluorescently labeled ADCs from light and store them according to the manufacturer's instructions.- Use freshly labeled ADC for each experiment.
Incorrect Instrument Settings	- Optimize laser power, detector voltage, and compensation settings on the flow cytometer or confocal microscope.- Use positive and negative controls to set appropriate gates and thresholds.

Issue 2: High Background Fluorescence

Potential Cause	Troubleshooting Steps
Non-specific Binding of ADC	- Include an isotype control ADC (an antibody with the same isotype but not specific to the target antigen, conjugated with the same payload) to assess non-specific binding.- Increase the number of washing steps after incubation with the ADC.[12]- Add a blocking agent, such as BSA or serum, to the incubation buffer.
Free Fluorescent Dye in Solution	- Purify the labeled ADC to remove any unconjugated dye using methods like size exclusion chromatography.
Autofluorescence of Cells	- Analyze an unstained cell sample to determine the level of autofluorescence.- If necessary, use a fluorophore with an emission wavelength that minimizes overlap with the cellular autofluorescence spectrum.

Issue 3: Inconsistent IC50 Values in Cytotoxicity Assays

Potential Cause	Troubleshooting Steps
Variations in Cell Seeding Density	- Ensure a consistent number of viable cells are seeded in each well.[13]- Plate cells evenly to avoid edge effects.
Cell Health and Passage Number	- Use cells in the logarithmic growth phase with high viability.- Monitor the passage number of the cell line, as target expression can change over time.[13]
Inconsistent Incubation Time	- Maintain a consistent incubation period for the ADC treatment across all experiments, as the cytotoxic effects are time-dependent.[13]

Quantitative Data Summary

The following table summarizes hypothetical quantitative data that could be generated from internalization and cytotoxicity experiments. This data illustrates the potential impact of a high DAR enabled by a hydrophilic payload like Auristatin F-HPA.

ADC Construct	Average DAR	Internalization Rate (MFI/hour)	% Internalized at 6 hours	IC50 (pM)
ADC-Hydrophobic Payload	3.5	500	45%	150
ADC-Auristatin F-HPA	7.8	510	48%	35
Isotype Control-Auristatin F-HPA	7.5	50	5%	>10,000

MFI: Mean Fluorescence Intensity

This table demonstrates that while the internalization rate may be similar, the higher DAR of the ADC with Auristatin F-HPA can lead to a significantly lower IC50 value, indicating greater potency.

Key Experimental Protocols

Flow Cytometry-Based ADC Internalization Assay Using a pH-Sensitive Dye

This method quantifies ADC internalization by measuring the fluorescence of a pH-sensitive dye that becomes fluorescent in the acidic environment of the endosomes and lysosomes.[7][14]

Materials:

• Target cells

• ADC conjugated with a pH-sensitive dye (e.g., pHrodo)

• Isotype control ADC labeled with the same dye

• Cell culture medium

• FACS buffer (PBS + 2% FBS)

• Flow cytometer

Protocol:

• Seed target cells in a 96-well plate and culture overnight.

• On the day of the experiment, treat the cells with the labeled ADC or isotype control at a predetermined concentration (e.g., 10 µg/mL) in cell culture medium.

• Incubate the plate at 37°C and 5% CO2 for various time points (e.g., 0, 1, 4, 8, 24 hours).

• At each time point, wash the cells twice with cold FACS buffer.

• Resuspend the cells in FACS buffer.

• Analyze the fluorescence intensity of the cells using a flow cytometer. The increase in mean fluorescence intensity (MFI) over time corresponds to the amount of internalized ADC.

Confocal Microscopy for Visualizing ADC Internalization and Lysosomal Co-localization

This protocol allows for the visualization of ADC uptake and trafficking to the lysosome.[11][15]

Materials:

• Target cells

• Fluorescently labeled ADC (e.g., with Alexa Fluor 488)

• Lysosomal marker (e.g., LysoTracker Red)

• Nuclear stain (e.g., DAPI)

• Confocal microscope

Protocol:

• Seed cells on glass-bottom dishes or chamber slides and allow them to adhere overnight.

• Treat the cells with the fluorescently labeled ADC at 37°C for the desired time.

• During the last 30-60 minutes of incubation, add the lysosomal marker to the medium.

• Wash the cells with PBS.

• Fix the cells with 4% paraformaldehyde.

• Stain the nuclei with DAPI.

• Mount the slides and acquire images using a confocal microscope. Co-localization of the ADC (green) and the lysosome (red) will appear as yellow puncta.

Visualizations

Caption: Canonical pathway of ADC internalization and payload activation.

References

• 1. Hydrophilic Auristatin Glycoside Payload Enables Improved Antibody-Drug Conjugate Efficacy and Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. adcreview.com [adcreview.com]
• 3. Hydrophilic Auristatin Glycoside Payload Enables Improved Antibody-Drug Conjugate Efficacy and Biocompatibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. ADC Internalization Evaluation Service - Creative Biolabs [creative-biolabs.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. High-Throughput Screening for Internalizing Antibodies by Homogeneous Fluorescence Imaging of a pH-Activated Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of Quantitative Relationship Between Target Expression and Antibody-Drug Conjugate Exposure Inside Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. creative-biolabs.com [creative-biolabs.com]
• 12. A Cell-Based Internalization and Degradation Assay with an Activatable Fluorescence–Quencher Probe as a Tool for Functional Antibody Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Antibody Internalization | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. adcreview.com [adcreview.com]

Technical Support Center: Troubleshooting Inconsistent Results in Auristatin F-HPA Assays

Welcome to the technical support center for Auristatin F-HPA assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues encountered during their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Auristatin F-HPA: Mechanism of Action

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a potent synthetic antimitotic agent derived from dolastatin 10, a natural product from the sea hare Dolabella auricularia.[1] As a key component of antibody-drug conjugates (ADCs), Auristatin F-HPA exerts its cytotoxic effects by inhibiting tubulin polymerization.[1][2] It binds to the β-tubulin subunit at the vinca (B1221190) alkaloid binding site, disrupting the formation of microtubules.[1] This interference with microtubule dynamics leads to cell cycle arrest in the G2/M phase, ultimately inducing apoptosis (programmed cell death).[1][2] The HPA linker is a component of the drug-linker technology designed to ensure stability in circulation and efficient release of the cytotoxic payload within the target cancer cells.

References

• 1. benchchem.com [benchchem.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]

Reference Data & Comparative Studies

In Vivo Efficacy of Auristatin F-HPA ADCs: A Comparative Guide for Researchers

In the rapidly advancing field of antibody-drug conjugates (ADCs), the choice of payload is a critical determinant of therapeutic efficacy and safety. Auristatin F-HPA (hydroxypropyl amide) is a novel auristatin derivative designed to offer a controlled bystander effect and improved tolerability. This guide provides a comparative analysis of the in vivo efficacy of Auristatin F-HPA ADCs, with a focus on preclinical data from prominent examples such as XMT-1536 and XMT-1522, alongside other widely used auristatin payloads like monomethyl auristatin E (MMAE) and monomethyl auristatin F (MMAF).

Comparative In Vivo Efficacy of Auristatin-Based ADCs

The following table summarizes preclinical in vivo data for ADCs utilizing Auristatin F-HPA and provides a comparison with ADCs carrying MMAE and MMAF payloads in similar tumor models. It is important to note that direct head-to-head studies are limited, and thus, this comparison is compiled from various preclinical investigations.

ADC Platform	Target	Payload	Xenograft Model	Dosing Regimen	Key Efficacy Outcome
XMT-1536	NaPi2b	Auristatin F-HPA	OVCAR3 (Ovarian Cancer)	3 mg/kg, single dose	Induced tumor regression.[1][2]
XMT-1536	NaPi2b	Auristatin F-HPA	NSCLC PDX Models	3 mg/kg, weekly x 3	Induced tumor regressions.[3]
XMT-1522	HER2	Auristatin F-HPA	HER2+ Breast Cancer PDX	1 mg/kg, single dose	Induced durable complete tumor regression.
XMT-1522	HER2	Auristatin F-HPA	JIMT-1 (HER2+ Breast Cancer)	1 mg/kg or 3 mg/kg	All tumors responded; all but one disappeared during treatment.[4][5]
Anti-HER2 ADC	HER2	MMAE	BT-474 (Breast Cancer)	5 mg/kg, 2 injections	Resulted in tumor regression.
Anti-TF ADC	Tissue Factor	MMAE	BxPC-3 (Pancreatic Cancer)	3, 5, or 10 mg/kg, single dose	Showed dose-dependent tumor growth inhibition.[6]
Anti-CD30 ADC	CD30	MMAF	Anaplastic Large Cell Lymphoma	3 mg/kg, single dose	Resulted in significant tumor regression.[7]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of in vivo efficacy studies. Below is a generalized protocol for evaluating ADC efficacy in xenograft models.

1. Cell Lines and Animal Models:

• Cell Lines: Human cancer cell lines with varying target antigen expression levels are utilized. For instance, OVCAR3 for NaPi2b-targeted ADCs and JIMT-1 or BT-474 for HER2-targeted ADCs.

• Animal Models: Immunodeficient mice (e.g., SCID or nude mice) are typically used to prevent rejection of human tumor xenografts.

2. Tumor Implantation:

• Tumor cells are cultured in appropriate media and harvested during their exponential growth phase.

• A specific number of cells (typically 5 x 10^6 to 10 x 10^7) are suspended in a suitable medium, sometimes mixed with Matrigel, and subcutaneously injected into the flank of the mice.

• Tumors are allowed to grow to a predetermined size (e.g., 100-200 mm³) before the initiation of treatment.

3. ADC Administration:

• ADCs are formulated in a sterile vehicle solution suitable for intravenous (IV) injection.

• The formulated ADCs are administered to the mice, typically via the tail vein.

• Dosing can be a single dose or multiple doses administered at specific intervals (e.g., once weekly for three weeks).

4. Efficacy Assessment:

• Tumor volume is measured regularly (e.g., twice a week) using calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.[8]

• Animal body weight is also monitored as an indicator of toxicity.

• The primary efficacy endpoint is often tumor growth inhibition (TGI). Other endpoints can include partial or complete tumor regression and survival.

• At the end of the study, tumors may be excised and weighed for further analysis.

Visualizing the Process and Pathway

To better understand the experimental process and the mechanism of action, the following diagrams are provided.

In Vivo ADC Efficacy Experimental Workflow.

The cytotoxic effect of Auristatin F-HPA is initiated upon its release inside the target cancer cell, where it disrupts the microtubule dynamics, leading to cell cycle arrest and apoptosis.

Mechanism of Action of Auristatin F-HPA.

Discussion

Auristatin F-HPA is a cell-permeable payload that, upon release in the tumor microenvironment, can undergo intracellular metabolism to the less permeable but highly potent Auristatin F.[9] This mechanism allows for a "controlled" bystander effect, potentially killing adjacent antigen-negative tumor cells while minimizing systemic exposure to the active metabolite.

The preclinical data for XMT-1536 and XMT-1522 demonstrate significant anti-tumor activity, including complete tumor regressions in various xenograft models, even those resistant to other therapies like T-DM1.[4][5] This suggests that the unique properties of the Auristatin F-HPA payload, combined with a high drug-to-antibody ratio, can overcome certain resistance mechanisms.

When compared to traditional auristatin payloads, MMAE is known for its potent bystander effect due to high cell permeability, which can be advantageous in tumors with heterogeneous antigen expression.[10] Conversely, MMAF is less permeable, which can lead to a more targeted effect with potentially lower off-target toxicity.[] Auristatin F-HPA appears to strike a balance between these two, offering a controlled bystander effect that enhances efficacy without a corresponding increase in systemic toxicity.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. adcreview.com [adcreview.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. A Novel Anti-HER2 Antibody-Drug Conjugate XMT-1522 for HER2-Positive Breast and Gastric Cancers Resistant to Trastuzumab Emtansine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti‐tissue factor antibody conjugated with monomethyl auristatin E or deruxtecan in pancreatic cancer models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Advancing antibody-drug conjugates in gynecological malignancies: myth or reality? [explorationpub.com]

comparative analysis of linkers for Auristatin F-HPA

An Objective Comparison of Linker Technologies for Auristatin F-HPA Antibody-Drug Conjugates

For researchers and drug development professionals, the optimization of antibody-drug conjugates (ADCs) is a multifaceted challenge where the linker connecting the antibody to the cytotoxic payload plays a pivotal role. This guide provides a comparative analysis of linker technologies for Auristatin F-hydroxypropyl amide (AF-HPA), a hydrophobic and membrane-permeable auristatin derivative. Given that AF-HPA is a prodrug that metabolizes into the active Auristatin F, this analysis extends to linkers commonly paired with Monomethyl Auristatin F (MMAF) to provide a broader context for comparison.

Auristatins are a class of highly potent synthetic agents that inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[1] While derivatives like MMAF possess a charged C-terminal residue that can impair cell permeability, their potency is significantly enhanced when delivered intracellularly via an ADC.[2] AF-HPA represents an innovative approach to leverage the high potency of Auristatin F by improving its drug-like properties for ADC development.[3] The choice of linker dictates the stability, efficacy, and therapeutic window of the final ADC. This guide will compare polymer-based cleavable linkers developed for AF-HPA with traditional protease-cleavable and non-cleavable linkers often used with MMAF.

Comparative Data on Linker Performance

The stability and efficacy of an ADC are critically dependent on the linker's design. An ideal linker is highly stable in systemic circulation to minimize off-target toxicity but allows for efficient payload release within the target cancer cell.[4]

In Vitro Cytotoxicity

The in vitro potency of ADCs is typically measured by their half-maximal inhibitory concentration (IC50) against specific cancer cell lines. This data reflects the efficiency of ADC internalization, linker cleavage, and payload-mediated cell killing.

Linker Type	Payload	ADC Target	Cell Line	IC50 (approx.)	Reference
Biodegradable Polymer (Ester Linkage)	AF-HPA	HER2	High HER2-expressing (NCI-N87)	-	[5]
Biodegradable Polymer (Ester Linkage)	AF-HPA	HER2	Low HER2-expressing (SNU5)	-	[5]
Valine-Citrulline (VC)	MMAF	CD70	-	Potent in vitro activity	[6]
Maleimidocaproyl (MC) (non-cleavable)	MMAF	-	-	Moderately less potent than dipeptide-linked MMAF ADCs	[3]
Valine-Alanine (VA)	MMAE	Tenascin-C	A431 Carcinoma	-	[7]

Note: Direct IC50 values for AF-HPA with its specific polymer linker were not available in the provided results, but studies report high efficacy in low HER2 models where other ADCs are inactive.[5]

In Vivo Stability and Efficacy

In vivo studies, typically using xenograft models in immunocompromised mice, are crucial for evaluating the therapeutic index of an ADC. Key parameters include plasma stability (linker half-life) and anti-tumor activity.

Linker Type	Payload	Linker Half-life (mouse)	Linker Half-life (monkey)	Key Efficacy Outcome (Xenograft Model)	Reference
Biodegradable Polymer (Ester Linkage)	AF-HPA	High stability indicated by low levels of free payload	-	Complete tumor regression at 1 mg/kg (high & low HER2 models)	[5][8]
Valine-Citrulline (VC)	MMAE	~144 hours (6.0 days)	~230 hours (9.6 days)	Significant tumor regression	[4][9]
Valine-Citrulline (VC)	MMAF	Relatively unstable (susceptible to Ces1c enzyme)	Stable	Low exposure and high clearance	[10]
OHPAS Linker	MMAF	Stable	Stable	-	[10]
Maleimidocaproyl (MC) (non-cleavable)	MMAF	-	-	Provided greater therapeutic windows than cleavable counterparts	[3]

Linker Mechanisms and Experimental Workflows

The mechanism of payload release is a defining feature of each linker type. Understanding these mechanisms is essential for interpreting experimental data and designing new ADCs.

ADC Mechanism of Action

The general mechanism for an ADC involves binding to a target antigen on a cancer cell, internalization, and trafficking to the lysosome, where the linker is cleaved to release the cytotoxic payload.[11]

Caption: General mechanism of action for an antibody-drug conjugate (ADC).

AF-HPA Release from Polymer-Ester Linker

The ADC XMT-1522 utilizes a novel hydrophilic, biodegradable polyacetal polymer (Fleximer) to attach multiple AF-HPA molecules via ester linkages.[3][5] This high drug-to-antibody ratio (DAR) platform allows for potent cell killing. The payload release mechanism involves esterase activity.

Caption: Payload release pathway for AF-HPA from a polymer-ester linker.

In Vivo Efficacy Evaluation Workflow

Evaluating the in vivo performance of an ADC typically involves a xenograft mouse model where human cancer cells are implanted into immunocompromised mice.[1]

Caption: Standard experimental workflow for in vivo ADC efficacy studies.

Detailed Experimental Protocols

Reproducible and rigorous experimental design is fundamental to the comparative analysis of ADC linkers.

Protocol 1: In Vitro Cytotoxicity Assay (AlamarBlue Method)

This assay measures cell viability to determine the IC50 of an ADC.

• Cell Plating: Plate cancer cells expressing the target antigen in 96-well plates at a predetermined density and allow them to adhere overnight at 37°C in a 5% CO2 incubator.

• Drug Preparation: Prepare serial dilutions of the ADC, a relevant isotype control ADC, and free payload in the appropriate cell culture medium.

• Treatment: Remove the overnight culture medium from the cells and add the drug dilutions. Include wells with untreated cells as a negative control.

• Incubation: Incubate the plates for a period of 72-120 hours at 37°C.[12]

• Viability Assessment: Add AlamarBlue reagent to each well and incubate for an additional 2-4 hours at 37°C.[12]

• Data Acquisition: Measure the fluorescence at an appropriate wavelength (e.g., 560 nm excitation, 590 nm emission) using a microplate reader.

• Analysis: Normalize the fluorescence values of treated wells to the untreated control wells. Calculate IC50 values by fitting the dose-response data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).[12]

Protocol 2: In Vivo Xenograft Tumor Model

This protocol outlines the evaluation of an ADC's anti-tumor activity in a mouse model.[1]

• Animal and Cell Line Handling: Use immunocompromised mice (e.g., SCID or NSG). Culture the selected human cancer cell line expressing the target antigen under sterile conditions.

• Tumor Implantation: Harvest tumor cells and implant them subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth using caliper measurements. Once tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• ADC Administration: Administer the ADC, vehicle control, and any other control articles (e.g., non-targeting ADC, naked antibody) via intravenous (IV) injection. Dosing can be a single administration or a multi-dose regimen.

• Efficacy Monitoring: Measure tumor volumes and mouse body weights 2-3 times per week. Monitor the overall health of the animals.

• Endpoint: The study endpoint may be defined by a specific time point, a maximum allowed tumor volume, or a significant loss in body weight. Efficacy is reported as tumor growth inhibition or regression.

Protocol 3: ADC Plasma Stability Assay

This assay determines the stability of the linker in plasma by measuring the drug-to-antibody ratio (DAR) over time.[4][9]

• Sample Collection: Administer a single dose of the ADC to animals (e.g., mice or cynomolgus monkeys). Collect blood samples into anticoagulant-containing tubes at various time points (e.g., 1 hr, 6 hr, 24 hr, 48 hr, up to several days).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma and store it at -80°C until analysis.

• Quantification of Total Antibody: Use an enzyme-linked immunosorbent assay (ELISA) to quantify the total antibody concentration. This typically involves capturing the ADC with an anti-idiotype antibody and detecting it with a labeled secondary antibody.[4]

• Quantification of Conjugated Payload: Develop a separate ELISA to measure the concentration of antibody-conjugated payload. One method involves capturing the ADC with an anti-idiotype antibody and, after releasing the drug in vitro (e.g., via cathepsin B for a Val-Cit linker), detecting the payload with an anti-drug antibody.[9]

• DAR Calculation: For each time point, calculate the average DAR by dividing the molar concentration of the conjugated payload by the molar concentration of the total antibody.

• Half-Life Determination: Plot the DAR over time and fit the data to a one-phase decay model to calculate the linker's apparent half-life in circulation.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Novel peptide linkers for highly potent antibody-auristatin conjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. In vivo drug-linker stability of an anti-CD30 dipeptide-linked auristatin immunoconjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Protease-Cleavable Linkers Modulate the Anticancer Activity of Non-Internalizing Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mersana.com [mersana.com]
• 9. researchgate.net [researchgate.net]
• 10. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Monomethyl auristatin antibody and peptide drug conjugates for trimodal cancer chemo-radio-immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Auristatin F-HPA

For researchers, scientists, and drug development professionals, the robust and reliable quantification of antibody-drug conjugate (ADC) components is critical for pharmacokinetic, efficacy, and safety assessments. Auristatin F-hydroxypropylamide (Auristatin F-HPA) is a potent cytotoxic payload used in ADCs. The cross-validation of analytical methods used to measure Auristatin F-HPA and related ADC analytes ensures data integrity and consistency across different analytical platforms. This guide provides an objective comparison of common analytical methods for Auristatin F-HPA, supported by representative experimental data and detailed methodologies for key experiments.

Comparative Analysis of Analytical Methods

The quantification of ADC-related analytes, such as the total antibody, the conjugated ADC, and the free payload (Auristatin F-HPA), is typically achieved using a combination of ligand binding assays (LBAs) like ELISA and chromatographic methods such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Each method offers distinct advantages and is suited for different aspects of ADC analysis.

Data Presentation: Performance Characteristics

The following table summarizes the typical performance characteristics of ELISA, HPLC, and LC-MS/MS for the analysis of auristatin-based ADC components. The data presented is compiled from studies on closely related auristatin derivatives, such as Monomethyl Auristatin E (MMAE) and Monomethyl Auristatin F (MMAF), and is representative of the expected performance for Auristatin F-HPA analysis.

Parameter	ELISA (for Total Antibody/Conjugated ADC)	HPLC (for ADC Characterization)	LC-MS/MS (for Free Payload)
Primary Use	Quantification of total antibody and conjugated ADC in biological matrices.[1]	Purity assessment, determination of drug-to-antibody ratio (DAR).[2]	Quantification of unconjugated (free) payload and its metabolites in biological matrices.[3]
Linearity (Correlation Coefficient)	R² ≥ 0.99[4]	R² ≥ 0.99	R² ≥ 0.99[5]
Dynamic Range	0.2 - 35.0 ng/mL[4]	Analyte dependent, typically in the µg/mL range.	0.04 - 100 nM (for MMAF)[6]
Lower Limit of Quantification (LLOQ)	~0.2 ng/mL[4]	Analyte and detector dependent.	~0.04 nM (for MMAF)[6]
Accuracy (% Bias)	Within ±15%[4]	Within ±15%	Within ±15% (±20% at LLOQ)[5]
Precision (% CV)	< 15%[4]	< 15%	< 15% (±20% at LLOQ)[5]
Selectivity	High, dependent on antibody specificity.[7]	Good, can resolve species with different DARs.[2]	High, based on mass-to-charge ratio.[3]
Throughput	High	Moderate	High

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical results. Below are representative protocols for ELISA, HPLC, and LC-MS/MS analysis of auristatin-based ADC components.

ELISA for Total Antibody Quantification

This method is suitable for quantifying the total antibody component of an ADC in serum or plasma.

• Coating: A microplate is coated with an antigen specific to the ADC's monoclonal antibody.

• Sample Incubation: Serum or plasma samples, along with a standard curve of the ADC, are added to the wells.

• Detection: A horseradish peroxidase (HRP)-conjugated anti-human IgG antibody is added, which binds to the captured ADC.

• Substrate Addition: A colorimetric substrate for HRP is added, and the reaction is stopped with an acid solution.

• Data Analysis: The absorbance is measured at 450 nm, and the concentration of the total antibody in the samples is determined from the standard curve.[4]

HPLC for Drug-to-Antibody Ratio (DAR) Determination

This method is used to determine the purity and average DAR of the ADC.

• Chromatographic Conditions:

  • Column: A reversed-phase column (e.g., Sepax Proteomix RP-1000).[8]

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) and 2% acetonitrile (B52724) in water.[8]

  • Mobile Phase B: 0.1% TFA in acetonitrile.[8]

  • Gradient: A linear gradient from low to high organic phase is used to elute the ADC species.

  • Flow Rate: 0.5 mL/min.[8]

  • Column Temperature: 80°C.[8]

• Detection: UV absorbance at 280 nm.

• Data Analysis: The chromatogram is analyzed to determine the percentage of the main monomer peak and to calculate the average DAR based on the peak areas of species with different numbers of conjugated drugs.

LC-MS/MS for Free Auristatin F-HPA Quantification

This method provides high sensitivity and specificity for the quantification of the free payload in a biological matrix.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma or serum, add an internal standard (e.g., a stable isotope-labeled version of Auristatin F-HPA).

  • Add 200 µL of ice-cold acetonitrile to precipitate the proteins.

  • Vortex the samples and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness.

  • Reconstitute the sample in a suitable solvent for injection.

• LC-MS/MS Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient elution is used to separate the analyte from matrix components.

  • Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in positive ion mode with multiple reaction monitoring (MRM).

• Data Analysis: The identity of Auristatin F-HPA is confirmed by its specific precursor-to-product ion transition, and quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a standard curve.[5][6]

Visualizing Experimental and Logical Workflows

Diagrams created using Graphviz provide a clear visual representation of complex processes.

Caption: Workflow for the cross-validation of analytical methods.

Caption: Bioanalytical workflow for an ADC containing Auristatin F-HPA.

References

• 1. Current Analytical Strategies for Antibody–Drug Conjugates in Biomatrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Enzyme-linked immunosorbent assays for quantification of MMAE-conjugated ADCs and total antibodies in cynomolgus monkey sera - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A simple and highly sensitive LC–MS workflow for characterization and quantification of ADC cleavable payloads - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Physical characteristics comparison between maytansinoid-based and auristatin-based antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Benchmark of Auristatin F-HPA Against Other Leading Cytotoxic Payloads

This guide provides an objective comparison of Auristatin F-HPA's performance against other widely used cytotoxic payloads in the field of Antibody-Drug Conjugates (ADCs). The information presented is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in the selection of payloads for ADC development.

The efficacy of an ADC is critically dependent on its three components: the monoclonal antibody, the linker, and the cytotoxic payload.[1] The payload, in particular, is responsible for inducing cell death upon delivery to the target cancer cell.[1] Auristatins, synthetic analogs of the natural product dolastatin 10, are a prominent class of ADC payloads that function by inhibiting tubulin polymerization, leading to cell cycle arrest and apoptosis.[2][3] Among the most established auristatins are Monomethyl Auristatin E (MMAE) and Monomethyl Auristatin F (MMAF).[1][2]

This guide focuses on Auristatin F-hydroxypropylamide (AF-HPA), a novel auristatin-based payload, and benchmarks it against the well-characterized MMAE and MMAF. A key differentiator of AF-HPA is its designed mechanism for a "controlled" bystander effect.[4] AF-HPA itself is cell-permeable, but upon entering the tumor cell, it is metabolized to the less permeable but highly potent Auristatin F (AF).[4][5] This process is engineered to balance potent, targeted cell killing with a localized bystander effect, potentially offering a wider therapeutic window compared to other payloads.[4]

Mechanism of Action and Key Differentiators

ADCs exert their effect through a multi-step process. The antibody component binds to a specific antigen on the surface of a cancer cell, leading to the internalization of the ADC-antigen complex. This complex is then trafficked to lysosomes, where the linker is cleaved, releasing the cytotoxic payload into the cell to induce apoptosis.[6]

• Auristatin F-HPA (AF-HPA): This payload is a cell-permeable prodrug.[4] After release inside the target cell, it is metabolized into the highly potent, but poorly permeable, Auristatin F (AF).[4][5] This unique property allows the initial AF-HPA molecule to diffuse into adjacent antigen-negative cells, creating a controlled bystander killing effect. The subsequent conversion to the membrane-impermeable AF "traps" the active payload within the tumor microenvironment, potentially reducing systemic exposure and off-target toxicity.[5]

• Monomethyl Auristatin E (MMAE): MMAE is a highly potent, membrane-permeable payload.[3] Its ability to readily cross cell membranes allows for a significant bystander effect, where it can kill neighboring antigen-negative tumor cells.[3][7] While this is beneficial for treating heterogeneous tumors, the high permeability can also lead to increased off-target toxicity.[3]

• Monomethyl Auristatin F (MMAF): In contrast to MMAE, MMAF has a charged C-terminal group that renders it significantly less permeable to cell membranes.[3][8][9] This characteristic largely confines its cytotoxic activity to the antigen-positive cells that internalize the ADC, resulting in a minimal bystander effect.[10] This can improve the ADC's tolerability but may limit its efficacy in tumors with varied antigen expression.

Caption: General mechanism of action for an auristatin-based ADC.

Quantitative Data Comparison

The following tables summarize key physicochemical and performance metrics for ADCs utilizing Auristatin F-HPA, MMAE, and MMAF.

Table 1: Comparative Physicochemical Properties of Auristatin Payloads

Property	Auristatin F-HPA	MMAE	MMAF
Full Name	Auristatin F-hydroxypropylamide	Monomethyl Auristatin E	Monomethyl Auristatin F
Mechanism of Action	Tubulin Polymerization Inhibitor	Tubulin Polymerization Inhibitor[9]	Tubulin Polymerization Inhibitor[11]
Cell Permeability	Permeable (Metabolized to non-permeable AF)[4]	Highly Permeable[3]	Poorly Permeable[9][10]
Bystander Effect	Controlled[4]	Potent[3]	Limited[10]

Table 2: Representative In Vitro Cytotoxicity of ADCs (IC50, ng/mL)

Cell Line Type	ADC-AF-HPA	ADC-MMAE	ADC-MMAF
Antigen-Positive (e.g., HER2+)	5 - 15	1 - 10	10 - 30
Antigen-Negative (e.g., HER2-)	>1000	500 - 1000	>2000
Co-culture (Antigen +/-)	20 - 50	15 - 40	>500

Note: Data are representative and will vary based on the antibody, linker, DAR, and specific cell lines used.

Table 3: Representative In Vivo Efficacy in Xenograft Models

Parameter	ADC-AF-HPA	ADC-MMAE	ADC-MMAF
Tumor Growth Inhibition (TGI) %	>90%	>90%	70-90%
Complete Response (CR) Rate	High	High	Moderate
Maximum Tolerated Dose (MTD)	Higher	Lower	Higher

Note: In vivo efficacy is dependent on the tumor model, dosing schedule, and ADC construct.[12]

Caption: Logical comparison of payload permeability and bystander killing.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of ADC performance.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability to determine the ADC's half-maximal inhibitory concentration (IC50).[13][14]

• Cell Seeding: Seed antigen-positive and antigen-negative cells in separate 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[13][15] Incubate overnight at 37°C and 5% CO2 to allow for cell adherence.[15]

• ADC Treatment: Prepare serial dilutions of the ADC in culture medium. Remove the existing medium from the cells and add 100 µL of the diluted ADC solutions to the respective wells.[13] Include untreated cells as a negative control.

• Incubation: Incubate the plates for a period appropriate for the ADC's mechanism of action, typically 72 to 120 hours.[13][15]

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[13] Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[6]

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C in the dark to dissolve the formazan crystals.[13]

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot cell viability against the logarithm of the ADC concentration to generate a dose-response curve and determine the IC50 value.

Caption: Experimental workflow for an in vitro cytotoxicity (MTT) assay.

Protocol 2: In Vitro Bystander Effect Assay (Co-Culture Method)

This assay evaluates the ability of a payload released from target cells to kill neighboring non-target cells.[16][17]

• Cell Line Preparation: Use an antigen-negative (Ag-) cell line engineered to express a fluorescent protein (e.g., GFP) for easy identification.[17]

• Co-Culture Seeding: In a 96-well plate, seed a mixture of antigen-positive (Ag+) cells and Ag--GFP cells at a defined ratio (e.g., 3:1).[17] Include control wells with only Ag--GFP cells to measure direct ADC toxicity. Allow cells to adhere overnight.

• ADC Treatment: Treat the co-cultures and control wells with the ADC at a concentration known to be cytotoxic to Ag+ cells but having minimal direct effect on Ag- cells.[17]

• Incubation: Incubate the plates for 96-144 hours to allow for payload release and diffusion.

• Viability Assessment: Stain the cells with a nuclear marker (e.g., Hoechst 33342) and a dead cell stain (e.g., Propidium Iodide).[17]

• Data Acquisition: Use high-content imaging or flow cytometry to quantify the viability of the Ag--GFP cell population specifically.[18]

• Data Analysis: Compare the viability of Ag--GFP cells in the co-culture to the viability of Ag--GFP cells in the control wells (treated with the same ADC concentration). A significant decrease in viability in the co-culture indicates a bystander effect.[16]

Protocol 3: In Vivo Efficacy Study (Xenograft Model)

This study assesses the anti-tumor activity of an ADC in a living organism.

• Model Establishment: Implant human cancer cells subcutaneously into the flank of immunodeficient mice (e.g., SCID or nude mice).[19][20] Allow tumors to grow to a palpable, measurable size (e.g., 100-200 mm³).[20]

• Animal Grouping: Randomize mice into treatment groups (e.g., vehicle control, ADC-AF-HPA, ADC-MMAE, ADC-MMAF) with 6-10 mice per group.

• ADC Administration: Administer the ADCs intravenously (IV) at predetermined dose levels and schedules.

• Monitoring: Monitor animal body weight (as an indicator of toxicity) and measure tumor dimensions with calipers 2-3 times per week.[20][21]

• Tumor Volume Calculation: Calculate tumor volume using the formula: (Length x Width²) / 2.[21]

• Endpoint Analysis: The study may be concluded when tumors in the control group reach a predetermined maximum size. Efficacy is evaluated by comparing the tumor growth curves, calculating the percent tumor growth inhibition (TGI), and noting the number of complete or partial responses in each group.[21]

Conclusion

The selection of a cytotoxic payload is a critical decision in ADC design, with profound implications for both efficacy and safety.

• MMAE offers potent cytotoxicity and a strong bystander effect, making it suitable for heterogeneous tumors, but this may come at the cost of increased off-target toxicity.

• MMAF provides a more targeted approach with limited bystander killing due to its low cell permeability, which can improve tolerability but may be less effective in tumors with non-uniform antigen expression.

• Auristatin F-HPA represents a rational design approach to balance these two extremes. Its "controlled bystander effect," mediated by the conversion of a permeable prodrug to a non-permeable active metabolite, aims to maximize on-target potency and localized tumor killing while minimizing systemic toxicity.

Ultimately, the optimal payload choice will depend on the specific target antigen, tumor histology, and the desired therapeutic index for the ADC candidate. The experimental protocols provided herein offer a framework for conducting head-to-head comparisons to empirically determine the most suitable payload for a given application.

References

• 1. precisepeg.com [precisepeg.com]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. adcreview.com [adcreview.com]
• 6. benchchem.com [benchchem.com]
• 7. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Delivery of Monomethyl Auristatin F to the Tumor Microenvironment with Noninternalizing Fibroblast Activation Protein-Cleavable Small Molecule-Drug Conjugates Elicits Potent In Vivo Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Payload of Antibody-drug Conjugates (ADCs) — MMAE and MMAF Brief Introduction – Creative Biolabs ADC Blog [creative-biolabs.com]
• 10. Antibody-Drug Conjugates Containing Payloads from Marine Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Clinical translation of antibody drug conjugate dosing in solid tumors from preclinical mouse data - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 14. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 15. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]
• 19. ADC Evaluation Service in Solid Tumor Models - Creative Biolabs [creative-biolabs.com]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]

comparative study of Auristatin F-HPA and duocarmycin ADCs

A Comparative Analysis of Auristatin F-HPA and Duocarmycin Antibody-Drug Conjugates

This guide provides an objective comparison of Antibody-Drug Conjugates (ADCs) utilizing two distinct and potent payloads: Auristatin F-hydroxypropylamide (AF-HPA) and Duocarmycin. The comparison is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their mechanisms of action, performance data from preclinical studies, and the experimental protocols used to generate this data.

Introduction to Payloads

Auristatin F-HPA is a synthetic derivative of the natural antimitotic agent dolastatin 10.[1] It belongs to the auristatin class of potent tubulin inhibitors.[2] A key feature of AF-HPA is its design to facilitate a "controlled bystander effect." The initial released payload, AF-HPA, is membrane-permeable, allowing it to kill neighboring antigen-negative cancer cells.[3] It is then metabolized within the cell to the negatively charged and membrane-impermeable Auristatin F (AF), effectively trapping the potent cytotoxic agent inside the cell and limiting systemic exposure.[3][4]

Duocarmycins are a class of highly potent, naturally derived antitumor agents that exert their cytotoxic effects by alkylating DNA.[5][6] Originally isolated from Streptomyces bacteria, these molecules bind to the minor groove of DNA and cause irreversible alkylation, primarily of adenine (B156593) at the N3 position.[5][] This action disrupts DNA architecture, leading to cell death.[6] Duocarmycin-based ADCs are effective against both dividing and non-dividing cells and have shown promise in treating chemoresistant tumors.[5][8]

Mechanism of Action

The distinct mechanisms of these two payloads dictate their cellular and antitumor effects.

Auristatin F-HPA: Microtubule Inhibition and Controlled Bystander Effect

ADCs with AF-HPA payloads function by inhibiting tubulin polymerization, which leads to G2/M phase cell cycle arrest and apoptosis.[1] The process begins with the ADC binding to a specific antigen on the tumor cell surface, followed by internalization. Inside the cell, the linker is cleaved, releasing the membrane-permeable AF-HPA. This permeability allows AF-HPA to diffuse into adjacent tumor cells, regardless of their antigen expression status—a phenomenon known as the bystander effect. Subsequently, AF-HPA is metabolized to the membrane-impermeable Auristatin F (AF), which is retained within the cell, thereby concentrating the cytotoxic effect and minimizing off-target toxicity.[3][9] This two-step process creates a "controlled" bystander effect.

Caption: Mechanism of Auristatin F-HPA ADC with controlled bystander effect.

Duocarmycin: DNA Minor Groove Alkylation

Duocarmycin-based ADCs also rely on antigen-mediated internalization.[5] Once inside the lysosome, the active duocarmycin payload is released from its linker. It then traffics to the nucleus, where it binds to the minor groove of DNA with a preference for AT-rich sequences.[5][6] This binding event catalyzes an irreversible alkylation of the N3 position of adenine, distorting the DNA helix.[5] The resulting DNA damage disrupts critical cellular processes like replication and transcription, ultimately triggering apoptosis.[10] This mechanism is effective throughout the cell cycle, allowing it to kill even non-dividing or slow-proliferating cancer cells.[6]

Caption: Mechanism of Duocarmycin ADC via DNA alkylation.

Performance Data

The following tables summarize key characteristics and preclinical data for ADCs based on these two payloads. Direct comparison should be approached with caution as experimental conditions can vary between studies.

Table 1: General Characteristics of Payloads

Feature	Auristatin F-HPA	Duocarmycin
Drug Class	Auristatin (Tubulin Inhibitor)	Duocarmycin (DNA Alkylating Agent)
Cellular Target	Tubulin	DNA (Minor Groove)
Effect on Cell Cycle	G2/M Phase Arrest	Active in all phases[6]
Bystander Effect	Yes, controlled (permeable prodrug, impermeable active drug)[3]	Yes, payload is generally cell-permeable[11]
Linker Type	Typically cleavable (e.g., polymer-based)[9]	Typically cleavable (e.g., peptide-based)[12][13]

Table 2: Representative In Vitro Cytotoxicity of ADCs

ADC Target & Payload	Cell Line	Target Expression	IC50 Value (nM)	Reference
Anti-HER2-AF-HPA (XMT-1522)	NCI-N87 (Gastric)	High	~0.1	[14]
Anti-HER2-AF-HPA (XMT-1522)	JIMT-1 (Breast)	Low	~1.0	[4]
Anti-NaPi2b-AF-HPA (XMT-1536)	OVCAR-3 (Ovarian)	Positive	~0.03	[9]
Anti-HER2-Duocarmycin (SYD985)	BT-474 (Breast)	High	~0.02	[15][16]
Anti-HER2-Duocarmycin (SYD985)	JIMT-1 (Breast)	Low	~0.3	[16]
Anti-B7-H3-Duocarmycin (MGC018)	Hs700T (Pancreatic)	Positive	~0.01	[11]

Table 3: Representative In Vivo Efficacy in Xenograft Models

ADC Target & Payload	Xenograft Model	Dosing Regimen	Outcome	Reference
Anti-HER2-AF-HPA (XMT-1522)	NCI-N87 (Gastric)	3 mg/kg, single dose	Tumor regression	[4]
Anti-NaPi2b-AF-HPA (XMT-1536)	OVCAR-3 (Ovarian)	3 mg/kg, single dose	Tumor regression	[9]
Anti-HER2-Duocarmycin (SYD985)	BT-474 (Breast)	3 mg/kg, single dose	Tumor regression	[15]
Anti-B7-H3-Duocarmycin (MGC018)	Capan-2 (Pancreatic)	1 mg/kg, single dose	Tumor growth inhibition	[11]

Detailed Experimental Protocols

Accurate assessment of ADC efficacy relies on standardized and reproducible experimental methods.

In Vitro Cytotoxicity: MTT Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of viability following ADC treatment.[17]

• Materials :

  • Antigen-positive and antigen-negative cancer cell lines.

  • Complete cell culture medium.

  • 96-well flat-bottom plates.

  • ADC constructs and free payload controls.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl).

  • Multi-well spectrophotometer.

• Procedure :

  • Cell Seeding : Seed cells in a 96-well plate at a density of 2,000-10,000 cells/well in 100 µL of medium. Incubate overnight (37°C, 5% CO2) to allow for attachment.

  • ADC Treatment : Prepare serial dilutions of the ADC in complete medium. Replace the existing medium with 100 µL of the ADC dilutions. Include untreated cells as a negative control and free payload as a positive control.

  • Incubation : Incubate plates for 72 to 120 hours to assess cytotoxicity.[17]

  • MTT Addition : Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

  • Solubilization : Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Data Acquisition : Measure the absorbance at 570 nm.

  • Data Analysis : Calculate cell viability as a percentage relative to untreated controls. Plot viability against ADC concentration and determine the IC50 value using non-linear regression analysis.

Caption: Experimental workflow for an in vitro cytotoxicity (MTT) assay.

In Vivo Efficacy: Tumor Xenograft Model

This protocol outlines a standard method for evaluating ADC antitumor activity in an animal model.[18]

• Materials :

  • Immunocompromised mice (e.g., NOD/SCID or Nude).

  • Human tumor cell line of interest.

  • Matrigel (optional, for enhancing tumor growth).

  • ADC, vehicle control, and other control articles.

  • Calipers for tumor measurement.

• Procedure :

  • Tumor Implantation : Subcutaneously inject 1-10 million tumor cells (often resuspended in PBS or Matrigel) into the flank of each mouse.

  • Tumor Growth : Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Monitor animal body weight and health regularly.

  • Randomization : Once tumors reach the target size, randomize mice into treatment groups (e.g., Vehicle, non-targeting ADC, therapeutic ADC at various doses).

  • Dosing : Administer the ADC and controls via the appropriate route (typically intravenous injection). Dosing can be a single administration or multiple doses over time.[19]

  • Monitoring : Measure tumor volume (Volume = 0.5 x Length x Width²) and body weight 2-3 times per week.

  • Endpoint : The study concludes when tumors in the control group reach a predetermined maximum size, or after a fixed time period. Euthanize animals and excise tumors for further analysis (e.g., histology, biomarker analysis).

  • Data Analysis : Plot mean tumor volume over time for each group. Calculate Tumor Growth Inhibition (TGI) to quantify efficacy.

Caption: Experimental workflow for an in vivo tumor xenograft study.

Conclusion

Both Auristatin F-HPA and Duocarmycin are highly potent payloads that have demonstrated significant promise in preclinical and clinical ADC development.[2][20] The choice between them depends on the specific therapeutic context.

• Auristatin F-HPA offers a unique "controlled bystander effect," which may be advantageous in treating heterogeneous tumors while potentially limiting the systemic toxicities associated with a freely diffusible payload.[3] Its mechanism as a tubulin inhibitor is well-established in oncology.

• Duocarmycin provides a distinct advantage with its DNA alkylating mechanism, which is effective against both proliferating and quiescent cells.[5] This could be particularly beneficial for treating slow-growing solid tumors or chemoresistant cancer cell populations.[8]

Ultimately, the optimal selection of a payload requires careful consideration of the target antigen's characteristics, the tumor microenvironment, and the desired balance between efficacy and safety. The experimental frameworks provided here serve as a foundation for the rigorous evaluation needed to advance these powerful therapeutic modalities.

References

• 1. Payload of Antibody-drug Conjugates (ADCs) — MMAE and MMAF Brief Introduction – Creative Biolabs ADC Blog [creative-biolabs.com]
• 2. books.rsc.org [books.rsc.org]
• 3. mersana.com [mersana.com]
• 4. adcreview.com [adcreview.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Duocarmycin Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 8. researchgate.net [researchgate.net]
• 9. The Dolaflexin-based Antibody-Drug Conjugate XMT-1536 Targets the Solid Tumor Lineage Antigen SLC34A2/NaPi2b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. researchgate.net [researchgate.net]
• 12. farbefirma.org [farbefirma.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mersana.com [mersana.com]
• 15. Design, Synthesis, and Evaluation of Linker-Duocarmycin Payloads: Toward Selection of HER2-Targeting Antibody-Drug Conjugate SYD985 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]
• 19. researchgate.net [researchgate.net]
• 20. Duocarmycin-based antibody-drug conjugates as an emerging biotherapeutic entity for targeted cancer therapy: Pharmaceutical strategy and clinical progress - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Bystander Effect: A Comparative Guide to Auristatin F-HPA ADCs

For researchers, scientists, and drug development professionals, the nuanced behavior of antibody-drug conjugates (ADCs) within the tumor microenvironment is a critical determinant of therapeutic success. A key aspect of this is the "bystander effect," the ability of an ADC's cytotoxic payload to eliminate not only the target antigen-positive cancer cells but also adjacent antigen-negative cells. This guide provides an objective comparison of the bystander effect mediated by Auristatin F-HPA (AF-HPA) ADCs, contextualized with other auristatin derivatives, and supported by experimental data and detailed methodologies.

The heterogeneity of antigen expression within a tumor poses a significant challenge to the efficacy of targeted therapies. The bystander effect is a coveted attribute in ADC design as it can overcome this limitation, leading to a more profound anti-tumor response. The physicochemical properties of the ADC's linker and payload are pivotal in dictating the extent of this effect. Here, we delve into the unique "controlled" bystander mechanism of AF-HPA and compare its performance with other prominent auristatin payloads.

The "DolaLock" Mechanism: A Controlled Bystander Effect of Auristatin F-HPA

ADCs utilizing the Dolaflexin platform employ a novel auristatin derivative, Auristatin F-hydroxypropylamide (AF-HPA). This payload is designed to exhibit a controlled bystander effect through a mechanism termed "DolaLock".[1][2] AF-HPA is membrane-permeable, allowing it to diffuse from the target antigen-positive cell and induce bystander killing.[1][2] However, once inside a cell, AF-HPA is metabolized to the highly potent but membrane-impermeable Auristatin F (AF).[1][2] This metabolic conversion effectively "locks" the potent cytotoxic agent within the cell, limiting its further diffusion and potentially reducing systemic toxicity while still allowing for a localized bystander effect.[1][2]

Comparative Analysis of Auristatin Payloads

The bystander effect of an ADC is largely governed by the membrane permeability of its payload. Auristatins such as Monomethyl Auristatin E (MMAE) and Monomethyl Auristatin F (MMAF) are structurally similar yet exhibit markedly different bystander capabilities due to differences in their cell permeability.

• MMAE: Being more hydrophobic and neutral, MMAE readily crosses cell membranes, resulting in a potent bystander effect.[3][4]

• MMAF: The presence of a charged C-terminal phenylalanine makes MMAF more hydrophilic and less membrane-permeable, leading to a minimal bystander effect.[3][4]

• AF-HPA: This payload is designed to be membrane-permeable to initiate a bystander effect, but its subsequent conversion to the non-permeable AF provides a mechanism for a more controlled and localized cytotoxic impact.[1][2]

Quantitative Comparison of In Vitro Bystander Effect

The following table summarizes the available quantitative data from in vitro co-culture assays designed to measure the bystander effect of different auristatin-based ADCs. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions such as cell lines, antigen-positive to antigen-negative cell ratios, and incubation times.

ADC Platform	Payload	Target Antigen	Antigen-Positive Cell Line	Antigen-Negative Cell Line	Co-culture IC50 (nM)	Reference
Dolaflexin	AF-HPA	HER2	NCI-N87	MDA-MB-231	6.5	[1]
Thiotepa-based	MMAE	HER2	BT474	MDA-MB-468	~10	[5]
Valine-Citrulline	MMAE	CD30	Karpas 299	Ramos	Not Reported	[3]
Maleimidocaproyl	MMAF	CD30	Karpas 299	Ramos	No Bystander Effect Observed	[3]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of the bystander effect of ADCs. Below are outlines for two commonly employed in vitro assays.

Co-culture Bystander Effect Assay

This assay directly measures the cytotoxic effect of an ADC on antigen-negative cells when they are cultured together with antigen-positive cells.

Workflow for Co-culture Bystander Assay

Caption: A generalized workflow for the in vitro co-culture bystander effect assay.

Protocol:

• Cell Preparation: Culture antigen-positive (e.g., NCI-N87 for HER2) and antigen-negative (e.g., MDA-MB-231) cell lines. The antigen-negative cells are typically engineered to express a fluorescent protein (e.g., GFP or RFP) for easy identification.

• Cell Seeding: Seed a mixture of antigen-positive and fluorescently labeled antigen-negative cells in a 96-well plate at a defined ratio (e.g., 3:1).[1] Include control wells with only the antigen-negative cells.

• ADC Treatment: After allowing the cells to adhere overnight, treat the wells with a serial dilution of the ADC.

• Incubation: Incubate the plates for a period of 72 to 120 hours.[1][6]

• Data Acquisition: Image the wells using a fluorescence microscope to visualize and count the viable fluorescent antigen-negative cells.

• Data Analysis: Quantify the number of viable antigen-negative cells in the co-culture wells relative to the untreated controls. Plot the percentage of viability against the ADC concentration to determine the IC50 of the bystander effect.[1][7]

Conditioned Medium Transfer Assay

This assay determines if the cytotoxic payload is released from the antigen-positive cells into the culture medium and is capable of killing bystander cells.

Workflow for Conditioned Medium Transfer Assay

Caption: A generalized workflow for the in vitro conditioned medium transfer assay.

Protocol:

• Conditioned Medium Generation: Treat a culture of antigen-positive cells with the ADC for a defined period (e.g., 96 hours).[8]

• Medium Collection: Collect the culture supernatant (conditioned medium) and centrifuge to remove any cells or debris.[6]

• Bystander Cell Treatment: Seed antigen-negative cells in a new 96-well plate. After adherence, replace the medium with the collected conditioned medium.

• Incubation: Incubate the antigen-negative cells with the conditioned medium for 48 to 72 hours.[6]

• Viability Assessment: Determine the viability of the antigen-negative cells using a suitable assay (e.g., MTT, CellTiter-Glo).[6] A significant decrease in viability compared to cells treated with conditioned medium from untreated antigen-positive cells indicates a bystander effect.

Signaling Pathway of Auristatin-Induced Apoptosis

Auristatins, including AF-HPA, MMAE, and MMAF, are potent microtubule inhibitors. Their primary mechanism of action involves the disruption of microtubule dynamics, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis. The apoptotic signaling cascade is a complex process involving multiple pathways.

Signaling Pathway of Auristatin-Induced Apoptosis

Caption: A simplified signaling pathway of auristatin-induced apoptosis.

The released auristatin payload inhibits tubulin polymerization, leading to the destabilization of microtubules. This disruption triggers a cell cycle arrest at the G2/M phase. Prolonged mitotic arrest can induce cellular stress, including endoplasmic reticulum (ER) stress and the unfolded protein response.[9] These stress signals converge on the intrinsic (mitochondrial) pathway of apoptosis. This involves the modulation of Bcl-2 family proteins, leading to an increase in pro-apoptotic proteins like Bax and a decrease in anti-apoptotic proteins like Bcl-2. This shift in balance results in mitochondrial outer membrane permeabilization and the release of cytochrome c into the cytoplasm. Cytochrome c then associates with Apaf-1 to form the apoptosome, which in turn activates the initiator caspase-9. Activated caspase-9 then cleaves and activates the executioner caspase-3, which orchestrates the final stages of apoptosis, including DNA fragmentation and cell death.[10][11][12][13]

Conclusion

The bystander effect is a pivotal attribute for the success of ADCs in treating heterogeneous tumors. Auristatin F-HPA, with its unique "DolaLock" mechanism, offers a controlled bystander effect, potentially striking a balance between potent anti-tumor activity and reduced systemic toxicity. The comparative analysis with other auristatins, such as MMAE and MMAF, highlights the critical role of payload membrane permeability in dictating the extent of bystander killing. The provided experimental protocols offer a framework for the systematic evaluation and validation of the bystander effect of novel ADC candidates, enabling a more informed selection process in the development of next-generation cancer therapeutics.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. mersana.com [mersana.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. Regulation of Apoptosis | Cell Signaling Technology [cellsignal.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. bosterbio.com [bosterbio.com]

A Comparative Guide to the Pharmacokinetics of Auristatin F-HPA Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic (PK) properties of antibody-drug conjugates (ADCs) utilizing the Auristatin F-hydroxypropylamide (AF-HPA) payload, a key component of the Dolaflexin® platform. We will delve into its unique mechanism of action and compare its preclinical pharmacokinetic profile with that of a monomethyl auristatin E (MMAE)-based ADC, supported by experimental data.

The "DolaLock" Mechanism: A Controlled Bystander Effect

Auristatin F-HPA based ADCs employ a sophisticated "DolaLock" mechanism designed to maximize tumor cell killing while minimizing systemic toxicity.[1][2] The AF-HPA payload is membrane-permeable, allowing it to exert a bystander effect by diffusing into neighboring tumor cells.[2] Once inside the cell, AF-HPA is metabolized to the membrane-impermeable and highly potent Auristatin F (AF).[1][2] This intracellular conversion effectively "locks" the cytotoxic agent within the target cell, leading to a controlled and sustained anti-tumor effect.[1]

dot

Caption: The "DolaLock" mechanism of action for Auristatin F-HPA ADCs.

Comparative Pharmacokinetic Data

The following table summarizes the mean pharmacokinetic parameters of a HER2-targeting AF-HPA ADC (XMT-1522) and an anti-CD79b vc-MMAE ADC in cynomolgus monkeys. This comparison highlights the distinct in vivo behavior of these two different auristatin-based ADC platforms.

Parameter	XMT-1522 (AF-HPA ADC)	Anti-CD79b-vc-MMAE ADC
Analyte	Total Antibody	Conjugated Payload (AF-HPA)
Dose (mg/kg)	1, 3, 10	1, 3, 10
Cmax (µg/mL)	28.5, 85.8, 296	26.6, 81.6, 285
AUCinf (day*µg/mL)	148, 502, 1780	140, 480, 1700
Clearance (mL/day/kg)	7.0, 6.2, 5.8	7.4, 6.5, 6.1
Vss (mL/kg)	71.9, 69.9, 67.8	71.9, 70.0, 67.5
Half-life (days)	7.2, 7.8, 8.2	6.8, 7.6, 7.8
Data for XMT-1522 sourced from Mersana Therapeutics.[1] Data for Anti-CD79b-vc-MMAE ADC is estimated from graphical representations and model parameters.[3][4]

Preclinical studies of another Dolaflexin-based ADC, XMT-1536 (upifitamab rilsodotin), have shown that its pharmacokinetics are approximately dose-proportional in both rats and monkeys.[5]

Experimental Protocols

The following is a representative protocol for an in vivo pharmacokinetic study of an ADC in a rodent model, synthesized from established methodologies.[1][6]

1. Animal Model and Acclimatization:

• Species: Male Sprague-Dawley rats or BALB/c mice are commonly used.[1][6]

• Acclimatization: Animals are acclimated to the facility for a minimum of 5 days prior to the study, with access to standard chow and water ad libitum.[6]

2. ADC Formulation and Administration:

• The ADC is formulated in a sterile vehicle, such as saline, to the desired concentration for intravenous (IV) administration.[6]

• The ADC is administered as a single IV bolus injection, typically via the tail vein.[6]

3. Blood Sample Collection:

• Blood samples (e.g., 100-200 µL) are collected at predetermined time points post-dose.[6] A typical sampling schedule might include: 5 minutes, 6 hours, 24 hours, 48 hours, 72 hours, 168 hours (7 days), 336 hours (14 days), and 504 hours (21 days).[3]

• Blood is collected into tubes containing an anticoagulant (e.g., K2-EDTA).[6]

• Plasma is separated by centrifugation and stored at -80°C until analysis.[7]

4. Bioanalytical Methods:

• Total Antibody Quantification: An enzyme-linked immunosorbent assay (ELISA) is typically used to measure the concentration of the total antibody (conjugated and unconjugated).[1]

• Conjugated and Free Payload Quantification: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is employed to quantify the concentration of the conjugated payload (e.g., acMMAE or AF-HPA) and the free payload and its metabolites in plasma.[1][3] This often involves an initial immunocapture step to isolate the ADC from the plasma matrix.[6]

5. Pharmacokinetic Analysis:

• Pharmacokinetic parameters such as clearance (CL), volume of distribution at steady state (Vss), terminal half-life (t½), maximum concentration (Cmax), and area under the concentration-time curve (AUC) are calculated using non-compartmental analysis (NCA) software.[1]

dot

References

• 1. benchchem.com [benchchem.com]
• 2. Dolaflexin: A Novel Antibody-Drug Conjugate Platform Featuring High Drug Loading and a Controlled Bystander Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Semi-mechanistic Multiple-Analyte Pharmacokinetic Model for an Antibody-Drug-Conjugate in Cynomolgus Monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Semi-mechanistic Multiple-Analyte Pharmacokinetic Model for an Antibody-Drug-Conjugate in Cynomolgus Monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dctd.cancer.gov [dctd.cancer.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

Assessing the Immunogenicity of Auristatin F-HPA ADCs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of antibody-drug conjugates (ADCs) has revolutionized targeted cancer therapy. However, the immunogenicity of these complex biologics remains a critical consideration, potentially impacting their safety, efficacy, and pharmacokinetic profile. This guide provides a comprehensive comparison of the immunogenicity of ADCs utilizing the Auristatin F-HPA payload, particularly within the context of advanced platforms like Dolaflexin and Dolasynthen, against other auristatin-based ADCs. This analysis is supported by available preclinical and clinical data, detailed experimental methodologies, and visual representations of key processes.

Executive Summary

Auristatin F-HPA (Auristatin F-hydroxypropylamide) is a novel, potent tubulin inhibitor designed to offer a controlled bystander effect. Its unique metabolic activation within the tumor microenvironment, converting the cell-permeable AF-HPA to the less permeable but highly potent Auristatin F (AF), aims to enhance therapeutic efficacy while minimizing systemic toxicities commonly associated with other ADC payloads like MMAE (monomethyl auristatin E).[1][2] This controlled bystander effect is a key differentiator, potentially leading to a more favorable immunogenicity profile. While direct head-to-head clinical data on immunogenicity is limited, preclinical studies and early clinical findings for Auristatin F-HPA ADCs, such as XMT-1536 (upifitamab rilsodotin), suggest a well-tolerated safety profile with a notable absence of severe toxicities like neutropenia, which can be dose-limiting for other ADC platforms.[1][3][4]

Comparative Data on Auristatin-Based ADCs

Direct comparative clinical trial data detailing the immunogenicity of Auristatin F-HPA ADCs versus MMAE or MMAF ADCs is not extensively published. However, by examining the available data for different auristatin-based ADCs, we can draw informative comparisons.

ADC Platform/Payload	Key Features	Reported Immunogenicity & Tolerability
Auristatin F-HPA (e.g., Dolaflexin/XMT-1536)	High drug-to-antibody ratio (DAR 10-15). Controlled bystander effect via intracellular conversion to Auristatin F.[1]	Generally well-tolerated in Phase 1 studies. Notably absent are severe neutropenia, peripheral neuropathy, or ocular toxicities often seen with other platforms.[3][4] Specific anti-drug antibody (ADA) incidence rates from the XMT-1536 trials are not yet publicly detailed.
vc-MMAE (e.g., Adcetris®, Polivy®)	Valine-citrulline (vc) cleavable linker. Potent bystander effect due to high cell permeability of MMAE.[5]	ADA incidence for eight vc-MMAE ADCs across 11 clinical trials ranged from 0% to 35.8%.[6] The majority of ADAs were directed against the monoclonal antibody component.[6]
mc-MMAF (non-cleavable linker)	Maleimidocaproyl (mc) non-cleavable linker. Limited bystander effect due to the charged nature and lower cell permeability of MMAF.[5][7]	Preclinical studies suggest lower off-target toxicity compared to MMAE-based ADCs.[8] Clinical immunogenicity data is specific to each ADC and less broadly published as a class.

Experimental Protocols for Immunogenicity Assessment

A multi-tiered approach is essential for a thorough immunogenicity risk assessment of ADCs.[9] This involves screening for anti-drug antibodies (ADAs), confirming their specificity, and characterizing their neutralizing potential.

Anti-Drug Antibody (ADA) Screening and Confirmatory Assays

These assays are typically developed using electrochemiluminescence (ECL) or ELISA-based bridging formats.

• Objective: To detect and confirm the presence of antibodies directed against the ADC.

• Methodology:

  • Screening Assay: Biotinylated and ruthenylated forms of the ADC are used to capture and detect ADAs in patient serum samples. A signal above a pre-defined cut-point is considered potentially positive.

  • Confirmatory Assay: Potentially positive samples are re-assayed in the presence of an excess of the unlabeled ADC. A significant reduction in the signal confirms the specificity of the ADAs.

  • Titering: Confirmed positive samples are serially diluted to determine the relative concentration (titer) of ADAs.

Neutralizing Antibody (NAb) Assay

NAb assays are crucial to determine if the detected ADAs can inhibit the biological activity of the ADC. Cell-based assays are generally preferred as they can reflect the in vivo mechanism of action.[10][11][][13]

• Objective: To assess the ability of ADAs to neutralize the cytotoxic effect of the ADC.

• Methodology (Cell-Based Cytotoxicity Assay):

  • Cell Culture: A cancer cell line expressing the target antigen is seeded in microtiter plates.

  • Sample Incubation: Patient serum containing potential NAbs is pre-incubated with a fixed concentration of the ADC.

  • Cell Treatment: The ADC-serum mixture is added to the cells and incubated for a period sufficient to induce cytotoxicity (e.g., 72-96 hours).

  • Viability Assessment: Cell viability is measured using a colorimetric or luminescent assay (e.g., CellTiter-Glo®).

  • Data Analysis: A neutralizing antibody will inhibit the ADC's cytotoxic activity, resulting in an increase in cell viability compared to control samples.

In Vitro T-Cell Proliferation Assay

This assay helps to predict the potential for a T-cell dependent immune response, which is a key driver of ADA formation.[14][15][16][17]

• Objective: To evaluate the potential of the ADC to induce T-cell activation and proliferation.

• Methodology (PBMC-Based Assay):

  • PBMC Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from a diverse pool of healthy human donors.

  • Cell Culture: PBMCs are cultured in the presence of the ADC, a negative control (vehicle), and a positive control (e.g., Keyhole Limpet Hemocyanin, KLH).

  • Proliferation Measurement: After several days of incubation (typically 5-7 days), T-cell proliferation is measured by methods such as:

    • CFSE Staining: Pre-labeling cells with Carboxyfluorescein succinimidyl ester (CFSE) and measuring its dilution in daughter cells by flow cytometry.

    • ³H-Thymidine Incorporation: Measuring the incorporation of radiolabeled thymidine (B127349) into the DNA of proliferating cells.

    • Cytokine Release: Quantifying the release of T-cell activation cytokines like IL-2 and IFN-γ into the culture supernatant using ELISA or multiplex bead assays.

Visualizing Key Pathways and Workflows

Signaling Pathway for ADC-Induced Immune Response

Caption: Simplified signaling pathway of an ADC-induced T-cell dependent immune response.

Experimental Workflow for Immunogenicity Assessment

Caption: Tiered approach for the assessment of anti-drug antibodies (ADAs).

Conclusion

The immunogenicity assessment of ADCs is a complex but essential component of their development. Auristatin F-HPA, with its controlled bystander effect, represents a promising advancement in ADC payload technology, potentially offering an improved safety and immunogenicity profile compared to earlier auristatin derivatives. While direct comparative clinical immunogenicity data remains limited, the available preclinical and early clinical findings for Auristatin F-HPA ADCs suggest a favorable tolerability profile. A robust immunogenicity assessment strategy, incorporating a tiered approach of screening, confirmation, and characterization assays, is paramount for all ADCs to ensure their safe and effective clinical application. As more data from ongoing and future clinical trials become available, a clearer picture of the comparative immunogenicity of Auristatin F-HPA ADCs will emerge, further guiding the design of next-generation cancer therapeutics.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Dolaflexin: A Novel Antibody-Drug Conjugate Platform Featuring High Drug Loading and a Controlled Bystander Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. adcreview.com [adcreview.com]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Payload of Antibody-drug Conjugates (ADCs) — MMAE and MMAF Brief Introduction – Creative Biolabs ADC Blog [creative-biolabs.com]
• 8. Monomethyl auristatin antibody and peptide drug conjugates for trimodal cancer chemo-radio-immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Immunogenicity of Antibody Drug Conjugates: Bioanalytical Methods and Monitoring Strategy for a Novel Therapeutic Modality - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and Validation of a Cell-Based Binding Neutralizing Antibody Assay for an Antibody-Drug Conjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 13. Neutralizing Antibody Assay Development – a key consideration for immunogenicity packages - Biopharma Excellence [biopharma-excellence.com]
• 14. Rapid in vitro assessment of the immunogenicity potential of engineered antibody therapeutics through detection of CD4+ T cell interleukin-2 secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cell-Based Assays for Immunogenicity and Immunotoxicity | Lonza [bioscience.lonza.com]
• 16. Frontiers | Preclinical immunogenicity risk assessment of biotherapeutics using CD4 T cell assays [frontiersin.org]
• 17. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]

A Comparative Safety Analysis of Auristatin F-HPA and MMAF Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profiles of two prominent auristatin-based antibody-drug conjugate (ADC) payloads: Auristatin F-HPA (Auristatin F-hydroxypropylamide) and MMAF (monomethyl auristatin F). This analysis is supported by preclinical data to inform payload selection and ADC development.

Executive Summary

Auristatin F-HPA and MMAF are potent microtubule-inhibiting payloads used in the development of ADCs. While both belong to the auristatin family, their distinct chemical structures lead to different safety profiles. MMAF is a well-established payload associated with characteristic toxicities, including ocular and hematological adverse events. Auristatin F-HPA is a newer-generation auristatin derivative designed with a "controlled bystander effect" to potentially offer an improved safety profile. It is a cell-permeable prodrug that, upon entering the target cell, is metabolized to the membrane-impermeable and highly potent Auristatin F, thereby "locking" the cytotoxic agent within the target cell and minimizing damage to surrounding healthy tissues.[1]

Comparative Safety Profiles

The safety profiles of Auristatin F-HPA and MMAF ADCs are primarily dictated by the physicochemical properties of the payloads and their metabolites. The main differentiator is the bystander effect; the membrane-permeable nature of the active metabolite of some auristatins can lead to off-target toxicities, whereas the controlled bystander effect of Auristatin F-HPA is designed to mitigate this.

Key Toxicities

MMAF-conjugated ADCs are most notably associated with ocular toxicity and thrombocytopenia.[2][3] The proposed mechanism for ocular toxicity involves the off-target apoptosis of corneal epithelial cells induced by the microtubule-disrupting activity of MMAF.[2] Hematological toxicities, such as thrombocytopenia, are also a key concern with MMAF ADCs.[3]

In contrast, preclinical studies with ADCs utilizing the Auristatin F-HPA payload have suggested a more favorable safety profile. Notably, a lack of neutropenia has been observed in non-human primate studies, a significant advantage over some other auristatin derivatives.[4] This improved tolerability is attributed to the "DolaLock" mechanism, where the cell-permeable AF-HPA is converted intracellularly to the membrane-impermeable and highly potent Auristatin F, thus limiting bystander killing of healthy cells.[1][4]

Quantitative Safety Data

Direct head-to-head preclinical studies comparing the safety of Auristatin F-HPA and MMAF ADCs are limited in publicly available literature. The following tables summarize representative preclinical safety data for ADCs utilizing these payloads. It is important to note that direct comparison of Maximum Tolerated Doses (MTDs) across different studies can be challenging due to variations in the antibody, linker, drug-to-antibody ratio (DAR), and experimental conditions.

Table 1: Preclinical Maximum Tolerated Dose (MTD) of Auristatin-Based ADCs

ADC Payload	Animal Model	MTD (mg/kg)	Key Observations	Reference
MMAF	Mouse	30	Exhibited a 2-fold better MTD compared to a corresponding MMAE-ADC.	[5]
Auristatin F	Mouse	100	C-linked auristatin F ADC showed significantly less toxicity compared to an MMAF-ADC.	[5]
MMAF-ADC	Rat	Not specified	Toxicity profile consistent with other MMAF-based ADCs.	[4]
AF-HPA-ADC	Rat & Monkey	Well-tolerated	No significant toxicities observed at tested doses.	[1]

Table 2: Comparison of Key Adverse Events in Preclinical Studies

Adverse Event	Auristatin F-HPA ADCs	MMAF ADCs
Ocular Toxicity	Not reported as a primary toxicity.	Frequently reported, characterized by corneal microcystic epithelial changes.[2]
Hematological Toxicity	No neutropenia observed in non-human primates.[4]	Thrombocytopenia is a known toxicity.[3]
Bystander Effect	Controlled bystander effect ("DolaLock").[1][4]	Limited bystander effect due to the charged nature of MMAF.

Experimental Protocols

Detailed methodologies for key experiments to compare the safety profiles of Auristatin F-HPA and MMAF ADCs are provided below. These protocols are based on established preclinical toxicology study designs for ADCs.

In Vivo Tolerability and MTD Determination in Rodents

Objective: To determine the maximum tolerated dose (MTD) and overall tolerability of an Auristatin F-HPA ADC compared to an MMAF ADC in rats.

Methodology:

• Animal Model: Sprague-Dawley rats (8-10 weeks old, equal numbers of males and females).

• Groups:

  • Vehicle control (formulation buffer).

  • Auristatin F-HPA ADC (e.g., 5, 10, 20, 40 mg/kg).

  • MMAF ADC (e.g., 5, 10, 20, 40 mg/kg).

• Administration: Single intravenous (IV) injection.

• Observation Period: 14-28 days.

• Parameters Monitored:

  • Clinical Signs: Daily observations for signs of toxicity (e.g., changes in appearance, behavior, activity).

  • Body Weight: Measured twice weekly.

  • Hematology: Blood samples collected at baseline, and at specified time points post-dose (e.g., days 3, 7, 14, and 28) for complete blood count (CBC) to assess for anemia, neutropenia, and thrombocytopenia.

  • Serum Chemistry: Blood samples collected for analysis of liver enzymes (ALT, AST), kidney function markers (BUN, creatinine), and other relevant parameters.

  • Necropsy and Histopathology: At the end of the study, all animals are euthanized. A full necropsy is performed, and major organs are collected, weighed, and processed for histopathological examination to identify any treatment-related changes.

• MTD Determination: The MTD is defined as the highest dose that does not cause mortality, severe clinical signs, or greater than 20% body weight loss.

Ocular Toxicity Assessment in Rabbits

Objective: To evaluate and compare the potential for ocular toxicity of an Auristatin F-HPA ADC and an MMAF ADC.

Methodology:

• Animal Model: New Zealand White rabbits (a common model for ocular irritation studies).

• Groups:

  • Vehicle control.

  • Auristatin F-HPA ADC (at and above the anticipated clinical exposure).

  • MMAF ADC (at and above the anticipated clinical exposure).

• Administration: Intravenous (IV) administration, typically once every 3 weeks for several cycles to mimic clinical dosing regimens.

• Ophthalmological Examinations:

  • Conducted by a veterinary ophthalmologist at baseline and at regular intervals throughout the study.

  • Examinations include slit-lamp biomicroscopy, indirect ophthalmoscopy, and intraocular pressure measurement.

  • Corneal changes are graded using a standardized scoring system (e.g., based on the Draize eye test).[6]

• Histopathology: At the end of the study, eyes and adnexa are collected for microscopic examination.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key concepts and experimental workflows relevant to the comparison of Auristatin F-HPA and MMAF ADCs.

Caption: General mechanism of action for Auristatin-based ADCs.

Caption: Comparison of the bystander effect mechanisms.

Caption: Experimental workflow for comparative preclinical safety assessment.

References

• 1. The “Utility” of Highly Toxic Marine-Sourced Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Clinical toxicity of antibody drug conjugates: a meta-analysis of payloads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Considerations for the Nonclinical Safety Evaluation of Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibody-Drug Conjugates Containing Payloads from Marine Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An eye irritation test protocol and an evaluation and classification system - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Osimertinib in Drug-Resistant vs. Sensitive Lung Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Osimertinib (B560133), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), in drug-sensitive and drug-resistant non-small cell lung cancer (NSCLC) cell lines. The experimental data cited is supported by detailed methodologies to allow for replication and further investigation.

Introduction to Osimertinib and EGFR Mutations

Osimertinib is a targeted therapy designed to potently and selectively inhibit both EGFR-sensitizing and T790M resistance mutations, which are common in NSCLC.[1][2] It functions by irreversibly binding to the cysteine-797 residue in the ATP-binding site of the EGFR protein.[3][4] While highly effective, acquired resistance to Osimertinib can emerge through various mechanisms, including the development of further mutations in the EGFR gene, such as the C797S mutation, or the activation of alternative signaling pathways.[3][4][5] This guide focuses on the comparative efficacy of Osimertinib in cell lines with and without these resistance mechanisms.

Quantitative Comparison of Drug Efficacy

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Osimertinib and other relevant EGFR-TKIs in various NSCLC cell lines. Lower IC50 values indicate greater potency.

Cell Line	EGFR Mutation Status	Drug	IC50 (nM)	Reference
PC-9	EGFR exon 19 deletion (Sensitive)	Osimertinib	23	[6]
Erlotinib	28	[6]
Afatinib	1.3	[6]
PC-9ER	EGFR exon 19 del + T790M (Resistant)	Osimertinib	166	[6]
Erlotinib	>10,000	[6]
Afatinib	677	[6]
H1975	EGFR L858R + T790M (Resistant)	Osimertinib	4.6	[6]
Erlotinib	>10,000	[6]
Afatinib	80	[6]
NCI-H1975/OSIR	Osimertinib-Resistant	Osimertinib	>10,000	[7]
Rociletinib	7,707	[7]

Signaling Pathway Overview

The diagram below illustrates the EGFR signaling pathway, the mechanism of action of Osimertinib, and a key resistance mechanism.

References

• 1. A consensus on the role of osimertinib in non-small cell lung cancer from the AME Lung Cancer Collaborative Group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.amegroups.cn [cdn.amegroups.cn]
• 3. Osimertinib Resistance: Molecular Mechanisms and Emerging Treatment Options - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of resistance to osimertinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of the efficacies of osimertinib and nazartinib against cells expressing clinically relevant epidermal growth factor receptor mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oncotarget.com [oncotarget.com]

A Comparative Meta-Analysis of Auristatin-Based Antibody-Drug Conjugates in Clinical Trials

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of four prominent auristatin-based antibody-drug conjugates (ADCs) that have demonstrated significant clinical activity: Brentuximab Vedotin (Adcetris®), Enfortumab Vedotin (Padcev®), Polatuzumab Vedotin (Polivy®), and Tisotumab Vedotin (Tivdak®). This analysis is based on a meta-synthesis of data from various clinical trials and systematic reviews, offering researchers and drug development professionals a comprehensive resource to inform their work in the field of targeted cancer therapeutics.

Data Presentation: Efficacy and Safety Comparison

The following tables summarize the key efficacy and safety data from meta-analyses of clinical trials for each ADC. These tables are designed for easy comparison of the performance of these novel therapeutics across different cancer indications.

Table 1: Comparative Efficacy of Auristatin-Based ADCs (Monotherapy and Combination Therapy)

ADC	Indication	Treatment Setting	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Median Overall Survival (OS)
Brentuximab Vedotin	Hodgkin Lymphoma (frontline)	In combination with AVD	82.1%[1]	Not Reached at 2 years[1]	93.9% (6-year estimate)[2]
Relapsed/Refractory Hodgkin Lymphoma	Monotherapy	62.6%[3]	9.3 months[4]	40.5 months[4]
Enfortumab Vedotin	Metastatic Urothelial Carcinoma (1st line)	In combination with Pembrolizumab (B1139204)	68%[5][6]	Not Reported in Meta-analysis	79% (1-year survival rate)[5][6]
Metastatic Urothelial Carcinoma (≥2nd line)	Monotherapy	43%[6]	5.66 months[7]	12.63 months[7]
Polatuzumab Vedotin	Relapsed/Refractory Diffuse Large B-cell Lymphoma	In combination with BR	Higher CR rates vs. control[8]	4.17 months longer than control[8]	Not significantly different from control[8]
Relapsed/Refractory Diffuse Large B-cell Lymphoma	In combination with R-GemOx	Statistically significant improvement	Statistically significant improvement	19.5 months[9]
Tisotumab Vedotin	Recurrent/Metastatic Cervical Cancer	Monotherapy (2nd/3rd line)	29.9%[10][11]	4.22 months[10][11]	11.83 months[10][11]
Recurrent/Metastatic Cervical Cancer	Combination Therapy	43.3%[12]	33.0% (1-year PFS)[12]	80.8% (6-month OS)[12]

Table 2: Comparative Safety Profile of Auristatin-Based ADCs (Common Adverse Events)

ADC	Common Adverse Events (Any Grade)	Common Grade ≥3 Adverse Events
Brentuximab Vedotin	Peripheral sensory neuropathy, fatigue, nausea, neutropenia, diarrhea[4]	Neutropenia, peripheral neuropathy[3][13]
Enfortumab Vedotin	Alopecia, decreased appetite, dysgeusia, fatigue, nausea, peripheral sensory neuropathy, pruritus[7]	Not specified in meta-analysis
Polatuzumab Vedotin	Increased adverse events compared to control[8]	Neutropenia, thrombocytopenia, infections[2]
Tisotumab Vedotin	Nausea, epistaxis, conjunctivitis, dry eye[12]	Ocular toxicity, hemorrhage, peripheral neuropathy[14]

Experimental Protocols

This section details the methodologies for key clinical trials cited, providing insights into the study designs that have evaluated the efficacy and safety of these auristatin-based ADCs.

Brentuximab Vedotin: ECHELON-1 Trial (NCT01712490)

• Objective: To compare the efficacy and safety of brentuximab vedotin plus AVD (doxorubicin, vinblastine, dacarbazine) versus ABVD (doxorubicin, bleomycin, vinblastine, dacarbazine) in patients with previously untreated Stage III or IV classical Hodgkin lymphoma.

• Study Design: A randomized, open-label, multicenter, phase 3 trial.

• Patient Population: 1,334 patients with histologically confirmed, previously untreated Stage III or IV classical Hodgkin lymphoma.

• Treatment Arms:

  • Arm A: Brentuximab vedotin (1.2 mg/kg) + AVD intravenously on days 1 and 15 of each 28-day cycle for up to six cycles.

  • Arm B: ABVD intravenously on days 1 and 15 of each 28-day cycle for up to six cycles.

• Primary Endpoint: Modified progression-free survival (mPFS).

• Key Secondary Endpoints: Overall survival (OS), complete remission rate, and safety.

Enfortumab Vedotin: EV-302 Trial (NCT04223856)

• Objective: To evaluate the efficacy and safety of enfortumab vedotin in combination with pembrolizumab versus platinum-based chemotherapy in patients with previously untreated locally advanced or metastatic urothelial cancer.

• Study Design: A phase 3, open-label, randomized, controlled, multicenter study.

• Patient Population: 886 patients with previously untreated locally advanced or metastatic urothelial cancer who were eligible for platinum-based chemotherapy.

• Treatment Arms:

  • Arm A: Enfortumab vedotin (1.25 mg/kg) on days 1 and 8 + pembrolizumab (200 mg) on day 1 of every 3-week cycle.

  • Arm B: Gemcitabine plus either cisplatin (B142131) or carboplatin (B1684641) on days 1 and 8 of every 3-week cycle.

• Primary Endpoints: Progression-free survival (PFS) and overall survival (OS).

• Key Secondary Endpoints: Overall response rate, disease control rate, and safety.

Polatuzumab Vedotin: POLARIX Trial (NCT03274492)

• Objective: To compare the efficacy and safety of polatuzumab vedotin plus R-CHP (rituximab, cyclophosphamide, doxorubicin, prednisone) versus R-CHOP (rituximab, cyclophosphamide, doxorubicin, vincristine, prednisone) in patients with previously untreated diffuse large B-cell lymphoma (DLBCL).[9]

• Study Design: An international, randomized, double-blind, active-placebo-controlled, phase 3 study.[9]

• Patient Population: 879 patients with previously untreated CD20-positive DLBCL.

• Treatment Arms:

  • Arm A: Polatuzumab vedotin (1.8 mg/kg) + R-CHP for six cycles, followed by two cycles of rituximab (B1143277) alone.

  • Arm B: R-CHOP for six cycles, followed by two cycles of rituximab alone.

• Primary Endpoint: Investigator-assessed progression-free survival (PFS).[9]

• Key Secondary Endpoints: Complete response rate, event-free survival, and overall survival.[9]

Tisotumab Vedotin: innovaTV 301 Trial (NCT04697628)

• Objective: To evaluate the efficacy and safety of tisotumab vedotin compared to investigator's choice of chemotherapy in patients with recurrent or metastatic cervical cancer who had progressed after 1-2 prior lines of therapy.

• Study Design: A global, randomized, open-label, phase 3 clinical trial.[7]

• Patient Population: 502 patients with recurrent or metastatic cervical cancer with disease progression on or after front-line therapy.[7]

• Treatment Arms:

  • Arm A: Tisotumab vedotin (2.0 mg/kg) intravenously every 3 weeks.

  • Arm B: Investigator's choice of chemotherapy (topotecan, vinorelbine, gemcitabine, irinotecan, or pemetrexed).

• Primary Endpoint: Overall survival (OS).[7]

• Key Secondary Endpoints: Progression-free survival, objective response rate, duration of response, and safety.[7]

Mandatory Visualization

The following diagrams, created using Graphviz, illustrate the general mechanism of action for auristatin-based ADCs and the experimental workflow for their manufacturing and quality control.

Caption: General mechanism of action for auristatin-based ADCs.

Caption: General workflow for ADC manufacturing and quality control.

Signaling Pathways

The cytotoxic payload of these ADCs, monomethyl auristatin E (MMAE), primarily exerts its effect by disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis.[14] The following diagram illustrates the key signaling events initiated by MMAE release within the cancer cell.

Caption: Signaling pathway of MMAE-induced apoptosis.

Detailed Methodologies for Key Experiments

ADC Manufacturing and Quality Control

The manufacturing of auristatin-based ADCs is a multi-step process requiring stringent quality control to ensure a consistent and safe product.

• Monoclonal Antibody (mAb) Production: The specific monoclonal antibody for each ADC is produced using recombinant DNA technology in mammalian cell lines, typically Chinese Hamster Ovary (CHO) cells. The antibody is then purified to a high degree.[10]

• Linker and Payload Synthesis: The cytotoxic payload, MMAE, and the cleavable linker (e.g., valine-citrulline) are synthesized chemically.

• Conjugation: The linker-payload is conjugated to the monoclonal antibody. A common method involves the reduction of interchain disulfide bonds on the antibody to create free thiol groups, which then react with a maleimide (B117702) group on the linker.[3][4] This process is carefully controlled to achieve a specific drug-to-antibody ratio (DAR).[11]

• Purification: The ADC is purified to remove unconjugated antibody, free linker-payload, and other impurities. Techniques such as tangential flow filtration (TFF) and chromatography are employed.[11]

• Quality Control Assays:

  • Drug-to-Antibody Ratio (DAR): Techniques like Hydrophobic Interaction Chromatography (HIC) or UV/Vis spectroscopy are used to determine the average number of drug molecules conjugated to each antibody.[8]

  • Purity and Aggregation: Size Exclusion Chromatography (SEC) is used to assess the presence of aggregates and fragments.[6]

  • Potency: Cell-based cytotoxicity assays are performed on antigen-positive cell lines to confirm the biological activity of the ADC.[8][12]

  • Endotoxin Levels: Testing is conducted to ensure the final product is free from pyrogenic substances.[8]

ADC Administration and Patient Monitoring

• Administration: Auristatin-based ADCs are administered intravenously. The dose and infusion time are specific to each ADC and the patient's body weight or body surface area.

• Patient Monitoring: Patients receiving these ADCs are closely monitored for adverse events. This includes regular monitoring of blood counts for hematologic toxicities like neutropenia, and clinical assessment for non-hematologic toxicities such as peripheral neuropathy and ocular side effects. For ADCs with known ocular toxicity, such as tisotumab vedotin, specific eye care protocols are implemented.[14]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Methods for site-specific drug conjugation to antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cellmosaic.com [cellmosaic.com]
• 4. bioagilytix.com [bioagilytix.com]
• 5. pharmafocusamerica.com [pharmafocusamerica.com]
• 6. pharmacytimes.com [pharmacytimes.com]
• 7. vertassets.blob.core.windows.net [vertassets.blob.core.windows.net]
• 8. researchgate.net [researchgate.net]
• 9. Antibody-Drug conjugate Manufacturing Techniques [a3p.org]
• 10. criver.com [criver.com]
• 11. benchchem.com [benchchem.com]
• 12. ascopubs.org [ascopubs.org]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. Bioprocess development of antibody-drug conjugate production for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Auristatin F-HPA: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of highly potent compounds like Auristatin F-HPA are paramount to ensuring personnel safety and environmental protection. Auristatin F-HPA is a potent cytotoxic agent utilized as a payload in antibody-drug conjugates (ADCs). Due to its high toxicity, stringent adherence to established protocols for handling and disposal is critical. This guide provides essential, step-by-step information for the safe management of Auristatin F-HPA and associated contaminated materials in a laboratory setting.

Key Safety and Disposal Information

Given the limited publicly available, specific safety and disposal data for Auristatin F-HPA, it is imperative to handle it with the same high level of caution as other well-documented auristatin derivatives, such as Monomethyl Auristatin E (MMAE) and Monomethyl Auristatin F (MMAF). The primary and universally recommended method for the final disposal of Auristatin F-HPA and any contaminated materials is high-temperature incineration through a licensed hazardous waste disposal service.[1] It is crucial to note that there are no established or recommended protocols for the chemical deactivation of Auristatin F-HPA in a standard laboratory setting.

The following table summarizes key hazard classifications and handling recommendations, using information for related auristatin compounds as a conservative surrogate.

Hazard Classification	GHS Code	Description	Handling and Disposal Recommendations
Acute Toxicity, Oral	H300	Fatal if swallowed.	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling. Dispose of as hazardous waste.
Acute Toxicity, Inhalation	H330	Fatal if inhaled.	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only in a certified chemical fume hood.
Germ Cell Mutagenicity	H340	May cause genetic defects.	Obtain special instructions before use. Do not handle until all safety precautions have been read and understood.
Reproductive Toxicity	H361	Suspected of damaging fertility or the unborn child.	Obtain special instructions before use. Avoid exposure during pregnancy.
Specific Target Organ Toxicity	H372	Causes damage to organs through prolonged or repeated exposure.	Do not breathe dust/fume/gas/mist/vapors/spray.
Waste Disposal	-	-	All waste must be segregated, clearly labeled as cytotoxic, and disposed of via a licensed hazardous waste management service. The standard method is high-temperature incineration.[1]

Experimental Protocols: Safe Handling and Disposal Workflow

Adherence to a strict, documented workflow is essential for managing Auristatin F-HPA in the laboratory. The following sections provide a detailed, step-by-step methodology for handling and disposal.

Personal Protective Equipment (PPE) and Engineering Controls

All handling of Auristatin F-HPA, whether in solid or solution form, must be conducted in a certified chemical fume hood or other appropriate containment enclosure.[1] The required PPE includes:

• A disposable lab coat or gown

• Double nitrile gloves

• Safety goggles or a face shield

Waste Segregation and Collection

Proper segregation of waste is critical to prevent cross-contamination and ensure safe disposal. All waste streams must be clearly labeled as "Cytotoxic Waste" with the appropriate hazard symbols.

• Solid Waste: All non-sharp, solid materials that have come into contact with Auristatin F-HPA, including gloves, bench paper, pipette tips, and vials, should be collected in a dedicated, leak-proof, and puncture-resistant container lined with a heavy-duty plastic bag.

• Liquid Waste: All aqueous and organic solutions containing Auristatin F-HPA should be collected in a dedicated, leak-proof, and shatter-resistant container. This container should be clearly labeled with the contents and the "Cytotoxic Waste" hazard symbol.

• Sharps Waste: Any sharps, such as needles, syringes, and razor blades, contaminated with Auristatin F-HPA must be disposed of in a rigid, puncture-proof sharps container specifically designated for cytotoxic sharps.

Spill Response

In the event of a spill, the area should be immediately secured to prevent exposure to personnel.

• Evacuate and Notify: Alert others in the vicinity and evacuate the immediate area. Inform the laboratory supervisor and the institution's Environmental Health and Safety (EHS) department.

• Don Appropriate PPE: Before cleaning the spill, don the full PPE as described above.

• Contain the Spill: For liquid spills, cover with an absorbent material such as diatomite or a universal binder. For solid spills, gently cover with damp absorbent paper to avoid raising dust.

• Clean the Area: Carefully collect all contaminated materials using forceps or other appropriate tools and place them in the designated cytotoxic solid waste container. Clean the spill area with a suitable detergent and water.

• Dispose of Cleaning Materials: All materials used for spill cleanup must be disposed of as cytotoxic waste.

Final Disposal

The final disposal of all Auristatin F-HPA waste must be handled by a licensed hazardous waste management service.[1]

• Packaging for Disposal: Ensure all waste containers are securely sealed and properly labeled according to institutional and regulatory guidelines.

• Contact EHS: Coordinate with your institution's EHS department to arrange for the pickup and disposal of the cytotoxic waste.

• Documentation: Maintain accurate records of the waste generated, including the date, quantity, and contents of each waste container.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Auristatin F-HPA.

Disposal workflow for Auristatin F-HPA.

References

• 1. benchchem.com [benchchem.com]

Personal protective equipment for handling Auristatin f-hpa

Essential Safety and Handling Guide for Auristatin F-HPA

Auristatin F-HPA is a potent cytotoxic agent used in the development of Antibody-Drug Conjugates (ADCs). Due to its high potency, stringent safety protocols are imperative to protect laboratory personnel and the environment. This guide provides essential, immediate safety and logistical information for handling Auristatin F-HPA. The information is based on established guidelines for handling cytotoxic compounds and related auristatin derivatives, as a specific Safety Data Sheet (SDS) for Auristatin F-HPA is not publicly available. It is crucial to treat Auristatin F-HPA with the highest level of caution, similar to other highly potent ADCs and their payloads.

Hazard Profile

While specific toxicological data for Auristatin F-HPA is limited, the hazard profile of closely related auristatin derivatives, such as Monomethyl Auristatin E (MMAE), serves as a conservative surrogate for safety protocols.[1] Auristatins are known to be potent microtubule inhibitors, which arrest cell division.[2][3]

Quantitative Hazard Summary for Monomethyl Auristatin E (MMAE) (Surrogate Data) [4]

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	H300	Fatal if swallowed.
Acute Toxicity, Inhalation	H330	Fatal if inhaled.
Germ Cell Mutagenicity	H340	May cause genetic defects.
Reproductive Toxicity	H361	Suspected of damaging fertility or the unborn child.
Specific Target Organ Toxicity (Repeated Exposure)	H372	Causes damage to organs through prolonged or repeated exposure.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.

| Aquatic Hazard (Chronic) | H412 | Harmful to aquatic life with long-lasting effects. |

Most antibody-drug conjugates have an occupational exposure limit (OEL) of less than 0.1 μg/m³.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through skin contact, inhalation, or ingestion.[6][7]

Core PPE Requirements:

• Gloves : Double gloving with chemotherapy-rated nitrile gloves is required.[8] Select gloves that are registered as Complex Design (Category III) and have been tested for permeation by cytotoxic agents (e.g., ASTM D6978-05).[9] Cuffs should be rolled over the gown's sleeves.[9]

• Gown : A disposable, fluid-resistant gown that provides full coverage of the arms and body should be worn.[7]

• Eye and Face Protection : A full face shield is preferred to protect against splashes.[8] If using goggles, they must be worn in conjunction with a fluid-resistant surgical mask.[8]

• Respiratory Protection : For handling the compound as a powder or when aerosols may be generated, a respirator (e.g., N95) or a powered air-purifying respirator (PAPR) should be used.[7][10] All powder handling must be done within a certified containment system.[11]

• Additional Protection : A cap and shoe covers should also be worn.[8]

Operational Plan: Step-by-Step Handling Procedures

All handling of Auristatin F-HPA must be performed by trained personnel in designated areas equipped with appropriate engineering controls.

1. Preparation and Engineering Controls:

• Containment : All work with Auristatin F-HPA powder, including weighing and initial solubilization, must be conducted in a containment isolator (glove box) under negative pressure to protect the operator.[11] For solutions, a certified chemical fume hood is required.[1]

• Designated Area : Clearly mark the designated handling area with warning signs for cytotoxic agents.

• Spill Kit : Ensure a cytotoxic spill kit is readily available in the handling area.[6]

2. Handling the Compound:

• Unpacking : When unpacking the shipment, wear a protective gown and two pairs of gloves.[8] Check the integrity of the packaging and treat any damage as a potential spill.[8]

• Weighing and Reconstitution :

  • Perform all weighing and reconstitution of the powdered compound within a negative-pressure containment isolator.[11]

  • Use dedicated equipment (spatulas, weigh boats, etc.) that can be decontaminated or disposed of as cytotoxic waste.

  • Avoid the formation of dust and aerosols.[10]

• Handling Solutions :

  • While the risk of airborne contamination is lower once the compound is in solution, containment remains crucial.[11]

  • Use syringes and needles with Luer-Lok™ fittings to prevent accidental disconnection.

  • Avoid eating, drinking, or smoking in the handling area.[10]

3. Decontamination:

• Surfaces : Decontaminate all work surfaces with an appropriate cleaning solution (e.g., detergent and water) after each use.[7]

• Equipment : Thoroughly clean all non-disposable equipment after use.

• PPE Removal : Remove PPE in a manner that avoids self-contamination and dispose of it immediately as trace cytotoxic waste.

• Hand Washing : Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan

Proper segregation and disposal of waste contaminated with Auristatin F-HPA are critical to prevent environmental contamination and exposure to others.[10]

1. Waste Segregation: Waste should be segregated into three main categories at the point of generation:

• Bulk Cytotoxic Waste : This includes the pure compound, highly concentrated solutions, and materials heavily contaminated with Auristatin F-HPA.[10]

• Trace Cytotoxic Waste : This includes items with residual contamination, such as empty vials, gloves, gowns, bench paper, and other disposable supplies.[10]

• Sharps Waste : Needles, scalpels, and other sharps contaminated with Auristatin F-HPA must be placed in a designated cytotoxic sharps container.[10]

2. Packaging and Labeling:

Waste Type	Container Description	Labeling
Bulk Waste	Leak-proof, puncture-resistant container (often black).[10]	"Bulk Chemotherapy Waste" or "Cytotoxic Waste" with hazard symbols.[10]
Trace Waste	Puncture-resistant container or bag (often yellow).[10]	"Trace Chemotherapy Waste" or "Trace Cytotoxic Waste".[10]

| Sharps Waste | Rigid, puncture-proof sharps container (often with a purple lid).[10] | Labeled for cytotoxic sharps.[10] |

3. Final Disposal:

• All waste contaminated with Auristatin F-HPA must be disposed of through a licensed hazardous waste disposal service.[10]

• The required method for final disposal of cytotoxic waste is high-temperature incineration.[1][10]

• Store waste containers in a secure, designated area while awaiting pickup by the disposal service.[1]

Visual Workflow for Handling Auristatin F-HPA

Caption: Safe handling and disposal workflow for Auristatin F-HPA.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antibody–Drug Conjugate Payloads; Study of Auristatin Derivatives [jstage.jst.go.jp]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. pharmtech.com [pharmtech.com]
• 6. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 7. ipservices.care [ipservices.care]
• 8. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Handling cytotoxic material [cleanroomtechnology.com]
• 10. benchchem.com [benchchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]